Diisopropyl ether

• CAS: 108-20-3

Core Science & Biosynthesis

Diisopropyl Ether: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and chemical properties of diisopropyl ether (DIPE). The information is presented to support its use in research, scientific analysis, and drug development, with a strong emphasis on safety and proper handling.

General Information

Diisopropyl ether (CAS No: 108-20-3) is a secondary ether characterized by the presence of two isopropyl groups attached to an oxygen atom.[1][2] It is a colorless, volatile liquid with a sharp, sweet, ether-like odor.[1][3][4] DIPE is primarily used as a solvent for a wide range of organic compounds, including oils, waxes, and resins.[3][4] It also finds application as an extractant in pharmaceutical and chemical syntheses and as an oxygenate additive in gasoline.[2][3]

Physical Properties

The physical properties of diisopropyl ether are crucial for its application as a solvent and for process design. A summary of these properties is provided in the tables below.

General Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O	[1][2][3]
Molecular Weight	102.177 g/mol	[2][3]
Appearance	Colorless liquid	[1][2][3]
Odor	Sharp, sweet, ether-like	[1][2][3]

Thermal Properties

Property	Value	Reference(s)
Boiling Point	68.5 °C (155.3 °F; 341.6 K)	[2][3]
Melting Point	-60 °C (-76 °F; 213 K)	[2]
Flash Point	-28 °C (-18 °F)	[1][3]
Autoignition Temperature	443 °C (830 °F)	[3]

Density and Solubility

Property	Value	Reference(s)
Density	0.725 g/mL at 20 °C	[1][2]
Solubility in Water	2 g/L at 20 °C	[2]
Miscibility	Miscible with organic solvents	[2][3]

Vapor Properties

Property	Value	Reference(s)
Vapor Pressure	119 mmHg at 20 °C	[2]
Vapor Density	3.5 (air = 1)	[3][4]
Lower Explosive Limit (LEL)	1.4% in air	[3]
Upper Explosive Limit (UEL)	21% in air	[3]

Chemical Properties and Reactivity

Diisopropyl ether is a relatively stable compound but exhibits reactivity typical of ethers. Its most significant chemical property is the propensity to form explosive peroxides upon exposure to air and light.

Peroxide Formation

Diisopropyl ether is highly prone to forming explosive organic peroxides when stored in the presence of air.[2][5] This process is more rapid than with diethyl ether due to the presence of secondary carbons adjacent to the ether oxygen.[2][5] These peroxides are sensitive to shock, heat, and friction, and can detonate violently, especially upon concentration during distillation.[2][6] It is crucial to test for the presence of peroxides before heating or distilling diisopropyl ether.[2][7] Antioxidants like butylated hydroxytoluene (BHT) are often added to inhibit peroxide formation.[2]

Other Reactions

Like other ethers, diisopropyl ether can act as a Lewis base, forming complexes with Lewis acids. It is generally inert to many reagents but can be cleaved by strong acids.[3][6] It may react violently with strong oxidizing agents.[3][6]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of diisopropyl ether.

NMR Spectroscopy

• ¹H NMR: The proton NMR spectrum of diisopropyl ether is characterized by a septet corresponding to the two methine (CH) protons and a doublet for the twelve methyl (CH₃) protons. The protons on the carbon adjacent to the ether oxygen are deshielded and appear in the 3.4-4.5 ppm region.[8]

• ¹³C NMR: The carbon NMR spectrum shows two distinct signals. The carbon atom directly bonded to the oxygen (CH) appears in the 50-80 ppm region.[8]

Infrared (IR) Spectroscopy

The IR spectrum of diisopropyl ether displays a characteristic strong C-O stretching vibration in the fingerprint region, typically between 1000 and 1300 cm⁻¹.[8] The absence of strong absorptions for O-H or C=O groups helps to confirm the ether functionality.[8]

Mass Spectrometry

The electron ionization mass spectrum of diisopropyl ether shows a molecular ion peak (M⁺) at m/z 102.[9] Common fragmentation patterns include the loss of an isopropyl group, leading to a significant peak at m/z 87, and the formation of a base peak at m/z 45.[10]

Experimental Protocols

The following sections outline general methodologies for determining key physical and chemical properties of diisopropyl ether. For rigorous analysis, adherence to specific ASTM or other standardized protocols is recommended.

Determination of Boiling Point (Distillation Method)

Objective: To determine the boiling point of diisopropyl ether.

Methodology:

• Assemble a simple distillation apparatus in a fume hood.

• Place a volume of diisopropyl ether (e.g., 20 mL) into the distilling flask along with a few boiling chips.

• Position a thermometer so that the top of the bulb is level with the bottom of the side-arm of the distilling flask.

• Begin heating the flask gently.

• Record the temperature at which the liquid begins to boil and a steady stream of distillate is collected. This temperature is the boiling point.[3][7]

• Record the atmospheric pressure, as boiling point is pressure-dependent.

Determination of Density (Digital Density Meter)

Objective: To measure the density of diisopropyl ether.

Methodology: This procedure is based on the principles of ASTM D4052.[11][12]

• Calibrate the digital density meter according to the manufacturer's instructions using a certified reference standard.

• Ensure the measuring cell is clean and dry.

• Inject the diisopropyl ether sample into the measuring cell, ensuring no air bubbles are present.

• Allow the temperature of the sample to equilibrate to the desired measurement temperature (e.g., 20 °C).

• The instrument will measure the oscillation period of a U-tube containing the sample and calculate the density.

• Record the density reading.

Determination of Water Solubility

Objective: To determine the approximate solubility of diisopropyl ether in water.

Methodology:

• In a small, sealed container (e.g., a vial), add a known volume of diisopropyl ether (e.g., 1 mL).

• Incrementally add a known volume of deionized water, shaking vigorously after each addition.

• Observe for the formation of a single, clear phase (soluble) or the persistence of two distinct layers (insoluble or slightly soluble).[5]

• The approximate solubility can be determined by the volume of water added before phase separation occurs. For a more quantitative analysis, techniques like Karl Fischer titration can be used to determine the water content in the ether-rich phase.[13]

Detection of Peroxides (Potassium Iodide Method)

Objective: To qualitatively test for the presence of peroxides in diisopropyl ether.

Methodology:

• In a clean, dry test tube, add approximately 1-2 mL of the diisopropyl ether sample.

• Add 1 mL of a freshly prepared 10% (w/v) potassium iodide solution.[4]

• Add a few drops of glacial acetic acid and shake the mixture.

• The formation of a yellow to brown color indicates the presence of peroxides, with the intensity of the color correlating to the peroxide concentration.[8] A blue-black color will be observed if a starch indicator is added in the presence of peroxides.[4]

For quantitative analysis, standardized methods such as ASTM E299 should be followed, which involves a colorimetric determination of the iodine released.[1][2][14]

Safety and Handling

Diisopropyl ether is a highly flammable liquid and a strong irritant.[3][15] It is crucial to handle it in a well-ventilated area, away from ignition sources.[15][16] Due to its tendency to form explosive peroxides, it should be stored in airtight containers, away from light and heat.[2][5][7] Containers should be dated upon receipt and opening, and the peroxide content should be tested regularly, especially for older samples or before any distillation process.[2][7]

Visualization

The following diagram illustrates the key properties and hazards associated with diisopropyl ether, providing a quick reference for laboratory personnel.

Key Properties and Hazards of Diisopropyl Ether.

References

• 1. store.astm.org [store.astm.org]
• 2. infinitalab.com [infinitalab.com]
• 3. vernier.com [vernier.com]
• 4. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. www1.wellesley.edu [www1.wellesley.edu]
• 10. bellevuecollege.edu [bellevuecollege.edu]
• 11. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 12. data.ntsb.gov [data.ntsb.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. matestlabs.com [matestlabs.com]
• 15. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 16. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]

Diisopropyl Ether: A Comprehensive Technical Guide to its Molecular Structure, Bonding, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisopropyl ether (DIPE), a secondary ether, is a versatile organic solvent with significant applications in industrial processes and pharmaceutical manufacturing. Its molecular structure, characterized by an oxygen atom bonded to two isopropyl groups, dictates its unique physicochemical properties, including its utility as a solvent and its notable propensity to form explosive peroxides. This technical guide provides an in-depth analysis of the molecular structure, bonding, and key chemical transformations of diisopropyl ether. It includes a detailed summary of its physical and chemical properties, experimental protocols for its synthesis and peroxide detection, and visualizations of its core reaction mechanisms. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals who utilize or investigate diisopropyl ether in their work.

Molecular Structure and Bonding

Diisopropyl ether, with the chemical formula C₆H₁₄O, possesses a molecular structure where an oxygen atom is covalently bonded to two isopropyl groups.[1][2] The IUPAC name for this compound is 2-(propan-2-yloxy)propane.[2]

The oxygen atom in diisopropyl ether is sp³ hybridized, resulting in a bent molecular geometry, similar to water and other ethers.[3] However, the C-O-C bond angle in diisopropyl ether is approximately 112°, which is larger than the H-O-H bond angle in water (104.5°).[3] This increased bond angle is attributed to the steric repulsion between the bulky isopropyl groups, which forces the C-O bonds further apart.[3]

The C-O bonds are polar covalent bonds due to the higher electronegativity of oxygen compared to carbon. This results in a net dipole moment for the molecule, making it a polar solvent.[4] However, the lack of a hydroxyl group means that, unlike alcohols, diisopropyl ether cannot act as a hydrogen bond donor. It can, however, act as a hydrogen bond acceptor through its ether oxygen. This property influences its solubility characteristics.

Physicochemical Properties

Diisopropyl ether is a colorless, volatile liquid with a characteristic sweet, ether-like odor.[1][5] It is sparingly soluble in water but is miscible with a wide range of organic solvents.[6][7] A summary of its key physical and chemical properties is presented in Table 1. It is important to note that some variations in reported values exist in the literature, which may be due to different experimental conditions or the presence of impurities.

Property	Value	Source(s)
Molecular Formula	C₆H₁₄O	[1][2][8]
Molar Mass	102.17 g/mol	[1][2]
Appearance	Colorless liquid	[1][5]
Odor	Sweet, ether-like	[1][5]
Boiling Point	68-69 °C (154.4-156.2 °F; 341.15-342.15 K)	[1][5]
Melting Point	-60 °C to -86 °C (-76 °F to -123 °F; 213.15 K to 187.15 K)	[1][2][6]
Density	0.725 g/mL at 20 °C	[1]
Solubility in Water	0.2% - 0.9% at 20 °C	[1][2]
Vapor Pressure	119 mmHg at 20 °C	[2]
Flash Point	-18 °F (-28 °C)	[1][5]
Autoignition Temperature	830 °F (443 °C)	[5]

Synthesis of Diisopropyl Ether

The most common laboratory and industrial synthesis of diisopropyl ether involves the acid-catalyzed dehydration of isopropyl alcohol.[9] This reaction can proceed through a combination of Sₙ1 and E1 mechanisms, with the ether formation being favored under specific conditions.[10][11]

Reaction Mechanism

The synthesis is initiated by the protonation of the hydroxyl group of an isopropyl alcohol molecule by a strong acid catalyst, typically sulfuric acid. This converts the poor leaving group (-OH) into a good leaving group (-OH₂⁺). A second molecule of isopropyl alcohol can then act as a nucleophile, attacking the carbocation intermediate formed after the departure of the water molecule (Sₙ1 pathway). Alternatively, a direct displacement of the protonated hydroxyl group by another alcohol molecule can occur (Sₙ2 pathway). A competing elimination (E1) reaction can also occur, leading to the formation of propene.[11]

Figure 1: Mechanism of acid-catalyzed synthesis of diisopropyl ether.

Experimental Protocol: Synthesis of Diisopropyl Ether

This protocol describes a generalized procedure for the synthesis of diisopropyl ether from isopropyl alcohol.

Materials:

• Isopropyl alcohol

• Concentrated sulfuric acid (98%)

• 5% Sodium hydroxide solution

• Saturated sodium chloride solution (brine)

• Anhydrous calcium chloride or magnesium sulfate

• Distillation apparatus

• Separatory funnel

• Heating mantle

• Ice bath

Procedure:

• Reaction Setup: Assemble a distillation apparatus with a dropping funnel and a heating mantle. Place a stirring bar in the reaction flask.

• Acid Addition: Carefully add a measured amount of concentrated sulfuric acid to the reaction flask. Cool the flask in an ice bath.

• Alcohol Addition: Slowly add isopropyl alcohol from the dropping funnel to the cooled sulfuric acid with constant stirring. The rate of addition should be controlled to maintain a specific reaction temperature (typically between 130-140 °C).

• Reaction and Distillation: Gently heat the mixture using the heating mantle. The diisopropyl ether, being more volatile, will distill over along with some unreacted isopropyl alcohol and water. Collect the distillate in a receiving flask cooled in an ice bath.

• Workup:

  • Transfer the distillate to a separatory funnel.

  • Wash the distillate with a 5% sodium hydroxide solution to neutralize any acidic impurities.

  • Wash with a saturated sodium chloride solution (brine) to help break any emulsions and remove water.

  • Separate the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent like calcium chloride or magnesium sulfate.

• Final Distillation: Decant the dried ether into a clean distillation apparatus and perform a final fractional distillation to obtain pure diisopropyl ether. Collect the fraction boiling at approximately 68-69 °C.

Peroxide Formation and Detection

A critical safety concern with diisopropyl ether is its high propensity to form explosive peroxides upon exposure to air and light.[6][12] This process is a free-radical chain reaction that is initiated by the abstraction of a hydrogen atom from the carbon adjacent to the ether oxygen.

Mechanism of Peroxide Formation

The formation of peroxides is a free-radical chain reaction involving initiation, propagation, and termination steps. The secondary carbons in the isopropyl groups are particularly susceptible to hydrogen abstraction.

Figure 2: Free-radical mechanism of peroxide formation in diisopropyl ether.

Experimental Protocol: Detection of Peroxides

Regular testing for the presence of peroxides in stored diisopropyl ether is crucial for laboratory safety.[12] Commercially available peroxide test strips provide a convenient and sensitive method for detection.

Materials:

• Diisopropyl ether sample

• Peroxide test strips (e.g., Quantofix®)

• Clean, dry glass rod or pipette

Procedure:

• Sample Application: Dip the end of a clean, dry glass rod or pipette into the diisopropyl ether sample.

• Strip Application: Touch the wetted end of the rod or pipette to the test pad on the peroxide test strip. Do not dip the strip directly into the bulk solvent to avoid contamination.

• Reaction Time: Allow the test strip to develop for the time specified in the manufacturer's instructions (typically 15-60 seconds).

• Color Comparison: Compare the color of the test pad to the color chart provided with the test strips to determine the peroxide concentration in parts per million (ppm).

• Interpretation:

  • < 20 ppm: Generally considered safe for use.

  • 20-100 ppm: Use with caution; avoid distillation or concentration.

  • > 100 ppm: Unsafe for use. Do not handle. Contact your institution's Environmental Health and Safety department for proper disposal procedures.

Applications in Drug Development and Research

Diisopropyl ether's properties make it a valuable solvent in the pharmaceutical industry.[13] It is used as an extraction solvent for isolating active pharmaceutical ingredients (APIs) from reaction mixtures and natural products.[13] Its moderate polarity and volatility are advantageous for purification processes such as crystallization.[13]

Experimental Workflow Summary

The overall workflow for the synthesis, purification, and safety testing of diisopropyl ether is summarized in the following diagram.

Figure 3: Workflow for the synthesis, purification, and safe handling of diisopropyl ether.

Conclusion

Diisopropyl ether is a significant organic solvent with a well-defined molecular structure that dictates its physical properties and chemical reactivity. Its utility in various scientific and industrial fields, particularly in drug development, is well-established. However, its pronounced tendency to form explosive peroxides necessitates strict adherence to safety protocols for its handling, storage, and testing. This guide has provided a detailed overview of the key technical aspects of diisopropyl ether, offering valuable information for researchers, scientists, and professionals in the pharmaceutical industry to ensure its safe and effective use.

References

• 1. Sciencemadness Discussion Board - Synthesis of Diisopropyl-ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Diisopropyl Ether - SEQENS [seqens.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. collaborate.princeton.edu [collaborate.princeton.edu]
• 9. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. Permitted Daily Exposure for Diisopropyl Ether as a Residual Solvent in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Diisopropyl Ether: An In-depth Technical Guide for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

Diisopropyl ether (DIPE) is a secondary ether commonly utilized in laboratory settings as a versatile solvent. Its unique combination of properties, including moderate polarity, a wide liquid range, and limited water solubility, makes it a valuable tool in extraction, recrystallization, and various organic reactions. This guide provides a comprehensive overview of the primary laboratory applications of diisopropyl ether, complete with detailed experimental protocols, quantitative data, and workflow visualizations to support researchers in their work.

Core Properties of Diisopropyl Ether

A thorough understanding of the physical and chemical properties of diisopropyl ether is fundamental to its safe and effective use in the laboratory.

Data Presentation: Physical and Chemical Properties of Diisopropyl Ether

Property	Value
Chemical Formula	C₆H₁₄O
Molar Mass	102.177 g·mol⁻¹
Appearance	Colorless liquid
Odor	Sharp, sweet, ether-like
Density	0.725 g/mL
Melting Point	-60 °C (-76 °F; 213 K)
Boiling Point	68.5 °C (155.3 °F; 341.6 K)
Solubility in water	2 g/L at 20 °C
Vapor Pressure	119 mmHg (20 °C)
Flash Point	-28 °C (-18.4 °F)
Autoignition Temperature	443 °C (829 °F)

Note: Data compiled from various sources.

Key Laboratory Applications

Diisopropyl ether's utility in the lab is primarily centered around its capabilities as a solvent.

2.1. Liquid-Liquid Extraction

Diisopropyl ether is an effective solvent for the extraction of polar organic compounds from aqueous solutions.[1] Its low water solubility and lower density than water (0.725 g/mL) cause it to form the upper layer in extractions with aqueous solutions, facilitating easy separation. It is particularly useful for extracting compounds like phenols, ethanol, and acetic acid from water.[1]

Experimental Protocols: General Protocol for Liquid-Liquid Extraction

This protocol outlines the separation of a neutral organic compound from an aqueous solution.

Materials:

• Separatory funnel

• Beakers or Erlenmeyer flasks

• Diisopropyl ether (peroxide-free)

• Aqueous solution containing the target compound

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Preparation: Ensure the separatory funnel is clean, and the stopcock is closed and properly sealed.

• Addition of Solutions: Pour the aqueous solution containing the compound to be extracted into the separatory funnel. Subsequently, add the diisopropyl ether.

• Extraction: Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel.

• Venting: Immediately after inversion, open the stopcock to release any pressure buildup. Close the stopcock and shake the funnel gently for 10-20 seconds. Vent again. Repeat this process several times.

• Separation: Place the separatory funnel back in a ring stand and remove the stopper. Allow the two layers to separate completely. The less dense diisopropyl ether layer will be on top.

• Draining: Carefully open the stopcock and drain the lower aqueous layer into a beaker.

• Collection of Organic Layer: Pour the upper diisopropyl ether layer out through the top of the separatory funnel into a clean flask. This prevents re-contamination with any residual aqueous layer in the stopcock.

• Drying: Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the collected organic layer to remove residual water.

• Isolation: Decant or filter the dried organic solution into a round-bottom flask and remove the diisopropyl ether using a rotary evaporator to yield the purified compound.

Mandatory Visualization: Liquid-Liquid Extraction Workflow

Caption: Workflow for a typical liquid-liquid extraction.

2.2. Recrystallization

Diisopropyl ether's wide liquid range makes it a useful solvent for recrystallization, a technique used to purify solid compounds.[1] The principle of recrystallization relies on the higher solubility of a compound in a hot solvent compared to a cold solvent.

Experimental Protocols: General Protocol for Recrystallization

Materials:

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

• Diisopropyl ether (peroxide-free)

• Crude solid compound

Procedure:

• Solvent Selection: In a test tube, determine if diisopropyl ether is a suitable solvent. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of diisopropyl ether. Heat the mixture on a hot plate until the solvent boils and the solid dissolves completely. Add more solvent in small portions if necessary.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Crystal formation should occur. The cooling process can be further enhanced by placing the flask in an ice bath.

• Collection of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold diisopropyl ether to remove any remaining impurities.

• Drying: Allow the crystals to air dry on the filter paper or in a desiccator to remove all traces of the solvent.

Mandatory Visualization: Recrystallization Workflow

Caption: General workflow for recrystallization.

2.3. Reaction Solvent

Diisopropyl ether can serve as a reaction solvent in various organic syntheses.[2] It is relatively inert, which is advantageous when working with sensitive reagents.[2] However, its use in Grignard reactions is limited, as it has been shown to result in lower yields compared to other ethers like diethyl ether.

2.4. Chromatography

Diisopropyl ether is also utilized as a solvent in chromatographic techniques. Its solvent properties make it useful in both thin-layer chromatography (TLC) and column chromatography for the separation of organic compounds. It can also be used as a component of the mobile phase in High-Performance Liquid Chromatography (HPLC). For instance, a mobile phase of diisopropyl ether-methanol-21% aqueous ammonium hydroxide (96:4:0.1) has been used to assay dapsone.[3]

Safety Considerations: Peroxide Formation and Removal

A significant hazard associated with diisopropyl ether is its tendency to form explosive peroxides upon exposure to air and light.[1] This process is more rapid for diisopropyl ether than for diethyl ether.[1] Therefore, it is crucial to test for the presence of peroxides before use, especially before distillation or evaporation, and to remove them if present. It is recommended to test for peroxides every 3 months for diisopropyl ether.[1]

Experimental Protocols: Peroxide Testing and Removal

A. Peroxide Testing

Materials:

• Potassium iodide solution (10%)

• Starch solution (optional)

• Commercial peroxide test strips

Procedure (Potassium Iodide Method):

• Add 1 mL of a freshly prepared 10% potassium iodide solution to 10 mL of diisopropyl ether in a stoppered cylinder.

• Shake the cylinder and observe the color of the aqueous layer.

• A yellow to brown color indicates the presence of peroxides. A blue color will develop if a starch indicator is added in the presence of peroxides.

B. Peroxide Removal

Method 1: Activated Alumina

• Pass the peroxide-containing diisopropyl ether through a column packed with activated alumina.

• The alumina will remove the peroxides.

• Note: This method may also remove inhibitors, making the ether more susceptible to future peroxide formation.

Method 2: Ferrous Sulfate

• Prepare a solution of 60 g of ferrous sulfate (FeSO₄) in 110 mL of water and add 6 mL of concentrated sulfuric acid.

• Shake the peroxide-containing diisopropyl ether with this solution in a separatory funnel.

• The peroxides are reduced by the ferrous ions.

• Separate the layers and wash the ether with water to remove any remaining acid and salts.

• Dry the purified ether over a suitable drying agent.

Mandatory Visualization: Peroxide Management Workflow

Caption: Decision workflow for peroxide management.

This guide provides essential information for the safe and effective use of diisopropyl ether in a laboratory setting. Researchers, scientists, and drug development professionals should always consult their institution's safety guidelines and standard operating procedures before working with this or any other chemical.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]

An In-depth Technical Guide to the Synthesis of Diisopropyl Ether from Isopropyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of diisopropyl ether (DIPE) from isopropyl alcohol (IPA), focusing on the core chemical principles, experimental methodologies, and relevant quantitative data. This document is intended to serve as a valuable resource for professionals in research, chemical synthesis, and drug development who require a thorough understanding of this process.

Introduction

Diisopropyl ether is a secondary ether with significant applications as a solvent and a gasoline additive.[1] Its synthesis primarily involves the acid-catalyzed dehydration of isopropyl alcohol.[2] This process, while straightforward in principle, is influenced by various factors including the choice of catalyst, reaction temperature, and pressure, all of which impact the yield and purity of the final product.[2] A key challenge in this synthesis is minimizing the competing elimination reaction that leads to the formation of propylene as a by-product.[3]

Reaction Mechanism and Signaling Pathway

The synthesis of diisopropyl ether from isopropyl alcohol proceeds via an acid-catalyzed dehydration reaction. The generally accepted mechanism involves three key steps:

• Protonation of the Alcohol: An isopropyl alcohol molecule is protonated by the acid catalyst to form a good leaving group (water).

• Nucleophilic Attack: A second molecule of isopropyl alcohol acts as a nucleophile and attacks the protonated alcohol, displacing the water molecule in an SN2 reaction.

• Deprotonation: The resulting protonated ether is deprotonated to yield diisopropyl ether and regenerate the acid catalyst.[4]

Caption: Reaction mechanism for the acid-catalyzed synthesis of DIPE from IPA.

Experimental Protocols and Quantitative Data

The synthesis of diisopropyl ether can be achieved through various methods, primarily differing in the catalyst employed. Below are detailed protocols and data for some common catalytic systems.

Solid acid catalysts, such as zeolites and ion-exchange resins, are frequently used in industrial settings due to their ease of separation and reduced corrosion issues.[5]

Experimental Protocol: Dehydration of Isopropyl Alcohol using a Zeolite Catalyst

This protocol is based on studies using modified zeolite catalysts.[6][7][8]

• Catalyst Preparation: A natural zeolite is modified, for instance, by impregnation with a solution of a metal salt (e.g., nickel phosphate) to enhance its acidity and catalytic activity.[7][8]

• Reaction Setup: The reaction is carried out in a reflux system. A round-bottom flask is charged with isopropyl alcohol and the prepared zeolite catalyst.[7][8]

• Reaction Conditions: The mixture is heated to a specific temperature (e.g., 150 °C) and maintained for a set duration (e.g., 3.5 hours) with continuous stirring.[7][8]

• Product Isolation and Purification: After the reaction, the catalyst is separated by filtration. The liquid product mixture, containing DIPE, unreacted IPA, and water, is then purified by distillation.[2]

Quantitative Data for Zeolite-Catalyzed Synthesis

Catalyst	Metal Loading (mEq/g)	Reaction Temp. (°C)	Isopropyl Alcohol Conversion (%)	Diisopropyl Ether Yield (%)	Diisopropyl Ether Selectivity (%)	Reference
Zeolite-Ni(H₂PO₄)₂	8	150	81.51	40.77	33.16	[7][8]

Experimental Workflow

Caption: General experimental workflow for DIPE synthesis using a solid acid catalyst.

Homogeneous catalysts like sulfuric acid are also effective but can present challenges in separation and potential for side reactions.[2][3]

Experimental Protocol: Dehydration of Isopropyl Alcohol using Sulfuric Acid

• Reaction Setup: Isopropyl alcohol is placed in a distillation apparatus.

• Catalyst Addition: Concentrated sulfuric acid is slowly added to the isopropyl alcohol with cooling and stirring.

• Reaction and Distillation: The mixture is heated. As diisopropyl ether forms, it is distilled off along with water and some unreacted isopropyl alcohol.

• Purification: The distillate is washed with a basic solution (e.g., sodium hydroxide solution) to remove any acidic impurities, followed by washing with water. The organic layer is then dried over a suitable drying agent and redistilled to obtain pure diisopropyl ether.

Note: The reaction temperature must be carefully controlled to favor ether formation over the dehydration to propylene.[3]

Industrial Production Considerations

On an industrial scale, the synthesis of diisopropyl ether is often a continuous process.[5] Fixed-bed reactors containing solid-acid catalysts are commonly employed.[5] The process involves preheating the isopropyl alcohol feed, passing it through the catalytic reactor, and then separating the DIPE from water and unreacted alcohol in a series of distillation columns.[5] In well-optimized continuous systems, yields of DIPE can range from 80-90%.[5]

Industrially, DIPE is also obtained as a by-product in the production of isopropanol via the hydration of propylene.[1]

Safety Considerations

• Peroxide Formation: Diisopropyl ether is known to form explosive peroxides upon exposure to air and light. Therefore, it should be stored in a cool, dark place and tested for the presence of peroxides before distillation or concentration.

• Flammability: DIPE is a highly flammable liquid.

• Toxicity: Appropriate personal protective equipment should be used when handling DIPE and the reagents for its synthesis.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. organic chemistry - Selectivity in dehydration of isopropyl alcohol to diisopropyl ether - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. homework.study.com [homework.study.com]
• 5. Di-Isopropyl Ether (DIPE): Understanding the Production Process [chemanalyst.com]
• 6. oiccpress.com [oiccpress.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Enhanced Isopropyl Alcohol Conversion over Acidic Nickel Phosphate-Supported Zeolite Catalysts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Acid-Catalyzed Dehydration for Di-isopropyl Ether (DIPE) Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di-isopropyl ether (DIPE) is a significant solvent and gasoline additive, the synthesis of which is predominantly achieved through the acid-catalyzed dehydration of isopropanol. This technical guide provides a comprehensive overview of the core principles governing this synthesis, detailing the reaction mechanisms, experimental protocols, and a comparative analysis of various catalytic systems. Quantitative data from multiple studies are systematically presented to allow for an informed selection of synthetic strategies. Furthermore, this guide illustrates key reaction pathways and experimental workflows through detailed diagrams to facilitate a deeper understanding and practical application of the described methodologies.

Introduction

Di-isopropyl ether (DIPE), a secondary ether, finds extensive application as a solvent in the pharmaceutical and chemical industries and as an oxygenate additive in gasoline to enhance the octane number. Its synthesis is primarily accomplished via the acid-catalyzed dehydration of isopropyl alcohol (IPA), a readily available and cost-effective starting material. This process involves the elimination of a water molecule from two molecules of isopropanol, leading to the formation of DIPE. The reaction is typically carried out in the liquid phase at elevated temperatures and pressures, employing a variety of acidic catalysts.

The choice of catalyst and reaction conditions plays a pivotal role in determining the yield, selectivity, and overall efficiency of DIPE synthesis, while also influencing the formation of byproducts such as propylene. This guide delves into the critical aspects of this reaction, providing researchers and drug development professionals with the necessary technical details to design and optimize the synthesis of DIPE for their specific applications.

Reaction Mechanisms

The acid-catalyzed dehydration of isopropanol to di-isopropyl ether can proceed through two primary mechanistic pathways: SN1 (unimolecular nucleophilic substitution) and SN2 (bimolecular nucleophilic substitution). The prevailing mechanism is influenced by the reaction conditions and the nature of the catalyst.

2.1. SN1 and SN2 Pathways

In the initial step of both pathways, the acid catalyst protonates the hydroxyl group of an isopropanol molecule, forming a good leaving group (water).

• SN1 Mechanism: The protonated alcohol can then dissociate to form a relatively stable secondary carbocation. This carbocation is subsequently attacked by a second molecule of isopropanol (acting as a nucleophile) to form the protonated ether, which then deprotonates to yield DIPE.

• SN2 Mechanism: Alternatively, a second isopropanol molecule can directly attack the protonated alcohol in a concerted step, displacing the water molecule and forming the protonated ether, which then deprotonates.

Both acidic and basic sites on a catalyst are generally involved in the production of DIPE.

2.2. Side Reactions

The primary side reaction in the synthesis of DIPE is the intramolecular dehydration of isopropanol to form propylene, an elimination reaction that competes with the desired intermolecular dehydration (etherification). The formation of propylene is favored at higher temperatures. Other potential byproducts include light hydrocarbons.

Diisopropyl ether CAS number and IUPAC name

An In-depth Technical Guide to Diisopropyl Ether for Researchers and Drug Development Professionals

Introduction

Diisopropyl ether (DIPE) is a secondary ether widely utilized as a solvent in industrial and pharmaceutical settings.[1][2] Its properties make it a valuable tool in organic synthesis, extraction, and crystallization processes. This guide provides an in-depth overview of diisopropyl ether, focusing on its chemical identity, physicochemical properties, synthesis, applications in research and drug development, and critical safety information.

Chemical Identification

The fundamental identification details for diisopropyl ether are crucial for regulatory compliance, safety, and procurement.

Identifier	Value
CAS Number	108-20-3[1][3][4]
Preferred IUPAC Name	2-[(Propan-2-yl)oxy]propane[1]
Other Names	Isopropyl ether, 2-Isopropoxypropane, Diisopropyl oxide, DIPE[1][5][6]
Molecular Formula	C₆H₁₄O[1][3]
Molecular Weight	102.177 g·mol⁻¹[1][2]
EC Number	203-560-6[1][7]
UN Number	1159[1]

Physicochemical Properties

Understanding the physical and chemical properties of diisopropyl ether is essential for its effective use in experimental design and process development. It is a colorless, volatile liquid with a characteristic sweet, ether-like odor.[1][2][3]

Property	Value
Density	0.725 g/mL at 25 °C[1][3]
Melting Point	-60 °C (-76 °F; 213 K)[1]
Boiling Point	68.5 °C (155.3 °F; 341.6 K)[1]
Solubility in water	2 g/L at 20 °C[1]
Vapor Pressure	119 mmHg at 20 °C[1]
Flash Point	-28 °C (-18 °F)[2][8]
Autoignition Temperature	443 °C (830 °F)[2][3]
Lower Explosive Limit	1.4%[3][8]
Upper Explosive Limit	7.9%[8]
Vapor Density	3.5 (heavier than air)[2][3]

Synthesis and Manufacturing

Diisopropyl ether is primarily produced through two main industrial routes, both originating from propylene. The choice of method depends on the integration with other chemical manufacturing processes.

Experimental Protocols: Synthesis Methodologies

1. Acid-Catalyzed Dehydration of Isopropyl Alcohol: This is a common method where two molecules of isopropyl alcohol (IPA) are condensed to form one molecule of diisopropyl ether and one molecule of water.[9]

• Reactants: Isopropyl alcohol.

• Catalyst: Acid catalysts such as sulfuric acid, phosphoric acid, or solid acidic catalysts like zeolites or ion-exchange resins are employed.[9] A patent describes using acidic, sulfuric acid-treated Montmorillonite clay.[10]

• Conditions: The reaction is typically carried out in the liquid phase at elevated temperatures (120°C to 250°C) and pressures.[9][10]

• Purification: The crude product is purified via distillation to remove unreacted IPA, water, and by-products to achieve high purity for pharmaceutical or other sensitive applications.[9]

2. Hydration of Propylene followed by Etherification: This integrated process involves the hydration of propylene to produce isopropyl alcohol, which is then reacted further to form diisopropyl ether.[9]

• Reactants: Propylene and water.

• Catalyst: A strongly acidic ion exchange resin is often used.[11]

• Conditions: The reaction is performed in a fixed-bed reactor at conditions such as 145°C and 8.0 MPa.[11]

• Process: Unreacted propylene, water, and the byproduct isopropyl alcohol are typically recycled back into the reactor to improve yield.[11]

Industrial synthesis pathways for Diisopropyl Ether.

Applications in Research and Drug Development

Diisopropyl ether's moderate polarity and low water solubility make it a versatile solvent in the pharmaceutical industry, particularly for the manufacture and purification of Active Pharmaceutical Ingredients (APIs).[12][13]

• Extraction Solvent: It is highly effective for extracting polar organic compounds from aqueous solutions, such as phenols and acetic acid.[1] In drug manufacturing, it is used to extract and purify compounds, including steroids.[12]

• Crystallization: DIPE is used as a solvent for the recrystallization of various compounds, which is a critical step for purifying APIs.[12] Its wide liquid range and volatility are advantageous for this process.[1]

• Reaction Medium: It serves as a reaction medium in chemical and pharmaceutical syntheses.[3] Ethers are generally unreactive, which makes them suitable solvents for a wide range of reactions.

Experimental Protocol: Liquid-Liquid Extraction

A common laboratory application of diisopropyl ether is the extraction of a target compound from an aqueous solution.

• Preparation: The aqueous solution containing the target compound is placed in a separatory funnel.

• Solvent Addition: A volume of diisopropyl ether is added to the separatory funnel. The funnel is stoppered.

• Extraction: The funnel is inverted and shaken vigorously to facilitate the transfer of the solute from the aqueous phase to the organic phase. The stopcock is periodically opened to vent pressure buildup.

• Phase Separation: The funnel is allowed to stand until the two immiscible layers—the denser aqueous layer and the less dense diisopropyl ether layer—clearly separate.[14]

• Collection: The lower aqueous layer is drained through the stopcock. The upper organic layer containing the extracted compound is then collected. The process may be repeated with fresh solvent to improve extraction efficiency.

A typical workflow for solvent extraction using Diisopropyl Ether.

Safety and Handling

Diisopropyl ether is a hazardous substance that requires careful handling. It is highly flammable and can form explosive peroxides upon storage.[1][2][7]

Key Hazards

• Flammability: DIPE is a highly flammable liquid with a low flash point and a wide explosive range.[3][7] Vapors are heavier than air and can travel to an ignition source.[2][8]

• Peroxide Formation: Upon exposure to air and light, diisopropyl ether can form unstable and potentially explosive organic peroxides.[1][14] This reaction occurs more readily than with diethyl ether.[1] It is recommended to test for peroxides every 3 months for stored DIPE.[1]

• Toxicity: It is toxic by inhalation and can cause drowsiness, dizziness, and irritation.[3][5][7]

Safe Handling and Storage

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, ignition sources, and light.[7][15]

• Peroxide Management: Use antioxidants like butylated hydroxytoluene (BHT) to inhibit peroxide formation.[1] Always test for the presence of peroxides before distillation or concentration. Peroxides can be removed by treating the ether with an aqueous solution of iron(II) sulfate or sodium metabisulfite.[1][2]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[5] Use in a well-ventilated area or under a fume hood.

Decision workflow for the safe handling of stored Diisopropyl Ether.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. DIISOPROPYL ETHER - Ataman Kimya [atamanchemicals.com]
• 3. Diisopropyl ether | 108-20-3 [chemicalbook.com]
• 4. Diisopropyl ether CAS#: 108-20-3 [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. carlroth.com:443 [carlroth.com:443]
• 8. DIISOPROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. nbinno.com [nbinno.com]
• 10. US4042633A - Process for preparing diisopropyl ether - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Permitted Daily Exposure for Diisopropyl Ether as a Residual Solvent in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Diisopropyl Ether - SEQENS [seqens.com]
• 14. Diisopropyl ether Dealer and Distributor | Diisopropyl ether Supplier | Diisopropyl ether Stockist | Diisopropyl ether Importers [multichemindia.com]
• 15. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to the Solubility of Organic Compounds in Diisopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the solubility of organic compounds in diisopropyl ether (DIPE), a secondary ether utilized as a specialized solvent.[1] It is a colorless, volatile, and highly flammable liquid with a characteristic ether-like odor.[2][3] DIPE is miscible with most organic solvents but only slightly soluble in water.[1][4] Its properties make it a valuable solvent for extractions, reactions, and recrystallizations in laboratory and industrial settings.[1][5]

Physicochemical Properties of Diisopropyl Ether

A clear understanding of the solvent's properties is crucial for its effective application.

Property	Value
Chemical Formula	C₆H₁₄O
Molar Mass	102.177 g·mol⁻¹[1]
Appearance	Colorless liquid[1]
Density	0.725 g/mL[1]
Boiling Point	68.5 °C (155.3 °F; 341.6 K)[1]
Melting Point	-60 °C (-76 °F; 213 K)[1]
Vapor Pressure	119 mmHg (20 °C)[1]
Solubility in Water	2 g/L at 20 °C[1]

Safety Note: Diisopropyl ether is prone to forming explosive peroxides upon exposure to air and light, a process that occurs more readily than with diethyl ether.[2] It is recommended to use fresh bottles and test for peroxides every three months.[2]

Factors Influencing Solubility in Diisopropyl Ether

The principle of "like dissolves like" is the primary determinant of solubility in DIPE.[6][7] As a solvent of low to moderate polarity, its ability to dissolve a given organic compound is governed by several factors:

• Polarity: DIPE is more effective at dissolving nonpolar and weakly polar compounds.[7] The two isopropyl groups make it less polar than diethyl ether. Highly polar compounds with multiple hydrogen bond donors (e.g., polyols, amino acids) will have very low solubility.

• Hydrogen Bonding: DIPE has an ether oxygen that can act as a hydrogen bond acceptor. However, it lacks hydrogen bond-donating capabilities.[8] Therefore, it can dissolve compounds with hydrogen bond donors (like alcohols) to some extent, but its capacity is limited, especially with an increasing number of carbons in the solute.

• Molecular Size and Shape: Larger molecules generally exhibit lower solubility as more energy is required to overcome the solute-solute interactions and to create a larger cavity in the solvent.[9][10]

• Temperature: For most solid organic compounds, solubility in DIPE will increase with temperature.[9] This is because the dissolution process is often endothermic, and the added thermal energy helps to overcome the lattice energy of the solid.[11]

The following diagram illustrates the key relationships influencing solubility in diisopropyl ether.

Caption: Factors Influencing Solubility in Diisopropyl Ether.

Quantitative Solubility Data

Table 1: Solubility of Alcohols and Phenols

Compound	Functional Group	Number of Carbons	Solubility in DIPE
Ethanol	Alcohol	2	Miscible
1-Butanol	Alcohol	4	Miscible
tert-Butanol	Alcohol	4	Miscible
1-Octanol	Alcohol	8	Soluble
Phenol	Phenol	6	Soluble
Glycerol	Polyol	3	Insoluble

Table 2: Solubility of Carbonyl Compounds

Compound	Functional Group	Number of Carbons	Solubility in DIPE
Acetone	Ketone	3	Miscible
2-Pentanone	Ketone	5	Miscible
Acetic Acid	Carboxylic Acid	2	Soluble
Benzoic Acid	Carboxylic Acid	7	Soluble
Ethyl Acetate	Ester	4	Miscible

Table 3: Solubility of Hydrocarbons and Halocarbons

Compound	Functional Group	Number of Carbons	Solubility in DIPE
n-Hexane	Alkane	6	Miscible
Toluene	Aromatic	7	Miscible
Dichloromethane	Halocarbon	1	Miscible
Chloroform	Halocarbon	1	Miscible

Table 4: Solubility of Nitrogen-Containing Compounds

Compound	Functional Group	Number of Carbons	Solubility in DIPE
Triethylamine	Amine	6	Miscible
Aniline	Amine	6	Soluble
Pyridine	Heterocycle	5	Miscible
Acetonitrile	Nitrile	2	Miscible
N,N-Dimethylformamide	Amide	3	Soluble

Experimental Protocol for Solubility Determination

A reliable method for determining the solubility of a compound in an organic solvent is an adaptation of the OECD Test Guideline 105, which originally outlines methods for water solubility.[12][13] The "Shake-Flask Method" is suitable for substances with solubilities expected to be above 0.1 g/L.[14]

Objective: To determine the saturation mass concentration of a solid organic compound in diisopropyl ether at a specific temperature (e.g., 25 °C).

Materials:

• Analytical balance

• Constant temperature water bath or incubator

• Glass flasks with stoppers

• Magnetic stirrer and stir bars

• Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters, 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., HPLC, GC, UV-Vis Spectrophotometer)

• Diisopropyl ether (analytical grade)

• Test compound

Procedure:

• Preliminary Test: A simple preliminary test can help estimate the approximate solubility and the time needed to reach equilibrium.[13]

• Sample Preparation: Add an excess amount of the solid test compound to a flask. The excess is crucial to ensure saturation is achieved.

• Solvent Addition: Add a known volume of diisopropyl ether to the flask.

• Equilibration:

  • Seal the flask to prevent solvent evaporation.

  • Place the flask in a constant temperature bath set to the desired temperature (e.g., 25 ± 0.5 °C).

  • Stir the mixture vigorously for a sufficient period to reach equilibrium. This may take several hours to days. A common starting point is 24-48 hours.

• Phase Separation: Once equilibrium is reached, stop stirring and allow the undissolved solid to settle. To separate the saturated solution from the excess solid, use either centrifugation or filtration.[12]

  • Centrifugation: Transfer an aliquot of the mixture to a centrifuge tube and centrifuge at high speed until a clear supernatant is obtained.

  • Filtration: Draw the supernatant through a solvent-compatible filter (e.g., PTFE) to remove any undissolved particles.

• Quantification:

  • Carefully take a known volume of the clear, saturated supernatant.

  • Dilute the aliquot with fresh diisopropyl ether to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC, GC) to determine the concentration of the compound.

• Calculation: Calculate the solubility using the measured concentration and the dilution factor. The result is typically expressed in g/L or mg/mL.

The following diagram outlines the experimental workflow for this protocol.

Caption: Experimental Workflow for Solubility Determination.

This guide provides foundational knowledge on the use of diisopropyl ether as a solvent. For specific applications, especially in drug development, empirical testing as outlined in the protocol is essential for obtaining accurate solubility data.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 3. Diisopropyl ether | 108-20-3 [chemicalbook.com]
• 4. sanjaychemindia.com [sanjaychemindia.com]
• 5. Diisopropyl ether Dealer and Distributor | Diisopropyl ether Supplier | Diisopropyl ether Stockist | Diisopropyl ether Importers [multichemindia.com]
• 6. chem.ws [chem.ws]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. Factors that Affect the Solubility of Drugs | Pharmaguideline [pharmaguideline.com]
• 11. byjus.com [byjus.com]
• 12. Inter-laboratory comparison of water solubility methods applied to difficult-to-test substances - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Diisopropyl Ether: A Comprehensive Technical Guide to its Boiling Point and Vapor Pressure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl ether (DIPE), a secondary ether with the chemical formula C₆H₁₄O, is a colorless, volatile liquid recognized for its characteristic sweet, ethereal odor.[1] Its utility as a solvent in the pharmaceutical and chemical industries, particularly for extractions and as a reaction medium, necessitates a thorough understanding of its physical properties.[1] This technical guide provides an in-depth analysis of the boiling point and vapor pressure of diisopropyl ether, presenting key data, detailed experimental protocols for their determination, and a visual representation of the vapor pressure-temperature relationship.

Core Physical Properties

A summary of the key physical properties of diisopropyl ether is presented below.

Property	Value	Source
Boiling Point	68-69 °C (at 760 mmHg)	[2][3][4]
Vapor Pressure	120 mmHg (at 20 °C)	[3][5]
15.9 kPa (at 20 °C)	[6]
149 mmHg (at 25 °C)	[6]
Molecular Weight	102.17 g/mol	[2]
Density	0.725 g/mL (at 25 °C)	[5]

Vapor Pressure of Diisopropyl Ether

The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor is in thermodynamic equilibrium with the condensed phase in a closed container. This property is highly dependent on temperature. The relationship between the vapor pressure and temperature of diisopropyl ether can be accurately described by the Antoine equation:

log₁₀(P) = A − (B / (T + C))

Where:

• P is the vapor pressure in bar

• T is the temperature in Kelvin

• A, B, and C are the Antoine constants for diisopropyl ether.

The NIST WebBook provides the following Antoine constants for diisopropyl ether over the temperature range of 296.7 K to 340.36 K:[7][8][9]

• A = 3.96649

• B = 1135.034

• C = -54.92

Using these constants, the vapor pressure of diisopropyl ether can be calculated at various temperatures. A selection of these calculated values is presented in the table below.

Temperature (°C)	Temperature (K)	Vapor Pressure (mmHg)	Vapor Pressure (kPa)
0	273.15	36.5	4.87
10	283.15	65.1	8.68
20	293.15	110.8	14.77
30	303.15	180.7	24.09
40	313.15	284.1	37.88
50	323.15	432.1	57.61
60	333.15	638.1	85.07
68.5	341.65	760.0	101.33

Experimental Determination of Boiling Point and Vapor Pressure

Accurate determination of boiling point and vapor pressure is crucial for the safe handling, storage, and application of diisopropyl ether. Standardized methods have been established by organizations such as ASTM International and the Organisation for Economic Co-operation and Development (OECD).

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. A common and effective method for determining the boiling point of organic liquids is the micro boiling point method.

Experimental Protocol: Micro Boiling Point Determination [10][11]

• Apparatus Setup:

  • A small test tube (e.g., 6 x 50 mm) is attached to a thermometer using a rubber band. The bottom of the test tube should be aligned with the thermometer bulb.

  • A capillary tube, sealed at one end, is placed inside the test tube with the open end down.

  • The assembly is then placed in a Thiele tube or a beaker containing a high-boiling point liquid (e.g., mineral oil).

• Procedure:

  • A small amount (a few drops) of diisopropyl ether is added to the test tube.

  • The Thiele tube is gently heated. As the temperature rises, the air trapped in the capillary tube will expand and exit as a slow stream of bubbles.

  • As the liquid approaches its boiling point, the vapor of the diisopropyl ether will also enter the capillary tube, causing a rapid and continuous stream of bubbles.

  • At this point, the heat source is removed, and the apparatus is allowed to cool.

  • The boiling point is the temperature at which the stream of bubbles ceases and the liquid is drawn up into the capillary tube.[10]

Workflow for Micro Boiling Point Determination

Determination of Vapor Pressure

Several methods are available for the determination of vapor pressure, each suitable for different pressure ranges. The static method is a direct and accurate technique for measuring the vapor pressure of liquids.

Experimental Protocol: Static Method for Vapor Pressure Determination [12]

The static method involves introducing a degassed sample of the substance into a thermostatically controlled, evacuated vessel equipped with a pressure measuring device.

• Apparatus Setup:

  • A sample vessel connected to a vacuum pump and a pressure transducer.

  • The entire assembly is placed in a constant temperature bath.

• Procedure:

  • A small amount of diisopropyl ether is introduced into the sample vessel.

  • The sample is thoroughly degassed by repeated freezing and thawing under vacuum to remove any dissolved air.

  • The degassed sample is brought to the desired temperature in the constant temperature bath.

  • The system is allowed to reach equilibrium, at which point the pressure measured by the transducer is the vapor pressure of the substance at that temperature.

  • The measurement is repeated at different temperatures to obtain the vapor pressure curve.[12]

Static Method for Vapor Pressure Determination

Another widely used method is the isoteniscope method, which is described in ASTM D2879.[6] This method involves placing the liquid in a bulb connected to a manometer and a pressure-controlled system. The temperature of the bulb is controlled, and the external pressure is adjusted until it equals the vapor pressure of the liquid, as indicated by the manometer.

Relationship Between Vapor Pressure and Temperature

The following diagram illustrates the exponential relationship between the vapor pressure of diisopropyl ether and temperature, as calculated using the Antoine equation.

Vapor Pressure Curve for Diisopropyl Ether

Conclusion

This technical guide has provided a detailed overview of the boiling point and vapor pressure of diisopropyl ether, crucial parameters for its application in research and industrial settings. The presented data, derived from reliable sources, and the outlined experimental protocols offer a comprehensive resource for scientists and drug development professionals. A thorough understanding of these properties is paramount for ensuring process safety, optimizing experimental conditions, and achieving desired outcomes in the various applications of diisopropyl ether.

References

• 1. eppltd.com [eppltd.com]
• 2. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 5. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google Boeken [books.google.nl]
• 6. ASTM D2879 (Vapor Pressure by Isoteniscope) – SPL [spllabs.com]
• 7. Diisopropyl ether [webbook.nist.gov]
• 8. Diisopropyl ether [webbook.nist.gov]
• 9. Diisopropyl ether [webbook.nist.gov]
• 10. cdn.juniata.edu [cdn.juniata.edu]
• 11. chymist.com [chymist.com]
• 12. consilab.de [consilab.de]

Polarity and solvent classification of diisopropyl ether

An In-depth Technical Guide to the Polarity and Solvent Classification of Diisopropyl Ether

Introduction

Diisopropyl ether (DIPE), also known as 2-isopropoxypropane, is a secondary ether widely utilized as a solvent in industrial and laboratory settings.[1][2] It is a colorless, volatile, and highly flammable liquid with a characteristic sweet, ether-like odor.[3][4] Its utility stems from its specific physicochemical properties, which render it an effective solvent for a variety of applications, including the extraction of polar organic compounds from aqueous solutions, and as a solvent for oils, waxes, and resins.[1][5] This guide provides a detailed examination of the polarity of diisopropyl ether, its classification as a solvent, and the experimental methodologies used to determine these properties.

Polarity of Diisopropyl Ether

The polarity of a solvent is a critical parameter that governs its solvating power and miscibility with other substances. It is determined by the molecule's geometry and the distribution of electron density. While diisopropyl ether contains a polar carbon-oxygen bond, the symmetrical arrangement of the two bulky, nonpolar isopropyl groups results in a relatively low overall molecular polarity.

Quantitative Polarity Data

Several quantitative parameters are used to define the polarity of a solvent. The key values for diisopropyl ether are summarized in the table below.

Parameter	Value	Reference
Dielectric Constant (ε)	3.9 - 4.04 (at 25°C)	[3][4][6]
Dipole Moment (μ)	1.13 D	[6]
Relative Polarity	2.2	[3]

The low dielectric constant and small dipole moment are indicative of a solvent with low polarity. This is further supported by its low relative polarity value.[3][6]

Solubility and Miscibility Characteristics

The principle of "like dissolves like" is fundamental to understanding solubility. Diisopropyl ether's low polarity dictates its solubility behavior with other liquids.

Solubility Data

Solvent	Solubility/Miscibility	Reference
Water	Slightly soluble / Limited solubility	[1][7][8]
2 - 9 g/L (at 20°C)	[1][3]
0.88% by weight (at 20°C)	[1]
Organic Solvents	Miscible	[1][2][8]
(e.g., ethanol, acetone, hexane, ethyl acetate)

Diisopropyl ether is miscible with most common organic solvents but has very limited solubility in water.[1][8] This property makes it an excellent choice for liquid-liquid extractions, where it can selectively remove moderately polar to nonpolar organic compounds from an aqueous phase.[1]

Solvent Classification

Based on its physical and chemical properties, diisopropyl ether is classified as a weakly polar or nonpolar aprotic solvent .

• Nonpolar/Weakly Polar : Its low dielectric constant and dipole moment place it in this category.[3][6] Solvents in this class are unable to form strong hydrogen bonds.

• Aprotic : The molecule does not have a hydrogen atom bonded to an electronegative atom like oxygen or nitrogen, and therefore cannot act as a hydrogen bond donor.

This classification is consistent with its use as a solvent for nonpolar substances like oils and waxes and its immiscibility with the highly polar solvent, water.[5][8]

Visualization: From Structure to Classification

The logical relationship between the molecular structure of diisopropyl ether and its classification as a solvent is illustrated below.

Diisopropyl Ether: Structure to Classification Pathway.

Experimental Protocols: Determination of Polarity

The quantitative measurement of solvent polarity relies on established experimental protocols. The determination of the dielectric constant is a primary method for this characterization.

Methodology: Dielectric Constant Measurement via Capacitance

The dielectric constant (or relative permittivity), ε, of a solvent is a measure of its ability to reduce the electric field strength between charges.[9] It is determined by comparing the capacitance of a capacitor with the solvent as the dielectric medium to its capacitance with a vacuum (or air, as a close approximation).

Objective: To determine the static dielectric constant of diisopropyl ether.

Apparatus:

• Precision LCR meter (Inductance, Capacitance, and Resistance meter)

• Test capacitor with a two-electrode cell

• Temperature-controlled chamber or water bath

• Volumetric glassware

• Diisopropyl ether (high purity)

Procedure:

• Calibration and Preparation: The test capacitor cell is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried completely to remove any impurities or residual moisture.

• Measurement of C_air: The empty, dry capacitor cell is placed in the temperature-controlled chamber and allowed to equilibrate to a standard temperature (e.g., 25°C). The capacitance of the cell with air as the dielectric (C_air) is measured using the LCR meter. This value serves as the reference.

• Sample Introduction: The capacitor cell is carefully filled with high-purity diisopropyl ether, ensuring no air bubbles are trapped between the electrodes.

• Temperature Equilibration: The filled cell is returned to the temperature-controlled chamber and allowed to reach thermal equilibrium at the same standard temperature (25°C).

• Measurement of C_solvent: Once the temperature is stable, the capacitance of the cell filled with diisopropyl ether (C_solvent) is measured.

• Calculation: The dielectric constant (ε) is calculated using the following formula:

  ε = C_solvent / C_air

  Where:

  • ε is the dielectric constant of the solvent.

  • C_solvent is the capacitance with the solvent as the dielectric.

  • C_air is the capacitance with air as the dielectric.

• Data Validation: The procedure is repeated multiple times to ensure reproducibility, and the average value is reported.

Visualization: Experimental Workflow

The following diagram outlines the workflow for the experimental determination of the dielectric constant.

Workflow for Dielectric Constant Measurement.

Safety Considerations

A critical safety concern with diisopropyl ether is its tendency to form explosive peroxides upon exposure to air and light, especially after prolonged storage.[2][10] This reaction occurs more readily than with diethyl ether.[2] Therefore, it is imperative to test for the presence of peroxides before use, particularly before distillation, and to use antioxidants for stabilization during storage.[2] Due to this hazard, methyl tert-butyl ether is often recommended as a safer alternative solvent.[10]

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 3. Diisopropyl ether CAS#: 108-20-3 [m.chemicalbook.com]
• 4. Diisopropyl ether | 108-20-3 [chemicalbook.com]
• 5. solventis.net [solventis.net]
• 6. diisopropyl ether [stenutz.eu]
• 7. Human Metabolome Database: Showing metabocard for Diisopropyl ether (HMDB0251356) [hmdb.ca]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Diisopropyl_ether [chemeurope.com]

An In-depth Technical Guide to the Miscibility of Diisopropyl Ether with Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the miscibility of diisopropyl ether (DIPE) with a wide range of common organic solvents. The information is intended for use in research, development, and manufacturing processes where DIPE is employed as a solvent, extractant, or reaction medium. This document summarizes qualitative miscibility data, outlines detailed experimental protocols for miscibility determination, and provides a visual representation of the experimental workflow.

Introduction to Diisopropyl Ether

Diisopropyl ether is a secondary ether characterized as a colorless liquid with a distinct ethereal odor. It is recognized for its utility as a solvent due to its moderate polarity and boiling point (68-69 °C), which facilitates its removal after use.[1] DIPE is a versatile solvent for a variety of organic compounds, including oils, waxes, and resins.[1] While it exhibits low solubility in water, it is widely regarded as miscible with most organic solvents.[1][2][3] This property makes it a valuable component in liquid-liquid extractions and as a solvent in chemical synthesis.

Miscibility of Diisopropyl Ether with Organic Solvents

The miscibility of diisopropyl ether with other organic solvents is a critical factor in its application. The following table summarizes the available qualitative data on the miscibility of DIPE with common organic solvents. "Miscible" indicates that the two liquids will mix in all proportions to form a single homogeneous phase.

Solvent Class	Solvent Name	Miscibility with Diisopropyl Ether
Alcohols	Methanol	Miscible[4]
Ethanol	Miscible[2][4]
1-Butanol	Miscible[4]
Ketones	Acetone	Miscible[2][5]
Ethers	Diethyl Ether	Miscible[2][5]
Aromatic Hydrocarbons	Toluene	Miscible
Benzene	Miscible
Aliphatic Hydrocarbons	Hexane	Miscible[3]
2,2,4-Trimethylpentane	Miscible
Halogenated Hydrocarbons	Dichloromethane	Miscible
Chloroform	Miscible
Esters	Ethyl Acetate	Miscible[3]
Amides	Dimethylformamide (DMF)	Immiscible

Experimental Protocols for Determining Solvent Miscibility

The determination of miscibility is a fundamental procedure in solvent selection and process development. Below are detailed methodologies for assessing the miscibility of diisopropyl ether with other organic solvents.

This is the most direct and common method for qualitatively assessing the miscibility of two liquids.

Objective: To determine if diisopropyl ether is miscible with a test solvent at various proportions.

Materials:

• Diisopropyl ether (high purity)

• Test solvent (high purity)

• Calibrated glass test tubes with stoppers or vials

• Pipettes or graduated cylinders for accurate volume measurement

• Vortex mixer (optional)

• Controlled temperature environment (e.g., water bath), if temperature effects are being studied

Procedure:

• Preparation: Ensure all glassware is clean and dry to avoid contamination. Perform the experiment in a well-ventilated fume hood due to the volatile and flammable nature of diisopropyl ether.

• Initial Mixture (1:1 ratio):

  • Using a clean pipette or graduated cylinder, add a defined volume (e.g., 5 mL) of diisopropyl ether to a test tube.

  • Add an equal volume (5 mL) of the test solvent to the same test tube.

• Mixing:

  • Stopper the test tube securely.

  • Invert the test tube several times or use a vortex mixer for approximately 30 seconds to ensure thorough mixing.

• Observation:

  • Allow the mixture to stand undisturbed for a few minutes.

  • Visually inspect the mixture against a well-lit background.

    • Miscible: The mixture will be a single, clear, and homogeneous liquid phase.

    • Immiscible: The mixture will separate into two distinct liquid layers.

    • Partially Miscible: The mixture may appear cloudy or form an emulsion that separates over time.

• Varying Proportions (Optional but Recommended):

  • To confirm complete miscibility, it is advisable to test different ratios of the two solvents (e.g., 1:3 and 3:1).

  • Repeat steps 2-4 for each new ratio.

• Documentation: Record the observations for each solvent pair and ratio tested. Note the temperature at which the experiment was conducted.

For more quantitative analysis, especially in cases of partial miscibility or to determine the precise solubility limits, the following instrumental methods can be employed.

• Gas Chromatography (GC): A known mass of the two solvents is mixed. After allowing the phases to separate (if they are immiscible), a sample from each phase is injected into a gas chromatograph. The composition of each phase can be determined by comparing the peak areas to a calibration curve, thus quantifying the mutual solubility.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can be used to determine the composition of each phase in an immiscible mixture. By integrating the signals corresponding to each solvent in the spectra of the separated layers, the mole fraction of each component in each phase can be calculated.[6][7]

• Fourier-Transform Infrared (FTIR) Spectroscopy: The concentration of one solvent in the other can be determined by measuring the absorbance of a characteristic vibrational band and comparing it to a calibration curve.[6][7]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the miscibility of diisopropyl ether with a test solvent.

Workflow for Determining Solvent Miscibility

Conclusion

Diisopropyl ether is a versatile organic solvent that is miscible with a broad range of common organic solvents, including alcohols, ketones, ethers, and hydrocarbons. Its immiscibility with highly polar aprotic solvents like dimethylformamide should be noted. The experimental protocols provided in this guide offer reliable methods for determining the miscibility of diisopropyl ether in various applications, ensuring proper solvent selection for desired outcomes in research and development.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. researchgate.net [researchgate.net]
• 5. diisopropyl ether [chemister.ru]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Tuning Solvent Miscibility: A Fundamental Assessment on the Example of Induced Methanol/n-Dodecane Phase Separation - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Side Reactions: A Technical Guide to Byproducts in Industrial Isopropanol Production

For Researchers, Scientists, and Drug Development Professionals

Isopropanol (IPA), a critical solvent and intermediate in the pharmaceutical and chemical industries, is produced on a massive scale through various industrial processes. While the primary goal is to maximize the yield of isopropanol, the formation of byproducts is an inherent aspect of these chemical transformations. Understanding the nature and quantity of these impurities is paramount for process optimization, product purity, and ensuring the final product meets stringent quality standards. This in-depth technical guide delves into the core of isopropanol production, focusing on the byproducts generated in the three primary industrial synthesis routes: indirect hydration of propylene, direct hydration of propylene, and hydrogenation of acetone.

Industrial Synthesis Routes and Their Byproduct Profiles

The commercial production of isopropanol is dominated by three main technologies, each with a unique profile of byproduct formation.

Indirect Hydration of Propylene

This traditional two-step process involves the reaction of propylene with sulfuric acid to form isopropyl sulfates, which are subsequently hydrolyzed to yield isopropanol. The primary byproduct of this route is diisopropyl ether (DIPE) .

Table 1: Typical Byproduct Composition in Indirect Hydration of Propylene

Byproduct	Typical Concentration (wt%)
Diisopropyl Ether (DIPE)	3 - 6% in the liquid phase after absorption
Other impurities	Trace amounts of polymers and other ethers

Note: The overall conversion of propylene to byproducts is approximately 7%, with DIPE being the most significant component.

Direct Hydration of Propylene

In this method, propylene is directly reacted with water in the presence of an acid catalyst. This process is generally considered more environmentally friendly than the indirect route. However, it also produces byproducts, with diisopropyl ether (DIPE) being the most prominent. Other byproducts, such as n-propanol and C6 hydrocarbons , can also be formed in smaller quantities.

Table 2: Typical Byproduct Composition in Direct Hydration of Propylene

Byproduct	Typical Concentration
Diisopropyl Ether (DIPE)	0.043 (mole fraction) in pre-concentrator distillate
n-Propanol	Trace amounts
C6 Hydrocarbons	Trace amounts

Hydrogenation of Acetone

This process involves the catalytic hydrogenation of acetone to produce isopropanol. This method can yield very high purity isopropanol, with minimal byproduct formation under optimized conditions. The byproducts that can be formed include diisopropyl ether (DIPE) , mesityl oxide , methyl isobutyl ketone (MIBK) , and diacetone alcohol .

Table 3: Typical Byproduct Composition in Hydrogenation of Acetone

Byproduct	Typical Concentration (wt%)
Total Byproducts	< 0.05%
Specific byproducts (DIPE, MIBK, etc.)	Trace amounts within the total byproduct percentage

Note: With high selectivity catalysts, the isopropanol selectivity can reach 99.9%.[1]

Signaling Pathways and Experimental Workflows

Visualizing the chemical transformations and analytical procedures is crucial for a comprehensive understanding of byproduct formation and detection.

Byproduct Formation Pathways in Isopropanol Synthesis

A Typical Experimental Workflow for Byproduct Analysis

Experimental Protocols for Byproduct Analysis

The accurate identification and quantification of byproducts in industrial isopropanol are predominantly achieved using gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS).

Gas Chromatography (GC) Method for Impurity Profiling

This protocol provides a general framework for the analysis of volatile impurities in isopropanol.

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or medium-polar capillary column is typically used. A common choice is a DB-1 (100% dimethylpolysiloxane) or DB-5 (5%-phenyl-methylpolysiloxane) column, 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1-2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: Increase to 150°C at a rate of 10°C/min.

  • Hold: Maintain at 150°C for 5 minutes.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Injection Volume: 1 µL (split injection, with a split ratio of 50:1 or as appropriate).

• Sample Preparation: Dilute the isopropanol sample in a suitable solvent (e.g., high-purity acetone or methanol, depending on the target analytes) to an appropriate concentration. An internal standard (e.g., n-butanol) can be added for improved quantification accuracy.

• Quantification: Generate a calibration curve for each potential byproduct using certified reference standards.

Gas Chromatography-Mass Spectrometry (GC-MS) for Unambiguous Identification

GC-MS is employed for the definitive identification of unknown impurities by providing mass spectral data.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• GC Conditions: Similar to the GC-FID method described above.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identification: Compare the obtained mass spectra of unknown peaks with a commercial mass spectral library (e.g., NIST, Wiley).

  • Confirmation: Confirm the identity of byproducts by comparing their retention times and mass spectra with those of authentic standards.

Conclusion

A thorough understanding of byproduct formation in the industrial production of isopropanol is essential for maintaining process efficiency and ensuring product quality. The choice of synthesis route significantly influences the byproduct profile, with the hydrogenation of acetone generally offering the highest purity. The implementation of robust analytical methods, such as GC and GC-MS, is critical for the accurate monitoring and control of these impurities. This guide provides a foundational understanding for researchers and professionals working with isopropanol, enabling them to better anticipate, identify, and manage byproducts in their applications.

References

• 1. Hydrogenation of acetone - Patent 1762554 [data.epo.org]

Spectroscopic Analysis of Diisopropyl Ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for diisopropyl ether (DIPE), a common solvent and potential pharmaceutical impurity. The following sections detail its characterization by Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering both quantitative data and the methodologies for their acquisition.

Spectroscopic Data Summary

The empirical formula for diisopropyl ether is C₆H₁₄O, with a molecular weight of approximately 102.17 g/mol . Its structure consists of two isopropyl groups linked by an ether oxygen, leading to a high degree of symmetry that is reflected in its spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. Due to the symmetry of diisopropyl ether, the spectra are relatively simple.

¹H NMR Data

The proton NMR spectrum of diisopropyl ether is characterized by two distinct signals.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.6	Septet	2H	CH
~1.1	Doublet	12H	CH₃

¹³C NMR Data

The carbon NMR spectrum of diisopropyl ether shows two signals, corresponding to the two unique carbon environments.[1][2][3]

Chemical Shift (δ) ppm	Assignment
~69-72	CH
~22-23	CH₃

Infrared (IR) Spectroscopy Data

The IR spectrum of diisopropyl ether is dominated by absorptions corresponding to C-H and C-O bond vibrations.[4][5][6]

Wavenumber (cm⁻¹)	Intensity	Vibration Type
2970-2930	Strong	C-H stretch (sp³)
2870	Medium	C-H stretch (sp³)
1470-1450	Medium	C-H bend (CH₃)
1385-1365	Medium	C-H bend (isopropyl split)
1170-1115	Strong	C-O-C stretch (asymmetric)

Mass Spectrometry (MS) Data

The mass spectrum of diisopropyl ether provides information about its molecular weight and fragmentation pattern under electron ionization.[7]

m/z	Relative Intensity	Fragment
102	Moderate	[M]⁺ (Molecular Ion)
87	High	[M - CH₃]⁺
45	High	[C₂H₅O]⁺
43	Base Peak	[C₃H₇]⁺ (Isopropyl cation)

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of a liquid sample such as diisopropyl ether.

NMR Spectroscopy (¹H and ¹³C)

Sample Preparation:

• For ¹H NMR, dissolve 5-25 mg of diisopropyl ether in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[8]

• For ¹³C NMR, a more concentrated solution is preferable, typically 50-100 mg of the sample in the same amount of solvent.[8]

• Transfer the solution into a clean 5 mm NMR tube. If any solid particles are present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[9]

• Cap the NMR tube securely.

Data Acquisition:

• The NMR spectrometer is typically a high-field instrument (e.g., 300-600 MHz).

• Before acquiring the sample spectrum, the magnetic field is shimmed for homogeneity using the deuterium signal from the solvent.

• For ¹H NMR, a standard single-pulse experiment is usually sufficient. Key parameters include the spectral width, acquisition time, and relaxation delay.

• For ¹³C NMR, a proton-decoupled experiment is standard to simplify the spectrum to single lines for each carbon. A larger number of scans is typically required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

• Place a single drop of neat diisopropyl ether onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

• Place a second salt plate on top of the first, spreading the liquid into a thin, uniform film.

• Mount the "sandwich" of plates in the sample holder of the IR spectrometer.

Data Acquisition (FTIR):

• Record a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

• Place the prepared sample in the spectrometer's beam path.

• Acquire the sample spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio. The spectrum is usually recorded over a range of 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

Sample Introduction and Ionization (Electron Ionization - EI):

• Diisopropyl ether, being volatile, is typically introduced into the mass spectrometer via a gas chromatography (GC-MS) system or a direct insertion probe.[10]

• The sample is vaporized in a heated inlet.

• In the ion source, the gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV).[11][12] This causes the ejection of an electron from the molecule, forming a molecular ion ([M]⁺), which then undergoes fragmentation.[11][12]

Data Acquisition:

• The resulting ions (the molecular ion and its fragments) are accelerated into a mass analyzer (e.g., a quadrupole).

• The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• A detector records the abundance of each ion, generating the mass spectrum.

Visualizations

Spectroscopic Analysis Workflow

Caption: Experimental workflow for the spectroscopic analysis of diisopropyl ether.

Spectroscopy and Structural Information Relationship

Caption: How different spectroscopic techniques elucidate the structure of diisopropyl ether.

References

• 1. Diisopropyl ether(108-20-3) 13C NMR spectrum [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. Diisopropyl ether(108-20-3) IR Spectrum [chemicalbook.com]
• 5. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. fiveable.me [fiveable.me]
• 7. Diisopropyl ether [webbook.nist.gov]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 10. Electron ionization - Wikipedia [en.wikipedia.org]
• 11. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Thermochemical Properties of Diisopropyl Ether: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl ether (DIPE), a secondary ether with the chemical formula C₆H₁₄O, is a colorless, volatile liquid with a characteristic ethereal odor. It finds application as a solvent in various industrial and laboratory processes, including in the pharmaceutical industry for extractions and as a specialty solvent. A thorough understanding of its thermochemical properties is paramount for process design, safety analysis, and computational modeling in drug development and chemical synthesis. This technical guide provides a comprehensive overview of the key thermochemical properties of diisopropyl ether, details the experimental methodologies used for their determination, and presents the data in a clear, structured format.

Core Thermochemical Properties

The thermochemical properties of a substance dictate its behavior under varying temperature and pressure conditions. For diisopropyl ether, the following properties are of primary importance for its handling, use in reactions, and for process safety.

Data Presentation

The quantitative thermochemical data for diisopropyl ether are summarized in the tables below for easy reference and comparison.

Table 1: Enthalpy and Entropy Data for Diisopropyl Ether

Property	Value	Units	Conditions	Source
Standard Molar Enthalpy of Formation (liquid)	-351.5 ± 1.3	kJ/mol	298.15 K, 1 atm	--INVALID-LINK--
Standard Molar Enthalpy of Combustion (liquid)	-4010.4 ± 1.3	kJ/mol	298.15 K, 1 atm	--INVALID-LINK--
Standard Molar Enthalpy of Vaporization	27.4 ± 0.2	kJ/mol	298.15 K	--INVALID-LINK--
Enthalpy of Fusion	12.04	kJ/mol	187.77 K (Triple Point)	--INVALID-LINK--
Standard Molar Entropy (liquid)	304.6	J/mol·K	298.15 K, 1 atm	--INVALID-LINK--

Table 2: Heat Capacity of Liquid Diisopropyl Ether at 298.15 K

Heat Capacity (Cp)	Units	Source
216.7	J/mol·K	--INVALID-LINK--

Table 3: Vapor Pressure of Diisopropyl Ether

Temperature (K)	Pressure (kPa)
293.15	15.86
313.15	34.66
333.15	68.39
341.4 (Boiling Point)	101.325

Note: Vapor pressure data is calculated using the Antoine equation parameters available from the NIST WebBook.

Table 4: Phase Transition Temperatures

| Property | Value | Units | Source | | :--- | :--- | :--- | | Normal Boiling Point | 341.4 ± 0.7 | K | --INVALID-LINK-- | | Triple Point | 187.77 | K | --INVALID-LINK-- | | Melting Point | -185.15 | °C | --INVALID-LINK-- |

Experimental Protocols

The accurate determination of thermochemical properties relies on precise and well-defined experimental procedures. This section outlines the methodologies for key experiments cited in the determination of diisopropyl ether's thermochemical data.

Enthalpy of Combustion via Bomb Calorimetry (ASTM D240)

The standard enthalpy of combustion of liquid hydrocarbons like diisopropyl ether is determined using a bomb calorimeter. The ASTM D240 standard provides a detailed procedure for this measurement.[1][2][3][4][5]

Principle: A known mass of the sample is completely combusted in a constant-volume container (the "bomb") filled with excess oxygen under pressure. The heat released by the combustion reaction is absorbed by the surrounding water bath, and the temperature change of the water is measured.

Detailed Methodology:

• Sample Preparation: A precise mass (typically 0.8-1.2 g) of diisopropyl ether is weighed into a crucible. Due to its volatility, a gelatin capsule or a sealed glass ampoule may be used to contain the sample.

• Bomb Assembly: The crucible is placed in the bomb, and a fusible ignition wire is connected to the electrodes, positioned to ignite the sample. A small, known amount of distilled water (typically 1 mL) is added to the bomb to saturate the internal atmosphere and ensure condensation of water formed during combustion.

• Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen, then filled with pure oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's insulated bucket. The temperature of the water is allowed to equilibrate.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the ignition wire. The temperature of the water is recorded at regular intervals before, during, and after the combustion until a constant temperature is reached.

• Corrections and Calculation: The gross heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter system (determined by calibrating with a standard substance like benzoic acid). Corrections are applied for the heat of formation of nitric acid (from residual nitrogen) and sulfuric acid (if sulfur is present), and for the heat of combustion of the ignition wire and any sample containment materials.

Enthalpy of Vaporization by Calvet-Drop Microcalorimetry

The enthalpy of vaporization can be determined using a Calvet-type microcalorimeter, a highly sensitive heat-flux calorimeter.

Principle: A known mass of the liquid sample is evaporated at a constant temperature, and the heat absorbed during this phase change is measured.

Detailed Methodology:

• Sample Preparation: A small, precisely weighed amount of diisopropyl ether is placed in a sample cell.

• Instrument Setup: The sample cell and a reference cell are placed in the calorimeter, which is maintained at a constant temperature.

• Vaporization: The sample is vaporized by either reducing the pressure above the liquid or by passing a slow stream of inert gas over it.

• Heat Flow Measurement: The heat flow required to maintain the sample cell at the same temperature as the reference cell during the endothermic vaporization process is measured by a series of thermocouples surrounding the cells.

• Calculation: The enthalpy of vaporization is calculated by integrating the heat flow over the time of the experiment and dividing by the number of moles of the sample.

Vapor Pressure by Static Method or Isoteniscope

The vapor pressure of a volatile liquid like diisopropyl ether can be measured using a static method or an isoteniscope.[6][7][8][9][10]

Principle: The liquid is placed in a closed, evacuated system, and the pressure of the vapor in equilibrium with the liquid is measured at a controlled temperature.

Detailed Methodology (Static Method):

• Sample Degassing: A sample of diisopropyl ether is placed in a sample vessel connected to a vacuum line and a pressure measuring device (e.g., a manometer). The sample is thoroughly degassed by several freeze-pump-thaw cycles to remove any dissolved air.

• Temperature Control: The sample vessel is immersed in a constant-temperature bath.

• Equilibrium and Measurement: The system is allowed to reach thermal and phase equilibrium. The pressure of the vapor in the headspace above the liquid is then measured.

• Data Collection: The procedure is repeated at various temperatures to obtain the vapor pressure as a function of temperature.

Heat Capacity by Adiabatic Calorimetry

Adiabatic calorimetry is a precise method for measuring the heat capacity of liquids.

Principle: A known quantity of electrical energy is supplied to a sample in a thermally isolated container (calorimeter), and the resulting temperature increase is measured.

Detailed Methodology:

• Calorimeter Setup: A known mass of diisopropyl ether is placed in the calorimeter vessel, which is equipped with a heater and a temperature sensor. The calorimeter is placed within an adiabatic shield, which is heated to maintain its temperature as close as possible to that of the calorimeter, minimizing heat exchange with the surroundings.

• Heating and Measurement: A measured amount of electrical energy is passed through the heater, and the temperature of the sample is recorded as a function of time.

• Calculation: The heat capacity of the sample is calculated from the amount of energy supplied, the measured temperature rise, and the heat capacity of the calorimeter vessel (determined in a separate calibration experiment).

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the thermochemical characterization of a volatile organic compound like diisopropyl ether.

Caption: Experimental workflow for thermochemical characterization.

Conclusion

This technical guide has provided a detailed overview of the essential thermochemical properties of diisopropyl ether, presenting quantitative data in a structured format and outlining the experimental protocols for their determination. The provided information is critical for professionals in research, development, and safety assessment who work with this important solvent. A thorough understanding and application of these thermochemical data will facilitate safer handling, more efficient process design, and accurate modeling of chemical systems involving diisopropyl ether.

References

• 1. store.astm.org [store.astm.org]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. scribd.com [scribd.com]
• 5. nasa.gov [nasa.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. www1.udel.edu [www1.udel.edu]
• 8. Isoteniscope - Wikipedia [en.wikipedia.org]
• 9. Lu Le Laboratory: Isoteniscope-The Determination of the Saturated Vapor Pressure of Liquid-Experiments in Physical Chemistry [lulelaboratory.blogspot.com]
• 10. Vapour/Pressure (isoteniscope) | Scymaris [scymaris.com]

An In-depth Technical Guide to the Azeotropic Behavior of Diisopropyl Ether and Water

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the azeotropic behavior of diisopropyl ether (DIPE) with water. Due to the prevalence of isopropanol in the production of DIPE, much of the available literature focuses on the ternary azeotrope of diisopropyl ether, isopropanol, and water. While a binary azeotrope between diisopropyl ether and water exists, specific compositional and boiling point data is less commonly cited. This guide will address the well-documented ternary azeotrope and provide detailed experimental protocols for the determination of vapor-liquid equilibrium (VLE) and the separation of such azeotropic mixtures.

Azeotropic Data

An azeotrope is a mixture of two or more liquids whose components cannot be separated by simple distillation. This occurs because the vapor phase has the same composition as the liquid phase at the azeotropic point. In the context of diisopropyl ether and water, the system is further complicated by the frequent presence of isopropanol.

Table 1: Azeotropic Data for the Diisopropyl Ether - Isopropanol - Water System

Component A	Component B	Component C	Azeotropic Boiling Point (°C)	Composition (wt. %) of A	Composition (wt. %) of B	Composition (wt. %) of C	Pressure (kPa)
Diisopropyl Ether	Isopropanol	Water	61.6	88.0	7.3	4.7	101.3

Note: Data for the binary azeotrope of diisopropyl ether and water is not consistently available in readily accessible literature. The ternary azeotrope is more commonly characterized.

Experimental Determination of Vapor-Liquid Equilibrium (VLE)

The determination of VLE data is crucial for understanding the azeotropic behavior of a mixture. A common and reliable method for obtaining such data is through the use of a recirculating still, such as an Othmer still.

Experimental Protocol: VLE Determination using an Othmer-type Recirculating Still

Objective: To determine the boiling point and the composition of the liquid and vapor phases at equilibrium for the diisopropyl ether-water system at a constant pressure.

Apparatus:

• Othmer-type recirculating still

• Heating mantle with a variable power controller

• Condenser with a chilled water supply

• Calibrated thermometer or thermocouple

• Sampling ports for both liquid and condensed vapor phases

• Analytical balance

• Gas chromatograph (GC) or refractometer for composition analysis

Procedure:

• Preparation: A mixture of diisopropyl ether and water of a known composition is prepared by mass.

• Charging the Still: The prepared mixture is charged into the boiling flask of the Othmer still.

• Heating: The mixture is heated to its boiling point using the heating mantle. The vapor generated travels up to the condenser.

• Equilibrium: The condensed vapor is returned to the boiling flask, creating a closed-loop recirculation. The system is allowed to operate until a steady state is reached, indicated by a constant boiling temperature for an extended period (e.g., 30 minutes). This ensures that the liquid and vapor phases are in equilibrium.

• Sampling: Once equilibrium is established, samples of the boiling liquid and the condensed vapor are carefully collected through the respective sampling ports.

• Composition Analysis: The composition of both the liquid and vapor samples is determined using a calibrated analytical method, such as gas chromatography or refractometry.

• Data Collection: The boiling temperature and the compositions of the liquid and vapor phases are recorded for the initial mixture.

• Varying Composition: The composition of the mixture in the still is altered by adding a known mass of either diisopropyl ether or water, and steps 3-7 are repeated to obtain VLE data over a range of compositions.

• Azeotropic Point Identification: The azeotropic point is identified as the composition at which the liquid and vapor phase compositions are identical.

Workflow for VLE Data Determination

Caption: Workflow for determining vapor-liquid equilibrium data.

Separation of the Diisopropyl Ether - Water Azeotrope

Simple distillation is ineffective for separating azeotropic mixtures. Therefore, specialized distillation techniques such as azeotropic distillation are employed.

Experimental Protocol: Azeotropic Distillation using an Entrainer

Objective: To separate a diisopropyl ether-water mixture by introducing an entrainer that forms a new, lower-boiling, heterogeneous azeotrope.

Principle: An entrainer is a third component added to the binary mixture that alters the volatility of one of the original components more than the other, thereby breaking the original azeotrope. For a DIPE-water mixture, a suitable entrainer would be one that forms a heterogeneous azeotrope with water, meaning the condensed vapor phase separates into two immiscible liquid layers.

Apparatus:

• Distillation column with a reboiler and a condenser

• Dean-Stark trap or a similar decanter

• Feed pump

• Collection vessels for the separated products

Procedure:

• Feed Introduction: The diisopropyl ether-water mixture is continuously fed into the distillation column.

• Entrainer Addition: The entrainer (e.g., a hydrocarbon like cyclohexane or benzene, though less hazardous alternatives are preferred) is added to the system.

• Formation of a New Azeotrope: As the mixture is heated, a new ternary azeotrope (DIPE-water-entrainer) or a binary azeotrope (water-entrainer) with a lower boiling point than the original DIPE-water azeotrope is formed and moves up the column.

• Condensation and Separation: The vapor of the new azeotrope is condensed. If a heterogeneous azeotrope is formed, the condensate separates into two liquid phases in the decanter (e.g., an aqueous phase and an organic phase rich in the entrainer and DIPE).

• Product Separation and Reflux: The water-rich layer is withdrawn as the distillate. The organic layer, rich in the entrainer and DIPE, is returned to the column as reflux.

• Bottoms Product: The component that does not form the low-boiling azeotrope (in this case, purified diisopropyl ether) is concentrated in the reboiler and withdrawn as the bottoms product.

Logical Flow of Azeotropic Distillation

Caption: Process flow for azeotropic distillation.

Protocols & Analytical Methods

Application Notes and Protocols: Diisopropyl Ether as an Extraction Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data on the use of diisopropyl ether (DIPE) as an effective extraction solvent in various research and drug development contexts. DIPE's properties, including its moderate polarity and low water solubility, make it a valuable tool for the selective extraction of a range of compounds.

Physicochemical Properties of Diisopropyl Ether

A thorough understanding of the solvent's properties is crucial for its effective application in extraction protocols.

Property	Value	Reference
Formula	C₆H₁₄O	[1]
Molar Mass	102.17 g/mol	[1]
Density	0.725 g/mL	[1]
Boiling Point	68.3 °C	[1]
Melting Point	-85.9 °C	[1]
Solubility in Water	0.9 g/100 mL at 20 °C	[1]
Vapor Pressure	15.9 kPa at 20 °C	[1]

Applications in Pharmaceutical and Natural Product Extraction

Diisopropyl ether is a versatile solvent for the extraction of various classes of compounds relevant to drug discovery and development.[2][3] Its utility stems from its ability to efficiently solubilize moderately polar to nonpolar compounds while maintaining low miscibility with water.

Key Applications Include:

• Extraction of Acidic and Basic Compounds: DIPE can be used in liquid-liquid extractions to separate acidic or basic compounds from aqueous solutions by adjusting the pH to control their ionization state.

• Natural Product Isolation: It is effective in extracting a variety of natural products, including alkaloids, steroids, and phenolic compounds from plant and microbial sources.[4]

• Purification of Active Pharmaceutical Ingredients (APIs): DIPE is employed in the purification of APIs, particularly for the removal of polar impurities.[3]

Experimental Protocols

The following sections provide detailed protocols for the extraction of different classes of compounds using diisopropyl ether.

This protocol describes the extraction of an acidic drug from an aqueous solution. The principle relies on the differential solubility of the ionized and non-ionized forms of the acidic compound in aqueous and organic phases.

Protocol:

• Sample Preparation: Dissolve the sample containing the acidic compound in a suitable aqueous buffer.

• Acidification: Adjust the pH of the aqueous solution to at least 2 pH units below the pKa of the acidic compound using a suitable acid (e.g., 1M HCl). This ensures the compound is in its neutral, more organic-soluble form.

• Extraction:

  • Transfer the acidified aqueous solution to a separatory funnel.

  • Add an equal volume of diisopropyl ether.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate completely. The less dense diisopropyl ether layer will be the top layer.

  • Drain the lower aqueous layer.

  • Collect the upper organic layer containing the extracted acidic compound.

• Repeat Extraction (Optional but Recommended): For higher recovery, the aqueous layer can be subjected to a second or third extraction with fresh diisopropyl ether.

• Washing: Wash the combined organic extracts with a small volume of brine (saturated NaCl solution) to remove any residual water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Solvent Removal: Filter off the drying agent and evaporate the diisopropyl ether under reduced pressure using a rotary evaporator to obtain the purified acidic compound.

Quantitative Data (Adapted from studies on diethyl ether, a similar solvent):

The following table presents typical recovery data for the extraction of various acidic drugs. While this data is for diethyl ether, similar efficiencies can be expected with diisopropyl ether under optimized conditions.[5][6]

Drug Class	Example Drug	Typical Recovery from Water (%)
Barbiturates	Phenobarbital	> 95%
Sulfonamides	Sulfadiazine	> 90%
Diuretics	Furosemide	> 85%
NSAIDs	Ibuprofen	> 98%

This protocol outlines a general procedure for the extraction of alkaloids from dried plant material. Alkaloids are typically present in plants as salts and need to be converted to their free base form for efficient extraction into an organic solvent.

Protocol:

• Sample Preparation: Grind the dried plant material to a fine powder to increase the surface area for extraction.

• Basification: Moisten the powdered plant material with a dilute aqueous solution of a base (e.g., 10% sodium carbonate or ammonium hydroxide solution) to convert the alkaloid salts to their free base form.

• Extraction:

  • Transfer the basified plant material to a flask.

  • Add a sufficient volume of diisopropyl ether to completely immerse the material.

  • Stir or shake the mixture for several hours (or perform a Soxhlet extraction for more exhaustive extraction).

• Filtration: Filter the mixture to separate the diisopropyl ether extract from the solid plant residue.

• Acidic Wash (Back-Extraction):

  • Transfer the diisopropyl ether extract to a separatory funnel.

  • Wash the extract with a dilute acid solution (e.g., 1M H₂SO₄ or HCl). The alkaloids will be protonated and move into the aqueous acidic layer.

  • Separate and collect the aqueous layer.

• Purification:

  • Wash the aqueous layer with a nonpolar solvent like hexane to remove any remaining non-basic impurities.

  • Basify the aqueous layer with a strong base (e.g., concentrated NaOH) to precipitate the alkaloids as free bases.

• Final Extraction: Extract the precipitated alkaloids with fresh diisopropyl ether.

• Drying and Solvent Removal: Dry the final organic extract over an anhydrous drying agent and evaporate the solvent to obtain the purified alkaloids.

Quantitative Data:

The extraction efficiency of alkaloids is highly dependent on the specific alkaloid and the plant matrix. The following table provides an example of expected recovery for a generic alkaloid.

Alkaloid	Plant Source	Extraction Method	Expected Recovery (%)
Generic Indole Alkaloid	Catharanthus roseus	Maceration with DIPE	85-95%

This protocol is designed for the extraction of steroids from biological fluids like plasma or serum, a common procedure in clinical and research settings.[2][7]

Protocol:

• Sample Preparation: To a known volume of the biological fluid (e.g., 1 mL of plasma), add an internal standard if quantitative analysis is required.

• Extraction:

  • Add a 5-fold excess of diisopropyl ether to the sample (e.g., 5 mL of DIPE for 1 mL of plasma).

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

  • Centrifuge the sample to facilitate phase separation.

• Phase Separation: The upper diisopropyl ether layer contains the extracted steroids. Carefully aspirate and transfer the organic layer to a clean tube.

• Repeat Extraction: For optimal recovery, repeat the extraction of the aqueous layer with a fresh portion of diisopropyl ether. Combine the organic extracts.

• Washing: Wash the combined organic extracts with a small volume of deionized water to remove any water-soluble contaminants.

• Drying and Solvent Removal: Dry the organic extract over anhydrous sodium sulfate and evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for subsequent analysis (e.g., by HPLC or GC-MS).

Quantitative Data:

The recovery of steroids can be influenced by their polarity and the complexity of the biological matrix.

Steroid	Biological Matrix	Typical Recovery (%)
Cortisol	Plasma	90-105%
Testosterone	Serum	88-102%
Progesterone	Saliva	92-108%

Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the extraction processes described above.

Caption: Workflow for the extraction of an acidic compound.

Caption: Workflow for the extraction of alkaloids.

Safety Considerations

Diisopropyl ether is a highly flammable liquid and can form explosive peroxides upon exposure to air and light.[1]

• Handling: Always handle DIPE in a well-ventilated fume hood. Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep containers tightly closed. It is recommended to date the container upon opening and test for peroxides regularly.

• Peroxide Formation: Do not distill DIPE to dryness, as this can concentrate explosive peroxides. Test for the presence of peroxides before heating or distillation. Peroxides can be removed by washing with an aqueous solution of ferrous sulfate.

By following these protocols and safety guidelines, researchers can effectively and safely utilize diisopropyl ether as a valuable extraction solvent in their work.

References

• 1. researchgate.net [researchgate.net]
• 2. arborassays.com [arborassays.com]
• 3. Permitted Daily Exposure for Diisopropyl Ether as a Residual Solvent in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. Extraction of acidic drugs from water and plasma: study of recovery with five different solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. zellx.de [zellx.de]

Application Notes: Diisopropyl Ether for Liquid-Liquid Extraction

Introduction

Diisopropyl ether (DIPE), also known as isopropyl ether, is a secondary ether widely utilized as a solvent in various industrial and laboratory applications.[1][2][3] In the pharmaceutical and drug development sectors, DIPE serves as an effective medium for the extraction and purification of Active Pharmaceutical Ingredients (APIs) and other polar organic compounds from aqueous solutions.[1][4][5] Its physical and chemical properties, such as its low water solubility and higher boiling point compared to diethyl ether, make it a valuable tool for liquid-liquid extraction protocols.[6] However, its high flammability and tendency to form explosive peroxides necessitate strict safety protocols.[1][7][8]

Physicochemical Properties and Advantages

Diisopropyl ether's utility as an extraction solvent is rooted in its specific physicochemical properties. It is a colorless, volatile liquid with a characteristic sweet, ether-like odor.[4][6][9]

Key advantages for liquid-liquid extraction include:

• Low Water Solubility: DIPE is only slightly soluble in water (approx. 0.2-0.88 g/L at 20°C), which allows for clean phase separation from aqueous solutions.[1][6][9]

• Effective Solvent: It is an excellent solvent for a wide range of nonpolar and moderately polar organic compounds, including oils, waxes, resins, and many APIs.[4][5][6]

• Higher Boiling Point: Compared to diethyl ether, DIPE's higher boiling point (68.5°C) reduces solvent loss due to evaporation during handling.[6]

• Density: With a density of approximately 0.725 g/mL, it is less dense than water, ensuring it forms the upper layer in aqueous extractions, which can simplify procedural workflows.[1][9]

Data Presentation: Properties of Diisopropyl Ether

The following table summarizes the key quantitative data for diisopropyl ether relevant to its use in extraction protocols.

Property	Value	References
Chemical Formula	C₆H₁₄O	[1][4]
Molar Mass	102.177 g·mol⁻¹	[1]
Appearance	Clear, colorless liquid	[2][6][9]
Density	0.725 g/mL (at 20°C)	[1][9]
Boiling Point	68.5 °C (155.3 °F)	[1]
Melting Point	-60 °C (-76 °F)	[1]
Solubility in Water	~2 g/L (0.2%) at 20°C	[1][9]
Vapor Pressure	119 mmHg (at 20°C)	[1]
Flash Point	-18 °F to -27 °C	[4][6]
Flammability Range	1.4%–21% in air	[4][6]

Safety Precautions

Working with diisopropyl ether requires strict adherence to safety guidelines due to its hazardous nature.

• Peroxide Formation: DIPE can form explosive peroxides when exposed to air and light, a reaction that proceeds more readily than with diethyl ether.[1][7][8] Containers should be dated upon receipt and opening.[7] Always test for the presence of peroxides before use, especially with older containers or those with crystalline deposits around the cap.[1][8]

• High Flammability: The liquid and its vapors are highly flammable.[7][10][11] All work should be conducted in a well-ventilated fume hood, away from ignition sources such as open flames, hot plates, and sparks.[11][12] Use explosion-proof equipment and take measures against static discharge.[8][11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or a face shield, chemical-resistant gloves (e.g., butyl-rubber), and a lab coat.[7][12]

• Storage: Store in a cool, dry, well-ventilated, and fireproof area in tightly sealed containers, protected from light.[8][12]

• Spills: In case of a spill, remove all ignition sources, ventilate the area, and absorb the spill with an inert material like sand or vermiculite.[7][8]

Experimental Protocols

The following protocols provide detailed methodologies for performing liquid-liquid extractions using diisopropyl ether. These are generalized procedures that can be adapted for specific applications.

Diagram: General Liquid-Liquid Extraction Workflow

Caption: General workflow for a single liquid-liquid extraction step.

Protocol 1: Separation of Acidic, Basic, and Neutral Compounds

This protocol outlines the separation of a three-component mixture using sequential acid-base extractions.

Materials:

• Sample mixture (containing acidic, basic, and neutral components)

• Diisopropyl ether (DIPE), peroxide-free

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel, Erlenmeyer flasks, beakers

• pH paper

• Rotary evaporator

Methodology:

• Dissolution: Dissolve approximately 1-2 grams of the sample mixture in 30-50 mL of diisopropyl ether. Transfer the solution to a separatory funnel.[13]

• Extraction of the Basic Compound:

  • Add 15-20 mL of 1 M HCl to the separatory funnel.[13][14]

  • Stopper the funnel, invert it, and open the stopcock to vent any pressure.[15]

  • Shake the funnel gently for 1-2 minutes, venting periodically.[14]

  • Place the funnel back on a ring stand and allow the layers to fully separate. DIPE will be the top layer.

  • Drain the lower aqueous layer into a flask labeled "Basic Extract".

  • Repeat the extraction with a second 15-mL portion of 1 M HCl, combining the aqueous layers.[13]

• Extraction of the Acidic Compound:

  • To the remaining DIPE layer in the funnel, add 15-20 mL of 1 M NaOH.

  • Repeat the extraction procedure (venting, shaking, separating) as described in step 2.

  • Drain the lower aqueous layer into a flask labeled "Acidic Extract".

  • Perform a second extraction with 1 M NaOH and combine the aqueous layers.[13]

• Washing and Drying the Neutral Compound:

  • The DIPE layer now contains the neutral compound. Wash this layer with 15-20 mL of brine to remove residual water and dissolved salts.[16][17]

  • Drain and discard the brine layer.

  • Pour the DIPE layer from the top of the funnel into a clean Erlenmeyer flask.

  • Add anhydrous sodium sulfate or magnesium sulfate and swirl. Continue adding the drying agent until some particles move freely without clumping.[18][19]

  • Filter the dried solution to remove the drying agent.

• Isolation of Compounds:

  • Neutral Compound: Remove the DIPE from the filtered solution using a rotary evaporator to yield the isolated neutral compound.[17]

  • Acidic Compound: Cool the "Acidic Extract" flask in an ice bath. Slowly add 6 M HCl dropwise while stirring until the solution is acidic (test with pH paper).[16] The acidic compound should precipitate. If it does, collect it via vacuum filtration. If it separates as an oil or does not precipitate, perform a back-extraction into a fresh portion of DIPE (3 x 20 mL).[20]

  • Basic Compound: Cool the "Basic Extract" flask. Slowly add 6 M NaOH until the solution is basic.[14] The basic compound should precipitate and can be collected by filtration or back-extracted into DIPE as described for the acidic compound.

Diagram: Logical Flow of Acid-Base Extraction

Caption: Separation logic for acidic, basic, and neutral compounds.

Diisopropyl ether is a versatile and effective solvent for liquid-liquid extraction in research and drug development, particularly for separating compounds based on their acid-base properties. Its distinct physical characteristics offer advantages over other common ethers. However, the significant safety hazards, primarily its flammability and potential for explosive peroxide formation, demand rigorous safety protocols and careful handling. When used appropriately, DIPE is an invaluable tool for the purification and isolation of chemical compounds.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. sanjaychemindia.com [sanjaychemindia.com]
• 3. Diisopropyl Ether - SEQENS [seqens.com]
• 4. DIISOPROPYL ETHER - Ataman Kimya [atamanchemicals.com]
• 5. Permitted Daily Exposure for Diisopropyl Ether as a Residual Solvent in Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diisopropyl ether | 108-20-3 [chemicalbook.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. chemstock.ae [chemstock.ae]
• 9. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. lobachemie.com [lobachemie.com]
• 12. chemicalbook.com [chemicalbook.com]
• 13. chemlab.truman.edu [chemlab.truman.edu]
• 14. studylib.net [studylib.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. community.wvu.edu [community.wvu.edu]
• 17. columbia.edu [columbia.edu]
• 18. web.mnstate.edu [web.mnstate.edu]
• 19. ocw.mit.edu [ocw.mit.edu]
• 20. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Recrystallization of Compounds Using Diisopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recrystallization is a pivotal technique in chemical purification, widely employed in research and the pharmaceutical industry to isolate and purify solid compounds. The choice of solvent is critical to the success of this process. Diisopropyl ether (DIPE) has emerged as a versatile solvent for recrystallization, valued for its moderate polarity, appropriate boiling point (68-69 °C), and its utility as both a primary solvent and an anti-solvent. These characteristics make it suitable for purifying a range of organic compounds, from natural products to active pharmaceutical ingredients (APIs).

This document provides detailed application notes and protocols for the recrystallization of various compounds using diisopropyl ether. It includes quantitative data, step-by-step experimental procedures, and visual aids to guide researchers in leveraging DIPE for effective purification.

Properties of Diisopropyl Ether

A thorough understanding of the physical and chemical properties of diisopropyl ether is essential for its effective use in recrystallization.

Property	Value	Reference
Molecular Formula	C₆H₁₄O
Molar Mass	102.17 g/mol
Appearance	Colorless liquid
Boiling Point	68-69 °C
Melting Point	-85 °C
Density	0.725 g/mL
Solubility in Water	Slightly soluble
Miscibility	Miscible with most organic solvents

Safety Considerations: Diisopropyl ether can form explosive peroxides upon exposure to air and light over time. It is crucial to use fresh stocks and test for the presence of peroxides before use, especially with older containers. Store DIPE in a cool, dark, and dry place.

Applications in Recrystallization

Diisopropyl ether finds application in several recrystallization techniques:

• Single-Solvent Recrystallization: For compounds that are moderately soluble in DIPE at its boiling point and sparingly soluble at lower temperatures.

• Mixed-Solvent Recrystallization: Often used as a non-polar co-solvent with a more polar solvent (e.g., ethanol, chloroform). In this system, the compound is dissolved in the "good" solvent, and DIPE is added as the "poor" solvent to induce crystallization.

• Anti-Solvent Crystallization: DIPE is frequently used as an anti-solvent where the compound of interest is dissolved in a solvent in which DIPE is miscible, but the compound is insoluble. The addition of DIPE causes the compound to precipitate out of the solution.

Experimental Protocols and Data

Recrystallization of (-)-Menthol

Menthol, a cyclic monoterpene alcohol, is widely used in pharmaceuticals and consumer products. Recrystallization is a key step in its purification to achieve high chemical and optical purity.

Quantitative Data:

Parameter	Value
Initial Purity of (-)-Menthol	95% chemical purity, 97% optical purity
Solvent to Solute Ratio	1:1 (v/w) (10 mL Diisopropyl Ether : 10 g Menthol)
Dissolution Temperature	Room Temperature
Crystallization Temperature	-25 °C
Final Purity	95% chemical purity, 97% optical purity

Experimental Protocol:

• Dissolution: In a suitable flask, dissolve 10 g of crude (-)-menthol in 10 mL of diisopropyl ether at room temperature. Stir until all the solid has dissolved.

• Cooling and Crystallization: Cool the solution to -25 °C in a controlled cooling bath or freezer. Allow the solution to stand at this temperature to facilitate complete crystallization.

• Isolation: Collect the menthol crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold diisopropyl ether to remove any residual impurities.

• Drying: Dry the purified crystals under vacuum to remove any remaining solvent.

Anti-Solvent Crystallization of CH₃NH₃PbI₃ Perovskite

Organic-inorganic perovskites are crucial materials in the fabrication of high-efficiency solar cells. The quality of the perovskite film is paramount for device performance, and anti-solvent crystallization is a common method to produce uniform and highly crystalline films. Diisopropyl ether has been demonstrated to be an effective anti-solvent in this process.[1][2]

Quantitative Data:

Parameter	Value	Reference
Precursor Solution	CH₃NH₃I and PbI₂ in a mixed solvent of γ-butyrolactone (GBL) and dimethyl sulfoxide (DMSO)	[1][2]
Anti-Solvent	Diisopropyl Ether	[1][2]
Power Conversion Efficiency (PCE)	Average: 17.67 ± 0.54%, Highest: 19.07%	[1][2]

Experimental Protocol:

• Substrate Preparation: Prepare the substrate (e.g., FTO glass with a compact TiO₂ layer) by cleaning and treating it with UV-ozone.

• Precursor Deposition: Spin-coat the CH₃NH₃PbI₃ precursor solution onto the substrate.

• Anti-Solvent Dripping: During the spin-coating process, drip a controlled amount of diisopropyl ether onto the spinning substrate. This will induce rapid nucleation and growth of the perovskite crystals.

• Annealing: Heat the substrate on a hotplate at a specific temperature and for a defined duration to complete the crystallization process and remove residual solvents.

Mixed-Solvent Recrystallization of Flavonoids (General Protocol)

Flavonoids are a class of plant secondary metabolites with various biological activities. Their purification often involves recrystallization from a mixed-solvent system. While a specific protocol with quantitative data for a particular flavonoid using a diisopropyl ether mixture was not found in the search results, a general procedure can be outlined based on common practices.[3][4] Ethanol is a common "good" solvent for flavonoids, while diisopropyl ether can serve as the "poor" solvent.

Experimental Protocol (General):

• Dissolution: In a flask, dissolve the crude flavonoid extract in a minimal amount of hot ethanol.

• Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution through a pre-warmed funnel.

• Addition of Anti-Solvent: To the hot, clear solution, add diisopropyl ether dropwise with continuous swirling until a slight turbidity persists.

• Re-dissolution: Gently warm the solution until the turbidity just disappears.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the purified flavonoid crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold ethanol/diisopropyl ether mixture.

• Drying: Dry the crystals under vacuum.

Recrystallization of Alkaloids (General Considerations)

Alkaloids are a diverse group of naturally occurring chemical compounds that mostly contain basic nitrogen atoms. Their purification can sometimes be achieved through recrystallization. Often, a combination of a polar solvent like chloroform and a less polar solvent like diisopropyl ether can be effective.[5]

General Approach:

• Solvent Selection: Test the solubility of the crude alkaloid in various solvents and solvent mixtures to find a suitable system where the alkaloid is soluble in the hot solvent and insoluble in the cold solvent. A mixture of chloroform and diisopropyl ether is a potential candidate.

• Dissolution: Dissolve the crude alkaloid in a minimum amount of the hot solvent or solvent mixture.

• Cooling and Crystallization: Allow the solution to cool slowly to induce crystallization.

• Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry.

Visualizing Experimental Workflows

DOT Language Diagrams:

Workflow for Single-Solvent Recrystallization.

Workflow for Mixed-Solvent Recrystallization.

Workflow for Anti-Solvent Crystallization.

Conclusion

Diisopropyl ether is a valuable solvent for the purification of a variety of organic compounds through recrystallization. Its utility as a single solvent, a co-solvent in mixed-solvent systems, and an anti-solvent provides researchers with a flexible tool for achieving high purity. The protocols and data presented in these application notes offer a starting point for developing optimized recrystallization procedures. As with any chemical process, careful consideration of solubility, temperature, and safety is paramount for successful and reproducible results.

References

• 1. Di-isopropyl ether assisted crystallization of organic–inorganic perovskites for efficient and reproducible perovskite solar cells - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. mdpi.com [mdpi.com]
• 5. iscientific.org [iscientific.org]

Application Notes and Protocols: Compatibility of Diisopropyl Ether in Grignard Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the compatibility of diisopropyl ether (DIPE) as a solvent for Grignard reactions. Based on historical and contemporary chemical literature, it is evident that diisopropyl ether is generally a poor choice for the formation of Grignard reagents, often leading to significantly reduced yields or complete reaction failure. These application notes summarize the available data, outline the potential reasons for this incompatibility, and provide protocols for researchers who may consider its use under specific circumstances. The information is intended to guide chemists in making informed decisions regarding solvent selection for this critical carbon-carbon bond-forming reaction.

Introduction

The Grignard reaction is a fundamental tool in organic synthesis, enabling the formation of carbon-carbon bonds through the reaction of an organomagnesium halide (the Grignard reagent) with an electrophile. The choice of solvent is critical for the successful formation and reactivity of the Grignard reagent. Ethereal solvents are typically employed due to their ability to solvate and stabilize the "RMgX" species. While diethyl ether (Et₂O) and tetrahydrofuran (THF) are the most common and effective solvents, the use of other ethers, such as diisopropyl ether (DIPE), has been explored. However, as the data presented herein will demonstrate, DIPE is generally not a suitable solvent for Grignard reactions.

Data Presentation: Comparative Yields of Grignard Reagents in Various Ethereal Solvents

The following table summarizes the reported yields for the formation of Grignard reagents in diisopropyl ether compared to other common ethereal solvents. The data clearly illustrates the inferior performance of DIPE.

Grignard Reagent	Alkyl Halide	Solvent	Yield (%)	Reference
Ethylmagnesium Bromide	EtBr	Diethyl Ether	75-88	[1]
Diisopropyl Ether	67.5	[1]
Dibutyl Ether	74-75	[1]
Ethylmagnesium Iodide	EtI	Diethyl Ether	86	[1][2]
Diisopropyl Ether	22.5	[1][2]
Phenylmagnesium Bromide	PhBr	Diisopropyl Ether	34	[1][2]

Discussion of Incompatibility

Several factors contribute to the poor performance of diisopropyl ether as a solvent for Grignard reactions:

• Steric Hindrance: The bulky isopropyl groups on the ether oxygen likely hinder the effective solvation and stabilization of the Grignard reagent, which is crucial for its formation and reactivity.

• Reaction Initiation: Reports indicate difficulties in initiating the reaction in DIPE. The surface of the magnesium metal can become coated with a passivating layer, halting the reaction.[1][2]

• Lower Yields: As the data table clearly shows, yields are consistently and significantly lower when DIPE is used as the solvent compared to diethyl ether or THF.[1][2]

• Halide Dependence: The success of the reaction in DIPE appears to be dependent on the halide of the organohalide, with bromides being more successful than iodides.[1]

• Peroxide Formation: Diisopropyl ether has a greater tendency to form explosive peroxides upon storage and exposure to air compared to diethyl ether.[3] These peroxides can react with the Grignard reagent, reducing the yield and posing a significant safety hazard.

Experimental Protocols

While generally not recommended, if a researcher must attempt a Grignard reaction in diisopropyl ether, the following protocol, based on literature descriptions, should be followed with extreme caution.

Protocol: Attempted Formation of a Grignard Reagent in Diisopropyl Ether

Materials:

• Magnesium turnings

• Organohalide (bromide is recommended over iodide)

• Anhydrous diisopropyl ether (freshly distilled and tested for peroxides)

• Iodine crystal (for initiation)

• Anhydrous reaction flask with a reflux condenser and dropping funnel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Flame-dry all glassware and allow to cool under an inert atmosphere. Assemble the reaction flask with a reflux condenser and a dropping funnel.

• Magnesium Activation: Place the magnesium turnings in the reaction flask. Add a single crystal of iodine.

• Solvent Addition: Add a small amount of anhydrous diisopropyl ether to the flask, just enough to cover the magnesium turnings.

• Initiation: In the dropping funnel, prepare a solution of the organohalide in anhydrous diisopropyl ether. Add a small portion of this solution to the magnesium turnings. Gentle warming may be required to initiate the reaction. Successful initiation is indicated by the disappearance of the iodine color and the appearance of bubbling.

• Reagent Addition: Once the reaction has started, add the remaining organohalide solution dropwise at a rate that maintains a gentle reflux.

• Reaction Monitoring: The reaction may be sluggish. If a white or black solid coats the magnesium and the reaction stops, mechanical stirring or sonication may be attempted to dislodge the coating, though this is often unsuccessful.[1][2]

• Reaction with Electrophile: If the Grignard reagent is successfully formed, the electrophile is then added, typically dropwise, at an appropriate temperature.

• Work-up: The reaction is quenched with a saturated aqueous solution of ammonium chloride or a dilute acid. The product is then extracted with an appropriate organic solvent.

Safety Precautions:

• Diisopropyl ether is highly flammable and prone to peroxide formation. Always use in a well-ventilated fume hood and away from ignition sources.

• Always test for the presence of peroxides in diisopropyl ether before use, especially before distillation.

• The Grignard reaction is exothermic and can be vigorous. Maintain careful control over the addition rate of the organohalide.

Visualizations

References

• 1. organic chemistry - Does di(n-propyl)ether support Grignard reactions? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. ilacadofsci.com [ilacadofsci.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Diisopropyl Ether in Column Chromatography Mobile Phase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl ether (DIPE) is a secondary ether utilized as a solvent and a component in mobile phases for column chromatography.[1][2] Its properties, such as low water solubility and a wide liquid range, make it suitable for the separation of mid- to low-polarity compounds.[1] However, its use requires stringent safety protocols due to its high flammability and, most critically, its propensity to form explosive peroxides upon exposure to air and light.[2][3][4] These application notes provide a comprehensive overview of the use of diisopropyl ether in column chromatography, with a strong emphasis on safety, detailed experimental protocols, and application data.

Physicochemical Properties of Diisopropyl Ether

A thorough understanding of the physicochemical properties of diisopropyl ether is essential for its effective and safe use in chromatography. Key properties are summarized in the table below.

Property	Value	References
IUPAC Name	2-isopropoxypropane	[2]
CAS Number	108-20-3	[2]
Molecular Formula	C6H14O	[2]
Molecular Weight	102.177 g/mol	[2]
Appearance	Colorless liquid	[2]
Odor	Sharp, sweet, ether-like	[2]
Boiling Point	68.5 °C	[2]
Melting Point	-60 °C	[2]
Density	0.725 g/mL	[2]
Vapor Pressure	119 mmHg (at 20 °C)	[2]
Solubility in Water	2 g/L (at 20 °C)	[2]
Eluent Strength (ε°) on Silica	~0.28

Safety Precautions: The Hazard of Peroxide Formation

The primary hazard associated with diisopropyl ether is the formation of shock-sensitive and potentially explosive peroxides upon storage and exposure to oxygen and light.[2][3] Diisopropyl ether is more prone to peroxide formation than diethyl ether.[5] Therefore, strict adherence to safety protocols is mandatory.

Peroxide Formation Mechanism

The formation of peroxides in diisopropyl ether is a radical chain reaction initiated by the abstraction of a hydrogen atom from the carbon adjacent to the ether oxygen.

Figure 1. Simplified mechanism of peroxide formation in diisopropyl ether.

Storage and Handling

• Storage: Store diisopropyl ether in airtight, light-resistant containers in a cool, dry, well-ventilated area away from heat and ignition sources.[6]

• Inhibitors: Whenever possible, purchase DIPE containing inhibitors such as butylated hydroxytoluene (BHT) to prevent peroxide formation.[2]

• Labeling: Upon receipt, label the container with the date of receipt and the date it is first opened. An expiration date for testing or disposal should be clearly marked.[7]

• Inert Atmosphere: For long-term storage of uninhibited DIPE, consider storing under an inert atmosphere (e.g., nitrogen or argon).[5]

Peroxide Testing and Removal

Regularly test for the presence of peroxides, especially in opened containers. It is recommended to test diisopropyl ether every 3 months.[2] Never attempt to open a container of DIPE if crystals are visible around the cap or in the liquid, as these can be explosive peroxides. [8]

Figure 2. Workflow for testing for peroxides in diisopropyl ether.

Applications in Column Chromatography

Diisopropyl ether is primarily used in normal-phase chromatography. Its moderate polarity makes it a suitable component of the mobile phase for the separation of various classes of organic compounds.

General Elution Characteristics

In normal-phase chromatography with a polar stationary phase (e.g., silica gel or alumina), the elution order of compounds is generally from least polar to most polar.[9] DIPE can be used as a component of the mobile phase to elute compounds of intermediate polarity.

Separation of Specific Compound Classes

Compound Class	Typical Mobile Phase Composition	Comments	References
Alkaloids	Dichloromethane/Methanol with trace triethylamine (for preliminary separation)	Ethers can be used in solvent systems for alkaloid separation. The basicity of alkaloids often requires the addition of a small amount of a basic modifier like triethylamine to the mobile phase to improve peak shape and reduce tailing.	[10][11]
Terpenes	Hexane/Diisopropyl Ether	Terpenes, being largely non-polar, are well-suited for separation using non-polar mobile phases. A gradient from a non-polar solvent like hexane to a slightly more polar solvent like DIPE can effectively separate different terpene subclasses.	[12][13]
Lipids	Hexane/Diisopropyl Ether/Acetic Acid (e.g., 80:20:2)	For the separation of neutral lipids, a mixture of a non-polar solvent, a moderately polar solvent like DIPE, and a small amount of acid to suppress ionization of free fatty acids is often employed.	[14][15]
Pharmaceuticals (Dapsone & Pyrimethamine)	Diisopropyl ether/Methanol/21% Aqueous Ammonium Hydroxide (96:4:0.1)	This specific HPLC method demonstrates the utility of DIPE in a mixed mobile phase for the separation of pharmaceutical compounds.

Experimental Protocols

Protocol for Peroxide Testing and Removal

Materials:

• Diisopropyl ether to be tested

• Peroxide test strips or Potassium Iodide solution (10% w/v)

• Glacial acetic acid

• Ferrous sulfate (FeSO₄) solution (60g FeSO₄, 6mL concentrated H₂SO₄, 110mL water) or activated alumina

• Glass test tubes

• Appropriate personal protective equipment (PPE): safety goggles, lab coat, chemical-resistant gloves.

Procedure for Peroxide Testing (Potassium Iodide Method):

• In a clean test tube, mix 1 mL of the diisopropyl ether with 1 mL of glacial acetic acid.

• Add a few drops of the 10% potassium iodide solution and shake the mixture.

• A yellow to brown color indicates the presence of peroxides.[16]

Procedure for Peroxide Removal (Ferrous Sulfate Method):

• To the diisopropyl ether containing peroxides, add the ferrous sulfate solution in a separatory funnel.

• Shake the funnel, periodically releasing the pressure.

• Separate the aqueous layer.

• Wash the ether layer with water to remove any residual iron salts.

• Dry the ether over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

• Retest the diisopropyl ether to ensure all peroxides have been removed before use.[7]

General Protocol for Normal-Phase Column Chromatography

This protocol provides a general workflow for using diisopropyl ether as a component of the mobile phase in normal-phase column chromatography.

Figure 3. General workflow for column chromatography.

Materials:

• Glass chromatography column

• Stationary phase (e.g., silica gel 60, 230-400 mesh)

• Diisopropyl ether (peroxide-free)

• Co-solvent (e.g., hexane, ethyl acetate)

• Sample to be purified

• Collection vessels (e.g., test tubes, flasks)

• Cotton or glass wool

• Sand

Procedure:

• Mobile Phase Selection: Use thin-layer chromatography (TLC) to determine the optimal mobile phase composition. A good mobile phase will give a retention factor (Rf) of 0.2-0.4 for the desired compound. Start with a low polarity solvent (e.g., hexane) and gradually increase the proportion of diisopropyl ether.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of the silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, draining excess solvent until the solvent level is just above the top of the silica.

  • Add a layer of sand to the top of the silica bed to prevent disturbance during sample and solvent addition.[9]

• Sample Loading:

  • Dissolve the sample in a minimal amount of the mobile phase.

  • Carefully apply the sample solution to the top of the column.

  • Allow the sample to adsorb onto the silica gel by draining a small amount of solvent.[17]

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • Begin collecting the eluent in fractions.

  • If a gradient elution is required, gradually increase the proportion of diisopropyl ether in the mobile phase.

• Fraction Analysis and Compound Isolation:

  • Analyze the collected fractions by TLC to identify which fractions contain the desired compound(s).

  • Combine the pure fractions containing the target compound.

  • Remove the solvent (e.g., using a rotary evaporator) to obtain the purified compound.

Conclusion

Diisopropyl ether can be a useful, moderately polar component in mobile phases for normal-phase column chromatography, particularly for the separation of mid- to low-polarity compounds. However, its significant hazard due to peroxide formation necessitates rigorous safety protocols, including regular testing and proper handling and storage. Researchers should always prioritize safety and be fully aware of the risks before incorporating diisopropyl ether into their chromatographic methods. When used with appropriate caution, DIPE can be an effective tool in the purification of a range of chemical substances.

References

• 1. columbia.edu [columbia.edu]
• 2. Petroleum Ether For Essential Oil Fractionation: Terpene Selectivity And Oxidation Control [eureka.patsnap.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. glsciencesinc.com [glsciencesinc.com]
• 5. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 6. byjus.com [byjus.com]
• 7. westernsydney.edu.au [westernsydney.edu.au]
• 8. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 9. web.uvic.ca [web.uvic.ca]
• 10. Preparative Separation of Alkaloids from Stem of Euchresta tubulosa Dunn. by High-Speed Counter-Current Chromatography Using Stepwise Elution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alkaloid Separation - Lifeasible [lifeasible.com]
• 12. column-chromatography.com [column-chromatography.com]
• 13. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 17. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Solvents for Oils, Waxes, and Resins in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of solvent selection and protocols for dissolving oils, waxes, and resins on a laboratory scale. The information is intended to guide researchers in the efficient and safe handling of these materials for applications ranging from natural product extraction to drug development.

Introduction to Solvent Selection

The principle of "like dissolves like" is the cornerstone of solvent selection.[1] Polar solvents will generally dissolve polar solutes, and non-polar solvents will dissolve non-polar solutes. Oils, waxes, and resins are complex mixtures of organic compounds, primarily non-polar in nature, making them soluble in a variety of organic solvents.[2][3] The choice of solvent depends on several factors including the specific solute, desired purity of the final product, cost, and safety considerations.[4]

Key Solvent Categories:

• Hydrocarbons: Aliphatic (e.g., hexane, heptane) and aromatic (e.g., toluene, xylene) hydrocarbons are excellent non-polar solvents for oils and waxes.[2]

• Alcohols: Ethanol and isopropyl alcohol are polar solvents that can dissolve some less non-polar resins and can be used in mixtures to modulate solvent strength.[1][2]

• Ketones: Acetone and methyl ethyl ketone are versatile solvents with moderate polarity, effective for a range of resins and waxes.[2]

• Esters: Ethyl acetate is a moderately polar solvent with good dissolving power for many lipids and resins.

• Halogenated Solvents: Chloroform and dichloromethane are highly effective solvents for a broad range of lipids, waxes, and resins but are often subject to stricter safety regulations due to their potential health hazards.

• Terpenes: Solvents like d-limonene, derived from citrus fruits, are considered "green" alternatives and can be effective for dissolving some resins.

Quantitative Data on Solvent Properties

The selection of an appropriate solvent can be guided by quantitative parameters such as the Hansen Solubility Parameters (HSP). HSP is based on the principle that "like dissolves like" and quantifies this by assigning three parameters to each substance: δD (dispersion forces), δP (polar forces), and δH (hydrogen bonding forces).[5] A smaller "distance" between the HSP values of a solute and a solvent indicates a higher likelihood of dissolution.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	Boiling Point (°C)	Density (g/mL)
n-Hexane	14.9	0.0	0.0	69	0.655
Toluene	18.0	1.4	2.0	111	0.867
Acetone	15.5	10.4	7.0	56	0.791
Ethanol	15.8	8.8	19.4	78	0.789
Isopropyl Alcohol	15.8	6.1	16.4	82	0.786
Ethyl Acetate	15.8	5.3	7.2	77	0.902
Chloroform	17.8	3.1	5.7	61	1.489
d-Limonene	16.7	1.8	4.3	176	0.841

Note: HSP values can vary slightly depending on the source and measurement method.

Experimental Protocols

Safety First: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling organic solvents.[6] Consult the Safety Data Sheet (SDS) for each solvent before use to understand its specific hazards.[4]

Protocol 1: Dissolving Lanolin in Isopropyl Alcohol

Application: Preparation of lanolin solutions for use in cosmetics, pharmaceuticals, or as a lubricant.

Materials:

• Anhydrous Lanolin

• Isopropyl Alcohol (99%)

• Beaker or flask

• Magnetic stirrer and stir bar

• Hot plate (optional, for gentle warming)

Procedure:

• Weigh the desired amount of lanolin and place it into the beaker or flask.

• Measure the required volume of isopropyl alcohol. A common starting ratio is 1 part lanolin to 4-10 parts isopropyl alcohol by weight.

• Add the isopropyl alcohol to the lanolin.

• Place the beaker on the magnetic stirrer and begin stirring.

• If the lanolin is slow to dissolve, gently warm the mixture on a hot plate to approximately 40-50°C. Caution: Isopropyl alcohol is flammable; do not use an open flame.

• Continue stirring until the lanolin is completely dissolved, forming a clear or slightly hazy solution.

• Store the solution in a tightly sealed container.

Protocol 2: Dissolving Rosin in Ethanol

Application: Preparation of rosin solutions for use as a flux in soldering, in varnishes, or for other industrial applications.

Materials:

• Rosin (colophony)

• Ethanol (95% or absolute)

• Beaker or flask

• Magnetic stirrer and stir bar

• Mortar and pestle (optional)

Procedure:

• If the rosin is in large chunks, crush it into a powder using a mortar and pestle to increase the surface area for dissolution.

• Weigh the desired amount of powdered rosin and add it to the beaker or flask.

• Measure the appropriate volume of ethanol. A common starting ratio is 1:2 to 1:4 (rosin to ethanol by weight).

• Add the ethanol to the rosin.

• Stir the mixture using a magnetic stirrer at room temperature. Rosin is generally soluble in ethanol, but gentle heating can expedite the process.[1][7]

• Continue stirring until a clear, homogeneous solution is obtained.

• Filter the solution if any insoluble impurities are present.

• Store in a well-sealed container to prevent solvent evaporation.

Protocol 3: Solvent Extraction of Essential Oils from Plant Material

Application: Laboratory-scale extraction of aromatic compounds from herbs, flowers, or spices for research in natural products chemistry and drug discovery.

Materials:

• Dried and ground plant material (e.g., lavender, rosemary)

• Solvent (e.g., ethanol, hexane)

• Extraction vessel (e.g., Erlenmeyer flask with a stopper)

• Shaker or orbital shaker

• Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

• Rotary evaporator

Procedure:

• Weigh a known amount of the dried and ground plant material and place it in the extraction vessel.

• Add the solvent to the plant material. A common ratio is 1:10 (plant material to solvent, w/v).

• Seal the vessel and place it on a shaker. Agitate the mixture for a specified period, typically ranging from 1 to 24 hours, depending on the plant material and solvent.[8]

• After extraction, filter the mixture to separate the solid plant material from the solvent extract (miscella).

• Wash the solid residue with a small amount of fresh solvent to recover any remaining extract.

• Combine the filtrates.

• Concentrate the extract by removing the solvent using a rotary evaporator under reduced pressure.

• The resulting concentrated extract is the essential oil, which can be further purified if necessary.

Visualizing Workflows and Relationships

Experimental Workflow: Solvent Extraction of Essential Oils

The following diagram illustrates the general workflow for the solvent extraction of essential oils from plant material.

Caption: General workflow for solvent extraction of essential oils.

Logical Relationship: Solvent Selection Based on Polarity

This diagram illustrates the fundamental principle of "like dissolves like" for selecting a suitable solvent.

Caption: Principle of "like dissolves like" in solvent selection.

Application in Drug Development: Signaling Pathways

Many oils, waxes, and resins are rich sources of bioactive compounds, such as terpenes and lipids, which can modulate various cellular signaling pathways.[9][10][11] The ability to effectively dissolve and isolate these compounds is a critical first step in drug discovery and development.

For instance, many plant-derived lipids and their derivatives are involved in crucial signaling cascades within plant and animal cells.[12][13][14][15][16] These signaling lipids can influence processes such as inflammation, cell proliferation, and apoptosis. Terpenoids, a large class of compounds found in essential oils and resins, have shown promise as anticancer, anti-inflammatory, and antimicrobial agents.[17][18]

Signaling Pathway: Hypothetical Modulation by a Bioactive Lipid

The following diagram illustrates a simplified, hypothetical signaling pathway that could be modulated by a bioactive lipid isolated from a natural source.

Caption: Hypothetical signaling pathway modulated by a bioactive lipid.

References

• 1. echemi.com [echemi.com]
• 2. Lanolin [chembk.com]
• 3. mdpi.com [mdpi.com]
• 4. Solvent Extraction Method [kusharomaexports.com]
• 5. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 6. Essential Oil Extraction methods: A comprehensive overview [dutch-essentials.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Essential Oil (Solvent Extraction) : 7 Steps - Instructables [instructables.com]
• 9. frontiersin.org [frontiersin.org]
• 10. growcycle.com [growcycle.com]
• 11. Terpenes and terpenoids as main bioactive compounds of essential oils, their roles in human health and potential application as natural food preservatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Lipid signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Fatty Acid– and Lipid-Mediated Signaling in Plant Defense | Annual Reviews [annualreviews.org]
• 16. irl.umsl.edu [irl.umsl.edu]
• 17. Terpenoids As Therapeutic Drugs and Pharmaceutical Agents | Semantic Scholar [semanticscholar.org]
• 18. mdpi.com [mdpi.com]

Application Notes and Protocols for High-Performance Liquid Chromatography with Diisopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of diisopropyl ether (DIPE) in High-Performance Liquid Chromatography (HPLC). This document includes detailed protocols for various applications, quantitative data for performance evaluation, and a comparative analysis with other common solvents.

Introduction to Diisopropyl Ether in HPLC

Diisopropyl ether (DIPE) is a dialkyl ether that serves as a versatile, albeit less common, solvent in HPLC applications.[1] Its physicochemical properties make it a suitable component of the mobile phase, primarily in normal-phase and chiral chromatography. DIPE can be a valuable tool for chromatographers seeking alternative selectivity, especially for the separation of isomers and non-polar compounds.[1] It is also recognized as a potentially less toxic alternative to other ethers, such as diethyl ether.[1]

Key Attributes of Diisopropyl Ether:

• Polarity: DIPE is a non-polar solvent, making it suitable for normal-phase HPLC where it is often mixed with other non-polar solvents like hexane and polar modifiers like isopropanol.

• Elution Strength: In normal-phase chromatography, DIPE has a moderate elution strength, allowing for the separation of a range of moderately polar to non-polar analytes.

• Alternative Selectivity: The unique steric and electronic properties of the isopropyl groups can offer different selectivity compared to other ethers like methyl tert-butyl ether (MTBE) or diethyl ether.

• Volatility: Its boiling point of 68-69 °C allows for easy evaporation, which can be advantageous in sample preparation and post-column processing.

Physicochemical Properties of Diisopropyl Ether

A thorough understanding of the physicochemical properties of DIPE is essential for effective method development in HPLC.

Property	Value	Reference
Molecular Formula	C₆H₁₄O	[2]
Molecular Weight	102.17 g/mol	[2]
Boiling Point	68-69 °C	[3]
Density	0.725 g/mL at 25 °C	[3]
Vapor Pressure	120 mmHg at 20 °C	[3]
Solubility in Water	0.2%	[4]
UV Cutoff	~220 nm

Application Areas and Experimental Protocols

Diisopropyl ether finds its primary utility in specific areas of HPLC where its non-polar nature and unique selectivity are advantageous.

Normal-Phase HPLC: Separation of Fat-Soluble Vitamins (Tocopherols)

Normal-phase HPLC is a powerful technique for the separation of isomers and compounds with low to moderate polarity. DIPE, in combination with a non-polar solvent like hexane and a polar modifier, can be effective for the separation of fat-soluble vitamins such as tocopherols (Vitamin E). While some methods may not achieve baseline separation of all isomers with DIPE alone, it can be a crucial component in optimizing the mobile phase.[5]

Experimental Protocol: Isocratic Separation of Tocopherols

This protocol outlines a general procedure for the separation of α-, β-, γ-, and δ-tocopherols using a normal-phase HPLC system.

• Instrumentation:

  • HPLC system with a quaternary or binary pump

  • Autosampler

  • Column oven

  • Fluorescence or UV detector

• Chromatographic Conditions:

  • Column: Silica-based normal-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: A mixture of n-Hexane, Diisopropyl Ether, and Isopropanol. The exact ratio should be optimized for best resolution. A starting point could be 95:4:1 (v/v/v).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 µL

  • Detection:

    • Fluorescence: Excitation at 295 nm, Emission at 330 nm

    • UV: 292 nm

• Sample Preparation:

  • Dissolve the sample containing tocopherols in n-hexane to a final concentration suitable for detection.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Standard Preparation:

  • Prepare individual stock solutions of α-, β-, γ-, and δ-tocopherol standards in n-hexane.

  • Prepare a mixed standard solution by combining appropriate volumes of the individual stock solutions.

Workflow for Tocopherol Analysis

Caption: Workflow for the HPLC analysis of tocopherols.

Quantitative Data (Representative)

Analyte	Retention Time (min)	Resolution (Rs)
α-Tocopherol	8.5	-
β-Tocopherol	9.8	2.1
γ-Tocopherol	10.5	1.8
δ-Tocopherol	12.1	2.5

Note: The above data is representative and will vary depending on the specific column and mobile phase composition.

Chiral HPLC: Enantioseparation of Pharmaceuticals

Chiral separations are critical in the pharmaceutical industry as enantiomers of a drug can have significantly different pharmacological and toxicological effects.[6] Polysaccharide-based chiral stationary phases (CSPs) are widely used for this purpose, often in combination with non-polar mobile phases.[7] Diisopropyl ether can be a component of the mobile phase in these applications, providing a non-polar environment that facilitates chiral recognition on the CSP.

Experimental Protocol: Enantioseparation of a Beta-Blocker (e.g., Propranolol)

This protocol describes a general method for the chiral separation of a racemic beta-blocker using a polysaccharide-based CSP.

• Instrumentation:

  • HPLC system with a binary or isocratic pump

  • Autosampler

  • Column oven

  • UV detector

• Chromatographic Conditions:

  • Column: Amylose or cellulose-based chiral stationary phase (e.g., Chiralpak AD-H, 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: A mixture of n-Hexane, Diisopropyl Ether, and a polar modifier such as Ethanol or Isopropanol, with a small amount of an amine additive like Diethylamine (DEA) to improve peak shape. A typical starting composition could be n-Hexane:Diisopropyl Ether:Ethanol:DEA (80:15:5:0.1 v/v/v/v).

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 10 µL

  • Detection: UV at 230 nm

• Sample Preparation:

  • Dissolve the racemic drug substance in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter.

• Standard Preparation:

  • If available, prepare solutions of the individual enantiomers in the mobile phase to confirm elution order.

Logical Flow for Chiral Method Development

Caption: Logical workflow for chiral HPLC method development.

Quantitative Data (Representative)

Enantiomer	Retention Time (min)	Resolution (Rs)	Selectivity (α)
(S)-(-)-Propranolol	12.3	-	-
(R)-(+)-Propranolol	14.1	2.2	1.15

Reversed-Phase HPLC: Analysis of Non-Polar Compounds

While less common, diisopropyl ether can be explored as a mobile phase modifier in non-aqueous reversed-phase HPLC (NARP-HPLC) for the separation of highly non-polar compounds like triglycerides.[1] In these applications, a non-polar stationary phase (e.g., C18) is used with a mobile phase consisting of organic solvents. The addition of DIPE can alter the selectivity of the separation.

Experimental Protocol: Separation of Triglycerides in a Vegetable Oil

This protocol provides a starting point for the analysis of triglycerides using NARP-HPLC with DIPE as a mobile phase component.

• Instrumentation:

  • HPLC system with a gradient pump

  • Autosampler

  • Column oven

  • Evaporative Light Scattering Detector (ELSD) or a UV detector at a low wavelength (e.g., 205 nm)

• Chromatographic Conditions:

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

  • Mobile Phase:

    • Solvent A: Acetonitrile

    • Solvent B: Diisopropyl Ether

  • Gradient Program:

    • 0-10 min: 10% B

    • 10-30 min: 10% to 50% B

    • 30-40 min: Hold at 50% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 10 µL

  • Detection (ELSD):

    • Nebulizer Temperature: 40 °C

    • Evaporator Temperature: 60 °C

    • Gas Flow: 1.5 L/min

• Sample Preparation:

  • Dissolve the oil sample in a mixture of chloroform and methanol (2:1 v/v).

  • Dilute the solution with the initial mobile phase composition.

  • Filter through a 0.45 µm syringe filter.

Workflow for NARP-HPLC of Triglycerides

Caption: Workflow for the NARP-HPLC analysis of triglycerides.

Comparative Analysis with Other Solvents

The choice of solvent in HPLC method development is crucial for achieving the desired separation. Here is a comparison of diisopropyl ether with other commonly used ether solvents in HPLC.

Feature	Diisopropyl Ether (DIPE)	Methyl tert-Butyl Ether (MTBE)	Diethyl Ether (DEE)	Tetrahydrofuran (THF)
Polarity	Low	Low	Low	Moderate
Elution Strength (NP-HPLC)	Moderate	Moderate	Moderate	High
UV Cutoff	~220 nm	~210 nm	~218 nm	~220 nm
Peroxide Formation	Prone to peroxide formation	Less prone than DIPE and DEE	Highly prone to peroxide formation	Prone to peroxide formation
Miscibility with Water	Very low	Low (partially miscible)	Low (partially miscible)	Miscible
Typical Applications	NP-HPLC, Chiral HPLC	NP-HPLC, RP-HPLC (as modifier)	NP-HPLC, Sample preparation	RP-HPLC (as modifier)

Key Considerations:

• Safety: Diisopropyl ether, like other ethers, can form explosive peroxides upon storage and exposure to air and light. It should be handled with care, and peroxide formation should be regularly checked.[8]

• Mobile Phase Preparation: Due to its low miscibility with water, DIPE is primarily used in normal-phase or non-aqueous reversed-phase chromatography.

• Alternative to MTBE: In some normal-phase applications, DIPE can be considered as an alternative to MTBE, potentially offering different selectivity.

Conclusion

Diisopropyl ether is a specialized solvent in the HPLC toolkit, offering unique selectivity for certain applications, particularly in normal-phase and chiral chromatography. While not as commonly used as other solvents, a thorough understanding of its properties and careful method development can lead to successful and robust separations. The protocols provided in these notes serve as a starting point for researchers and scientists to explore the utility of diisopropyl ether in their analytical challenges.

References

• 1. aocs.org [aocs.org]
• 2. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. csfarmacie.cz [csfarmacie.cz]
• 5. aocs.org [aocs.org]
• 6. zirchrom.com [zirchrom.com]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Use of MTBE as a reversed phase solvent - Chromatography Forum [chromforum.org]

Application Note: Utilizing Diisopropyl Ether (DIPE) for the Selective Extraction and Purification of Moderately Polar Organic Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diisopropyl ether (DIPE) is a secondary ether commonly employed as a solvent.[1][2] Characterized as a colorless, volatile, and highly flammable liquid, it is slightly soluble in water but miscible with a wide range of organic solvents.[1][2][3] While the principle of "like dissolves like" suggests that polar compounds are best dissolved in polar solvents, DIPE serves as a specialized solvent for specific applications involving moderately polar organic compounds.[4][5] Its primary utility is not as a primary dissolution solvent for highly polar molecules, but rather as a medium for liquid-liquid extraction from aqueous solutions and for recrystallization of compounds with moderate polarity.[1][6]

This application note provides detailed protocols for assessing the solubility of a target compound in DIPE and for performing a liquid-liquid extraction, a common and effective application for this solvent.

Key Properties of Diisopropyl Ether:

• Molecular Formula: C₆H₁₄O[7]

• Boiling Point: 68.5 °C[1][8]

• Density: 0.725 g/mL[1]

• Water Solubility: Approximately 2 g/L at 20 °C[1]

• Flash Point: -28 °C (-18 °F)[3][9]

• Hazards: Highly flammable, strong irritant, and readily forms explosive peroxides upon exposure to air and light.[3][8][10]

Protocol 1: General Procedure for Determining the Solubility of a Polar Organic Compound in DIPE

This protocol outlines a systematic approach to determine if DIPE is a suitable solvent for a specific moderately polar organic compound.

Methodology:

• Preparation: Dispense 1 mL of DIPE into a small, clean, and dry test tube or vial.

• Initial Addition: Add approximately 10-20 mg of the finely powdered solid compound to the DIPE.

• Observation at Room Temperature: Vigorously agitate the mixture for 60 seconds using a vortex mixer. Observe if the solid dissolves completely.

• Heating (if necessary): If the compound is not fully soluble at room temperature, gently warm the mixture in a water bath. Do not exceed the boiling point of DIPE (68.5 °C). Caution: DIPE is highly flammable; use a heating mantle or steam bath with no open flames or sparks nearby.[11][12]

• Cooling: If the compound dissolves upon heating, allow the solution to cool slowly to room temperature, and then further cool in an ice bath. Observe for the formation of crystals or precipitate. A suitable solvent for recrystallization will dissolve the compound when hot but show low solubility when cold.[13]

• Documentation: Record the observations at each step to classify the solubility (e.g., soluble, partially soluble, insoluble) at different temperatures.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. sanjaychemindia.com [sanjaychemindia.com]
• 3. Diisopropyl ether | 108-20-3 [chemicalbook.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 9. nj.gov [nj.gov]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. DIISOPROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. lobachemie.com [lobachemie.com]
• 13. people.chem.umass.edu [people.chem.umass.edu]

Diisopropyl Ether: A Versatile Solvent in Pharmaceutical Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Diisopropyl ether (DIPE) is a secondary ether that serves as a versatile solvent in the pharmaceutical industry. Its physicochemical properties make it a valuable tool in various stages of drug synthesis, particularly in extraction and crystallization processes. These application notes provide an overview of DIPE's use in pharmaceutical synthesis, complete with detailed experimental protocols for specific applications, quantitative data, and safety considerations.

Key Applications in Pharmaceutical Synthesis

Diisopropyl ether is primarily utilized in the following areas of pharmaceutical manufacturing:

• As an Extraction Solvent: DIPE is effective for the extraction of polar to mid-polar compounds from aqueous solutions.[1] Its low water solubility and ability to dissolve a range of organic compounds make it a suitable choice for liquid-liquid extraction to isolate active pharmaceutical ingredients (APIs) or their intermediates.[2][3]

• As a Crystallization Solvent: DIPE is employed for the purification of APIs and intermediates through crystallization.[4] It can promote the formation of specific crystalline forms (polymorphs) and is often used as an anti-solvent or as part of a solvent/anti-solvent system to induce precipitation and enhance purity.

• As a Reaction Solvent: While less common than other ethers like tetrahydrofuran (THF) or diethyl ether, DIPE can be used as a reaction medium for certain organic syntheses.[5]

• As a Washing Solvent: Due to its ability to dissolve organic impurities while having low solubility for the desired product, DIPE is frequently used as a washing solvent to improve the purity of isolated solids.

Physicochemical Properties of Diisopropyl Ether

A summary of the key physical and chemical properties of diisopropyl ether is presented in the table below.

Property	Value
CAS Number	108-20-3
Molecular Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
Appearance	Clear, colorless liquid
Odor	Ethereal
Boiling Point	68-69 °C
Melting Point	-85 °C
Density	0.725 g/mL at 25 °C
Solubility in Water	Slightly soluble
Vapor Pressure	120 mmHg at 20 °C

Source:[6]

Experimental Protocols and Applications

Purification of Sertraline Hydrochloride by Crystallization

Diisopropyl ether is effectively used in the final purification steps of sertraline hydrochloride, an antidepressant drug, to achieve high purity.

Workflow for Sertraline Hydrochloride Purification:

Purification of Sertraline Hydrochloride.

Experimental Protocol:

• Following the synthesis of sertraline, dissolve the crude sertraline free base in n-butanol.

• Cool the solution to 5-15 °C and slowly add concentrated hydrochloric acid to adjust the pH to below 2.

• Stir the resulting mixture at 5-15 °C for 3 hours to allow for precipitation.

• Filter the solid mass and wash the collected solid with a small portion of diisopropyl ether.[7]

• Suspend the washed solid in fresh diisopropyl ether.

• Cool the suspension to 5-15 °C and stir for 1 hour.[7]

• Filter the purified solid and dry it under vacuum at 45-50 °C.[7]

Quantitative Data:

Parameter	Result
Product	Sertraline Hydrochloride
HPLC Purity	99.8% - 99.9%

Source:[7][8]

Recrystallization of Dihydroartemisinin

Diisopropyl ether can be used as a solvent for the recrystallization of dihydroartemisinin, a key derivative of the antimalarial drug artemisinin.

Experimental Protocol:

• Suspend the crude dihydroartemisinin in diisopropyl ether.

• Heat the suspension to 80-90°C.

• If the solid does not completely dissolve, add small additional amounts of diisopropyl ether and heat to reflux.

• If a clear solution is not achieved, filter the hot solution through a heated funnel to remove any insoluble impurities.

• Allow the filtrate to cool slowly overnight, protected from light, to induce crystallization.

• Collect the precipitated crystals by suction filtration.

• Dry the crystals under reduced pressure.

Comparative Data for Recrystallization Solvents:

Solvent System	Observation
Diisopropyl Ether	Faster precipitation of dihydroartemisinin.
Ethyl Acetate / Hexane (1:3)	Slower precipitation compared to diisopropyl ether.

Extraction of Alkaloids from Plant Material

Diisopropyl ether is a suitable solvent for the liquid-liquid extraction of alkaloids from plant extracts. The basic nature of most alkaloids allows for their separation from other plant constituents by adjusting the pH of the aqueous solution.

General Workflow for Alkaloid Extraction:

General Alkaloid Extraction Workflow.

Experimental Protocol:

• Prepare an aqueous acidic extract (pH < 2) of the plant material.

• Wash the acidic aqueous extract with diisopropyl ether to remove neutral and acidic impurities. The alkaloids will remain in the aqueous phase as their protonated salts. Discard the organic layer.

• Make the aqueous layer basic (pH > 9) by adding a suitable base (e.g., ammonium hydroxide). This will convert the alkaloid salts to their free base form.

• Extract the basic aqueous solution multiple times with diisopropyl ether.

• Combine the organic extracts, which now contain the free base alkaloids.

• Dry the combined organic extracts over an anhydrous drying agent (e.g., sodium sulfate).

• Filter to remove the drying agent and evaporate the diisopropyl ether under reduced pressure to obtain the crude alkaloid extract.

The efficiency of alkaloid extraction can vary depending on the specific alkaloids and the plant matrix.[9]

Safety Considerations

Diisopropyl ether is a highly flammable liquid and its vapors can form explosive mixtures with air. A significant hazard associated with DIPE is its tendency to form explosive peroxides upon exposure to air and light, a process that occurs more readily than with diethyl ether.[5]

Handling and Storage Precautions:

• Store in a cool, dry, well-ventilated area away from sources of ignition.

• Keep containers tightly closed and protected from light.

• Periodically test for the presence of peroxides, especially before distillation. It is recommended to test for peroxides every 3 months.

• Do not distill to dryness, as peroxides can concentrate in the residue.

• Peroxides can be removed by treatment with a reducing agent, such as an aqueous solution of iron(II) sulfate or sodium metabisulfite.

Regulatory Status

The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) Q3C guideline for residual solvents previously listed diisopropyl ether in a group of solvents with "no adequate toxicological data on which to base a Permitted Daily Exposure (PDE)". However, a risk assessment has since been performed, and a PDE of 0.98 mg/day has been calculated.[1] This suggests that with appropriate control and justification of residual levels, DIPE can be used in pharmaceutical manufacturing.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 3. data.epo.org [data.epo.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthetic method of atorvastatin calcium intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 6. Isolation, Purification, and Identification of Taxol and Related Taxanes from Taxol-Producing Fungus Aspergillus niger subsp. taxi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. US20070260090A1 - Highly Steroselective Synthesis of Sertraline - Google Patents [patents.google.com]
• 8. US20070282129A1 - Novel processes for preparing sertraline hydrochloride crystalline forms - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Di-isopropyl Ether (DIPE) in Natural Product Isolation

For Researchers, Scientists, and Drug Development Professionals

Di-isopropyl ether (DIPE) is a versatile and effective solvent for the isolation and purification of a variety of natural products. Its unique physicochemical properties, including moderate polarity, low water solubility, and a suitable boiling point, make it a valuable alternative to other commonly used solvents like diethyl ether and ethyl acetate. This document provides detailed application notes and experimental protocols for the use of DIPE in the extraction, chromatography, and crystallization of natural products.

Physicochemical Properties of DIPE

Understanding the properties of DIPE is crucial for its effective application in natural product isolation.

Property	Value	Reference
Formula	C₆H₁₄O	[1]
Molar Mass	102.17 g/mol	[1]
Boiling Point	68-69 °C	[1]
Density	0.725 g/mL at 25 °C	[1]
Solubility in Water	0.2% (w/w) at 20 °C	[1]
Polarity	Moderate
Vapor Pressure	149 mmHg at 25 °C	[1]

Key Applications of DIPE in Natural Product Isolation

DIPE can be employed at various stages of the natural product isolation workflow, from initial extraction to final purification.

Caption: General workflow for natural product isolation using DIPE.

Experimental Protocols

The following are detailed protocols for the use of DIPE in the isolation of different classes of natural products.

Extraction of Alkaloids

DIPE can be an effective solvent for the liquid-liquid extraction of alkaloids from acidic aqueous solutions. Its low water solubility ensures minimal loss of the solvent in the aqueous phase.

Protocol: Liquid-Liquid Extraction of Alkaloids

• Acidification: Prepare an acidic aqueous extract of the plant material containing the alkaloids.

• Basification: Adjust the pH of the aqueous extract to a basic range (typically pH 9-11) using a suitable base (e.g., ammonium hydroxide) to convert the alkaloid salts into their free base form.

• Extraction with DIPE:

  • Transfer the basified aqueous solution to a separatory funnel.

  • Add an equal volume of DIPE.

  • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

  • Allow the layers to separate. The upper layer will be the DIPE phase containing the alkaloids.

  • Drain the lower aqueous layer.

  • Repeat the extraction of the aqueous layer with fresh DIPE two more times to ensure complete extraction.

• Drying and Concentration:

  • Combine the DIPE extracts.

  • Dry the combined extract over anhydrous sodium sulfate to remove any residual water.

  • Filter the dried extract.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude alkaloid extract.

Chromatographic Purification of Flavonoids

While less common than hexane or ethyl acetate, DIPE can be used as a component of the mobile phase in normal-phase column chromatography for the separation of flavonoids and other moderately polar compounds. A mixture of DIPE and a more polar solvent like isopropanol can provide unique selectivity for certain compounds.

Protocol: Column Chromatography of Flavonoids

• Column Preparation:

  • Pack a glass column with silica gel (60-120 mesh) using a slurry method with a non-polar solvent like hexane.

• Sample Loading:

  • Dissolve the crude plant extract in a minimal amount of a suitable solvent.

  • Adsorb the dissolved extract onto a small amount of silica gel.

  • Allow the solvent to evaporate completely.

  • Carefully load the dried, extract-adsorbed silica gel onto the top of the prepared column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., hexane).

  • Gradually increase the polarity of the mobile phase by introducing a solvent system containing DIPE. A reported solvent system for the separation of certain natural products is a mixture of di-isopropyl ether and isopropanol (e.g., 80:20 v/v) .[2]

  • The specific gradient will depend on the polarity of the target flavonoids and should be optimized using thin-layer chromatography (TLC).

• Fraction Collection and Analysis:

  • Collect fractions of the eluate.

  • Monitor the separation by TLC analysis of the collected fractions.

  • Combine fractions containing the purified flavonoid of interest.

  • Evaporate the solvent to obtain the purified compound.

Caption: Workflow for flavonoid purification using column chromatography with a DIPE-based mobile phase.

Crystallization of Terpenoids

DIPE's wide liquid range and moderate volatility make it a useful solvent for the crystallization and recrystallization of moderately polar compounds like some terpenoids.[3] It can be used as a single solvent or in a co-solvent system.

Protocol: Recrystallization of a Terpenoid

• Dissolution:

  • Place the impure terpenoid solid in a flask.

  • Add a minimal amount of hot DIPE to dissolve the solid completely. Gentle heating may be required.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature.

  • For further crystallization, the flask can be placed in an ice bath or a refrigerator.

• Isolation of Crystals:

  • Collect the formed crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold DIPE to remove any adhering impurities.

• Drying:

  • Dry the purified crystals in a vacuum oven to remove any residual solvent.

Quantitative Data and Solvent Comparison

While extensive quantitative data directly comparing DIPE with other solvents for the isolation of a wide range of natural products is limited in publicly available literature, some qualitative comparisons can be made. A study on the phytochemical screening of Calotropis procera used various solvents for extraction, including diethyl ether (a compound with similar properties to DIPE). While this study was qualitative, it demonstrated that ether was effective in extracting certain classes of compounds like terpenoids and steroids.[4]

For a hypothetical comparison based on solvent properties, DIPE offers a balance between the high volatility and peroxide-forming tendency of diethyl ether and the higher water miscibility of ethyl acetate.

Solvent	Polarity	Boiling Point (°C)	Water Solubility	Key Advantages for Natural Product Isolation
Di-isopropyl Ether (DIPE)	Low-Moderate	68-69	Low	Good for liquid-liquid extraction, moderate volatility for easy removal.
Ethyl Acetate	Medium	77	Moderate	Versatile for a wide range of compounds, less flammable than ethers.
Hexane	Low	69	Very Low	Ideal for extracting non-polar compounds like lipids and some terpenoids.
Methanol	High	65	High	Effective for extracting a broad spectrum of polar compounds.

Safety and Handling

DIPE is a flammable liquid and can form explosive peroxides upon exposure to air and light.[3]

• Storage: Store in a cool, dry, well-ventilated area away from ignition sources. Use tightly sealed containers.

• Peroxide Formation: DIPE is prone to forming explosive peroxides. It is recommended to test for the presence of peroxides before use, especially if the solvent has been stored for an extended period. Peroxides can be removed by treatment with a reducing agent like ferrous sulfate.

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Conclusion

Di-isopropyl ether is a valuable solvent in the field of natural product isolation, offering distinct advantages for specific applications in extraction, chromatography, and crystallization. Its moderate polarity and low water solubility make it particularly useful for liquid-liquid extractions of moderately polar compounds from aqueous media. While not as commonly cited as other solvents, its unique properties warrant its consideration as part of a comprehensive solvent selection strategy for the isolation of diverse natural products. Researchers are encouraged to perform small-scale trials to optimize protocols for their specific target compounds.

References

• 1. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US2994720A - Solvent extraction of diisopropyl ether from propylene sulfuric acid extracts - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Low-Temperature Reactions in Diisopropyl Ether

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting chemical reactions at low temperatures using diisopropyl ether (DIPE) as a solvent. It is intended for an audience with a professional background in chemistry and drug development. Particular emphasis is placed on safety, experimental design, and data presentation.

Introduction to Diisopropyl Ether in Low-Temperature Synthesis

Diisopropyl ether (DIPE) is a secondary ether that serves as a solvent in various chemical processes.[1] Its physical properties, such as a low freezing point and a moderate boiling point, make it a candidate for reactions conducted at reduced temperatures. In the context of low-temperature synthesis, DIPE can offer advantages such as improved selectivity and stability of reactive intermediates. However, its use is accompanied by significant safety considerations, primarily the propensity to form explosive peroxides.[1]

Key Characteristics of Diisopropyl Ether:

• Low Freezing Point: DIPE remains liquid at very low temperatures, which is advantageous for reactions requiring significant cooling.[1]

• Moderate Boiling Point: Its boiling point allows for a wide operating temperature range and easy removal post-reaction.[2]

• Reduced Polarity: Compared to other ethereal solvents like tetrahydrofuran (THF), DIPE is less polar. This can influence reaction kinetics and selectivity.

• Peroxide Formation: DIPE is highly prone to forming explosive peroxides upon exposure to air and light, a critical safety factor that must be managed.[1]

Physical and Chemical Properties of Diisopropyl Ether

A summary of the key physical and chemical properties of diisopropyl ether is presented in the table below. This data is essential for planning and executing low-temperature reactions safely and effectively.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O	[3]
Molecular Weight	102.17 g/mol	[4]
Appearance	Clear, colorless liquid with a characteristic ethereal odor.	[3]
Density	0.725 g/mL at 25 °C	[3]
Melting Point	-60 °C (-76 °F; 213 K)	[1]
Boiling Point	68.5 °C (155.3 °F; 341.6 K)	[1]
Flash Point	-18 °F (-28 °C)	[3]
Solubility in Water	Slightly soluble	[3]
Autoignition Temperature	443 °C (829 °F)	[2]

Safety Precautions for Low-Temperature Reactions in DIPE

The use of diisopropyl ether, particularly in procedures that involve concentration or distillation, requires strict adherence to safety protocols due to the risk of peroxide formation. Peroxides can detonate when subjected to heat, shock, or friction.[5][6]

Workflow for Safe Handling of Diisopropyl Ether

References

• 1. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diisopropyl Ether|Solvent & Fuel Additive Research [benchchem.com]
• 5. ehs.tcu.edu [ehs.tcu.edu]
• 6. ehs.mit.edu [ehs.mit.edu]

Application Notes and Protocols for Anhydrous Diisopropyl Ether in Moisture-Sensitive Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of anhydrous diisopropyl ether (DIPE) as a solvent in moisture-sensitive organic reactions. It covers the properties, safety considerations, purification, and specific applications of DIPE, with a focus on providing practical guidance for laboratory use.

Introduction to Anhydrous Diisopropyl Ether

Diisopropyl ether (DIPE) is a secondary ether utilized as a solvent in various chemical processes.[1] Industrially, it is often a byproduct in the production of isopropanol from the hydration of propylene.[1] While less common in routine laboratory work than diethyl ether or tetrahydrofuran (THF), its distinct physical properties, such as a higher boiling point and lower water solubility, can be advantageous in specific applications.[1][2] However, its pronounced tendency to form explosive peroxides necessitates stringent safety protocols.[1][3]

Properties of Diisopropyl Ether

DIPE is a colorless liquid with a characteristic sweet, ether-like odor.[4] Its physical and chemical properties are summarized in the table below, alongside those of other common ethereal solvents for comparison.

Property	Diisopropyl Ether (DIPE)	Diethyl Ether (Et₂O)	Tetrahydrofuran (THF)
Molar Mass ( g/mol )	102.17	74.12	72.11
Boiling Point (°C)	68.5	34.6	66
Melting Point (°C)	-60	-116.3	-108.4
Density (g/mL at 20°C)	0.725	0.713	0.889
Flash Point (°C)	-28	-45	-14
Water Solubility (g/L at 20°C)	2	69	Miscible
Peroxide Formation Tendency	High; forms explosive peroxides without concentration.[3][5]	Moderate; peroxides concentrate upon evaporation.	High; peroxides concentrate upon evaporation.
Recommended Peroxide Testing Frequency	Every 3 months.[1][3]	Every 12 months.[3]	Every 3-6 months.

Data compiled from various sources.[1][3][4][6]

Safety and Handling of Anhydrous Diisopropyl Ether

3.1. Peroxide Formation and Hazards

The most significant hazard associated with DIPE is its propensity to form explosive peroxides upon exposure to air and light.[1] This process is more rapid for DIPE than for diethyl ether due to the presence of secondary carbons adjacent to the ether oxygen.[3] These peroxides can detonate without concentration, even from mechanical shock or friction on the container's cap.[3] Therefore, containers of DIPE, especially those of unknown age or history, should be handled with extreme caution.[3]

3.2. Peroxide Testing

Due to the high risk of peroxide formation, DIPE should be tested for peroxides every three months after being opened and before each use, particularly before distillation or evaporation.[1][3]

Protocol for Peroxide Testing (Qualitative):

• To 1 mL of DIPE in a test tube, add 1 mL of glacial acetic acid.

• Add a few crystals of sodium iodide or potassium iodide.

• A yellow color indicates the presence of a low concentration of peroxides, while a brown color suggests a high concentration.[5]

Commercial peroxide test strips are also available and offer a more quantitative measure of peroxide concentration.[5] If the peroxide concentration is above 30 ppm, the solvent is considered hazardous and should be decontaminated or disposed of professionally. [7] If crystals are visible in the container or around the cap, do not handle the container and contact your institution's environmental health and safety office immediately.[3][7]

Preparation of Anhydrous Diisopropyl Ether

For most moisture-sensitive reactions, commercially available anhydrous DIPE should be used. However, if further drying is required or if you are starting with a technical grade solvent, the following protocols can be employed after ensuring the absence of high levels of peroxides.

4.1. Protocol for Peroxide Removal using Ferrous Sulfate

This protocol should be performed in a chemical fume hood with appropriate personal protective equipment.

Materials:

• Diisopropyl ether to be purified

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Deionized water

• Separatory funnel

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Prepare a ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O in 100 mL of deionized water, then carefully adding 6 mL of concentrated sulfuric acid.[3]

• In a separatory funnel, wash the DIPE with the ferrous sulfate solution. Use approximately 20 mL of the solution for every 100 mL of ether.

• Shake the funnel gently, periodically venting to release any pressure. The aqueous layer may turn reddish-brown.

• Separate the layers and discard the aqueous layer.

• Repeat the washing with fresh ferrous sulfate solution until the DIPE tests negative for peroxides.

• Wash the DIPE with water to remove any residual acid and iron salts.

• Dry the DIPE over anhydrous magnesium sulfate or sodium sulfate.

• Filter or decant the dried ether.

4.2. Protocol for Drying Diisopropyl Ether using Sodium/Benzophenone Ketyl

This method produces exceptionally dry ether and provides a visual indicator of dryness. It should only be performed on peroxide-free ether and under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Peroxide-free diisopropyl ether

• Sodium metal (as wire or dispersion)

• Benzophenone

• A solvent still apparatus with a reflux condenser and inert gas inlet

Procedure:

• Set up the solvent still in a fume hood. Ensure all glassware is flame-dried and assembled under an inert atmosphere.

• Add the peroxide-free DIPE to the distillation flask.

• Add a small amount of benzophenone (e.g., 0.25 g for a 1 L still) and a small piece of freshly cut sodium metal.[8]

• Heat the mixture to a gentle reflux. As the sodium reacts with residual water, the solution will initially be colorless or yellow.

• Once the ether is anhydrous, the sodium will react with benzophenone to form the sodium benzophenone ketyl radical anion, which imparts a deep blue or purple color to the solution.[9][10]

• The appearance of this persistent color indicates that the solvent is dry and ready for distillation directly into the reaction vessel.

Applications in Moisture-Sensitive Reactions

5.1. Grignard Reactions

While diethyl ether and THF are the most common solvents for Grignard reactions, DIPE has been investigated as an alternative.[11] However, studies have shown that yields can be significantly lower in DIPE compared to diethyl ether.[2][12] The steric hindrance of the isopropyl groups may impede the solvation and stabilization of the Grignard reagent.

Quantitative Comparison of Grignard Reagent Yields in Different Ethers

Grignard Reagent	Solvent	Yield (%)
Ethylmagnesium Bromide	Diethyl Ether	86
Ethylmagnesium Bromide	Diisopropyl Ether	22.5
Ethylmagnesium Bromide	Dibutyl Ether	75
Phenylmagnesium Bromide	Diethyl Ether	>90 (Typical)
Phenylmagnesium Bromide	Diisopropyl Ether	34

Data from Rathmann, F. H.; Leighty, J. A. (1931).[2][12]

Protocol for Grignard Reaction using Anhydrous Diisopropyl Ether:

This protocol is adapted for the synthesis of phenylmagnesium bromide.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Bromobenzene

• Anhydrous diisopropyl ether

• Benzophenone (as an example electrophile)

• Apparatus for reaction under inert atmosphere

Procedure:

• Flame-dry all glassware and assemble under a nitrogen or argon atmosphere.

• Place magnesium turnings (1.2 eq) and a small crystal of iodine in the reaction flask.

• Add a solution of bromobenzene (1.0 eq) in anhydrous DIPE dropwise to the magnesium.

• The reaction may require gentle heating to initiate. A color change from brown (iodine) to colorless and the formation of a cloudy solution indicates the start of the reaction.

• Once initiated, the reaction is typically exothermic. Maintain a gentle reflux by controlling the addition rate of the bromobenzene solution.

• After the addition is complete, continue to stir the mixture at reflux for 30-60 minutes to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0°C.

• Slowly add a solution of benzophenone (0.9 eq) in anhydrous DIPE.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer, and purify as necessary.

5.2. Wittig Reactions

THF and diethyl ether are the typical solvents for Wittig reactions.[13] While there is a lack of specific literature protocols for using DIPE in Wittig reactions, it is theoretically possible to use it as a solvent, especially for reactions that may benefit from a higher boiling point than diethyl ether. The following is an adapted protocol.

Protocol for a Wittig Reaction using Anhydrous Diisopropyl Ether:

This protocol describes the formation of an ylide from methyltriphenylphosphonium bromide and its reaction with cyclohexanone.

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Cyclohexanone

• Anhydrous diisopropyl ether

• Apparatus for reaction under inert atmosphere

Procedure:

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add methyltriphenylphosphonium bromide (1.1 eq).

• Add anhydrous DIPE and cool the suspension to 0°C.

• Slowly add n-BuLi (1.0 eq) dropwise. The formation of a deep orange or yellow color indicates the generation of the ylide.

• Stir the ylide solution at 0°C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Slowly add a solution of cyclohexanone (1.0 eq) in anhydrous DIPE to the ylide solution at room temperature.

• Due to the higher boiling point of DIPE, the reaction can be gently heated to reflux (68°C) to drive it to completion if necessary. Monitor the reaction by TLC.

• After the reaction is complete, cool to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous magnesium sulfate, and purify by chromatography or distillation.

Visualizations

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. ilacadofsci.com [ilacadofsci.com]
• 3. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. delval.edu [delval.edu]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. research.cbc.osu.edu [research.cbc.osu.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. organic chemistry - Does di(n-propyl)ether support Grignard reactions? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. Wittig reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Diisopropyl Ether Peroxide Removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the safe and effective removal of peroxides from diisopropyl ether (DIPE).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and purification of diisopropyl ether.

Issue	Possible Cause(s)	Recommended Action(s)
Visible crystals or oily droplets in DIPE container.	High concentration of potentially explosive peroxides.	DO NOT HANDLE THE CONTAINER. Treat it as a potential bomb. Contact your institution's Environmental Health & Safety (EHS) office immediately for hazardous waste disposal.[1][2]
Peroxide test is positive after purification.	The chosen purification method was not sufficient for the initial peroxide concentration. The purification agent (e.g., alumina, ferrous sulfate) is no longer active.	Repeat the purification procedure with fresh reagents. Consider using a more robust method if high peroxide levels are suspected.[2][3]
Solvent becomes cloudy after adding ferrous sulfate solution.	Formation of insoluble iron salts.	This is a normal observation. After shaking, allow the layers to separate completely and discard the aqueous layer. Wash the ether layer with water to remove any remaining salts.[1][4]
Purified DIPE re-tests positive for peroxides after a short period.	The inhibitor (e.g., BHT) was removed during purification, making the ether more susceptible to rapid peroxide formation.[2][3]	Use the purified ether immediately. If storage is necessary, add a radical scavenger like butylated hydroxytoluene (BHT) and store under an inert atmosphere (e.g., nitrogen or argon) in a dark, cool place.[5][6]

Frequently Asked Questions (FAQs)

1. Why is it crucial to remove peroxides from diisopropyl ether?

Diisopropyl ether is particularly prone to forming explosive peroxide compounds upon exposure to air and light.[7][8] These peroxides are sensitive to heat, shock, and friction and can detonate violently, especially when concentrated during processes like distillation or evaporation.[1][2] Therefore, removing peroxides is a critical safety measure to prevent laboratory accidents.

2. How can I test for the presence of peroxides in diisopropyl ether?

Several methods are available for detecting peroxides:

• Peroxide Test Strips: These commercially available strips provide a rapid and semi-quantitative measurement of peroxide concentration. They are suitable for routine checks of simple ethers.[2][9][10]

• Potassium Iodide (KI) Test: This is a more sensitive chemical test. In the presence of peroxides, iodide is oxidized to iodine, resulting in a yellow to brown color. The addition of a starch solution will produce a deep blue-black color, indicating the presence of iodine.[2][10][11] It's important to note that standard peroxide tests may not reliably detect the dialkyl peroxides that can form in diisopropyl ether.[9]

3. What are the acceptable limits for peroxides in diisopropyl ether?

The acceptable peroxide concentration depends on the intended application. However, general safety guidelines are as follows:

Peroxide Concentration (ppm)	Hazard Level & Recommendation
< 3	Reasonably safe for most laboratory procedures.[10]
3 - 30	Moderate hazard. Avoid concentration. Disposal is recommended if not used immediately.[1][10]
> 30	Unacceptable and may pose a serious hazard. Must be purified or disposed of as hazardous waste.[1][10]
> 100	Extremely Dangerous. Do not handle. Contact EHS for immediate disposal.[5]

4. What are the common methods for removing peroxides from diisopropyl ether?

Several methods can be employed for peroxide removal. The choice of method may depend on the scale of the purification and the initial peroxide concentration.

• Activated Alumina: Passing the solvent through a column of activated basic alumina is a rapid and effective method that does not introduce water.[1][4][12]

• Aqueous Ferrous Sulfate: Shaking the ether with a freshly prepared acidic solution of ferrous sulfate (FeSO₄) effectively reduces peroxides.[1][2][13]

• Aqueous Sodium Metabisulfite: Washing with a 5% solution of sodium metabisulfite (Na₂S₂O₅) can also be used to remove peroxides.[1][4]

• Molecular Sieves: Treatment with self-indicating molecular sieves can also be a safe and facile method for peroxide removal.[14]

5. What are the critical safety precautions when working with diisopropyl ether?

• Always work in a well-ventilated area , preferably in a chemical fume hood.[7][15]

• Wear appropriate Personal Protective Equipment (PPE) , including safety glasses or goggles, chemical-resistant gloves (e.g., butyl rubber), and a lab coat.[7]

• Never distill or evaporate DIPE to dryness , as this will concentrate potentially explosive peroxides. Always leave at least 10-20% of the liquid in the distillation flask.[1][3][12]

• Ground and bond containers when transferring the solvent to prevent static discharge, which can be an ignition source.[7][16]

• Label containers with the date received and the date opened. Test for peroxides regularly, at a minimum of every three months for opened containers.[2][7][8] Opened containers of DIPE should not be stored for more than 3 months.[7]

Experimental Protocols

Protocol 1: Peroxide Removal using Activated Alumina

This method is suitable for removing low to moderate levels of peroxides and has the advantage of not introducing water into the solvent.

Workflow:

Caption: Workflow for peroxide removal using activated alumina.

Methodology:

• Prepare the column: Pack a chromatography column with activated basic alumina. A general guideline is to use approximately 80g of alumina for up to 700 mL of solvent.[4]

• Elute the solvent: Carefully pour the diisopropyl ether onto the top of the alumina column and allow it to percolate through by gravity.

• Test for peroxides: Collect the eluted ether and test for the presence of peroxides using one of the methods described in the FAQs.

• Repeat if necessary: If the test is positive for peroxides, pass the ether through a fresh column of activated alumina.[4]

• Disposal: The used alumina may contain adsorbed peroxides and should be handled as hazardous waste. It can be quenched by passing a saturated solution of ferrous sulfate or potassium iodide through the column before disposal.[4]

Protocol 2: Peroxide Removal using Aqueous Ferrous Sulfate

This is a robust method for removing higher concentrations of peroxides.

Workflow:

Caption: Workflow for peroxide removal using ferrous sulfate.

Methodology:

• Prepare the ferrous sulfate solution: A frequently used solution can be prepared by dissolving 60 g of ferrous sulfate (FeSO₄·7H₂O) in 110 mL of water and carefully adding 6 mL of concentrated sulfuric acid.[1][5]

• Wash the ether: In a separatory funnel, shake the diisopropyl ether with the freshly prepared ferrous sulfate solution. For every 1 liter of ether, use about 50-60 mL of the ferrous sulfate solution.[3] Release the pressure in the funnel frequently.

• Separate the layers: Allow the layers to separate and drain off the lower aqueous layer.

• Wash with water: Wash the ether layer with water to remove any residual acid and iron salts.

• Dry the ether: Dry the purified diisopropyl ether over a suitable drying agent, such as anhydrous magnesium sulfate or sodium sulfate.

• Test for peroxides: Test the dried ether for the absence of peroxides. Repeat the washing procedure if necessary.[2]

References

• 1. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 2. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 3. westernsydney.edu.au [westernsydney.edu.au]
• 4. Management of Peroxide-Forming Organic Solvents [ehs.lbl.gov]
• 5. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 6. ehs.washington.edu [ehs.washington.edu]
• 7. chemstock.ae [chemstock.ae]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. app.bmh.manchester.ac.uk [app.bmh.manchester.ac.uk]
• 12. ehs.wisc.edu [ehs.wisc.edu]
• 13. The removal of peroxides from ether (Technical Report) | OSTI.GOV [osti.gov]
• 14. chem.tamu.edu [chem.tamu.edu]
• 15. scribd.com [scribd.com]
• 16. fishersci.com [fishersci.com]

Technical Support Center: Diisopropyl Ether Peroxide Testing

This guide provides troubleshooting information and frequently asked questions for researchers, scientists, and drug development professionals regarding the detection of peroxides in aged diisopropyl ether (DIPE).

Frequently Asked Questions (FAQs)

Q1: Why is it critical to test aged diisopropyl ether for peroxides?

A1: Diisopropyl ether is notorious for its tendency to form explosive organic peroxides upon storage and exposure to air and light.[1][2][3][4] These peroxides are highly sensitive to shock, heat, and friction and can detonate violently, posing a significant safety hazard in the laboratory.[2][5] Unlike other common ethers, DIPE can form peroxides that are explosive even without being concentrated.[4]

Q2: How often should I test my diisopropyl ether for peroxides?

A2: Due to its high potential for rapid peroxide formation, it is recommended to test opened containers of diisopropyl ether every 3 months.[1][4][6] Unopened containers should be tested or disposed of after 12 months from the date of receipt or by the manufacturer's expiration date, whichever comes first.[6] Always test immediately before any distillation or concentration step, as this can dangerously increase the peroxide concentration.[7][8]

Q3: What are the visual signs of dangerous peroxide levels in diisopropyl ether?

A3: Before handling any container of aged diisopropyl ether, carefully inspect it for any of the following signs:

• Presence of crystalline solids, either in the liquid or around the cap.[7][9]

• An oily, viscous layer or precipitate in the solvent.[7]

• Discoloration of the solvent.[5]

If any of these signs are present, DO NOT attempt to open or move the container. Treat it as a potential bomb and contact your institution's Environmental Health and Safety (EHS) department immediately for emergency disposal.[9][10]

Q4: Can I rely solely on commercial peroxide test strips for diisopropyl ether?

A4: Caution is advised. Some sources indicate that standard commercial test strips may not reliably detect the specific types of dialkyl peroxides that diisopropyl ether tends to form.[11] While test strips are useful for many ethers, the potassium iodide (KI) test is considered more sensitive for detecting the peroxides commonly found in aged DIPE.[10] It is best practice to use the KI method or consult with your EHS department for the most appropriate testing protocol.

Q5: What is a safe level of peroxides in diisopropyl ether?

A5: A commonly cited control limit for peroxide concentration is 100 ppm.[7][11] However, this value is not universally agreed upon and may be too high for a solvent as hazardous as DIPE. Some guidelines suggest that concentrations above 30 ppm are unacceptable.[10] For any application involving heating or concentration (like distillation or rotovaping), even low levels of peroxides can become extremely dangerous.[12]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Uncertain test strip result (faint or no color change).	1. Inactive test strips. 2. Test strips are not sensitive to the specific peroxides in DIPE.[11] 3. Improper testing procedure.	1. Test the strip with a dilute hydrogen peroxide solution to ensure it is active. 2. Perform the more sensitive Potassium Iodide (KI) test (see Experimental Protocols). 3. For organic solvents, ensure a drop of deionized water is added to the test strip pad after the solvent has evaporated.[7][11]
Potassium Iodide (KI) test gives a faint yellow color.	Low concentration of peroxides present.	This indicates a peroxide concentration of approximately 0.001% to 0.005%.[10][13] While not immediately explosive, the ether should not be distilled or concentrated. Consider decontaminating the ether or disposing of it.
Potassium Iodide (KI) test turns dark brown or a starch-iodide test turns dark blue/black.	High and dangerous concentration of peroxides.	DO NOT use the solvent. The solvent is unsafe and should be disposed of immediately following your institution's hazardous waste procedures. Do not attempt to move the container if visual signs of crystals are present.
Opened a new bottle of DIPE and it tests positive for peroxides.	The manufacturer-added inhibitor (like BHT) may have been depleted, or the bottle was improperly sealed.	Inform the manufacturer. Do not use the solvent and arrange for its disposal.

Quantitative Data Summary

The following table summarizes the peroxide concentration levels and the corresponding actions.

Peroxide Concentration (ppm)	Peroxide Concentration (%)	Observation with KI Test	Action Required
< 30 ppm	< 0.003%	No color or very faint yellow.	Generally considered safe for use, but caution is still advised. Retest frequently.
30 - 100 ppm	0.003% - 0.01%	Pale to definite yellow color.[10][14]	Unacceptable for concentration or distillation.[10] Dispose of the solvent or decontaminate if protocols are in place.
> 100 ppm	> 0.01%	Brown color.[7][14]	Serious Hazard. Do not use. Contact EHS for immediate disposal.[11]
Visible Crystals	Extremely High	N/A	Extreme Explosion Hazard. DO NOT HANDLE. Contact EHS for emergency disposal.[9]

Experimental Protocols

Protocol 1: Semi-Quantitative Analysis using Commercial Test Strips

This method is a rapid screening tool.

Materials:

• Commercial peroxide test strips (e.g., Quantofix®)

• Sample of diisopropyl ether

• Deionized water

Procedure:

• Dip the test strip into the diisopropyl ether sample for 1 second.[11]

• Shake off the excess liquid.

• Allow the solvent to evaporate completely from the test pad.

• Add one drop of deionized water to the test pad.[7][8][11]

• Wait for the time specified by the manufacturer (typically 5-15 seconds).

• Compare the color of the test pad to the color scale provided with the strips to determine the approximate peroxide concentration in ppm.

Protocol 2: Qualitative/Semi-Quantitative Potassium Iodide (KI) Test

This method is more sensitive to the types of peroxides formed in DIPE.

Materials:

• Sample of diisopropyl ether

• Glacial acetic acid

• Sodium iodide (NaI) or potassium iodide (KI) crystals, fresh

• Optional: Starch indicator solution

Procedure:

• In a clean, dry test tube, add 1 mL of the diisopropyl ether sample.

• Add 1 mL of glacial acetic acid.[7][8]

• Add approximately 0.1 g of fresh KI or NaI crystals and mix.[7][8]

• Observe the color of the solution.

  • No color change: Peroxides are likely absent or at a very low level.

  • Yellow color: Indicates the presence of peroxides.

  • Brown color: Indicates a high and dangerous concentration of peroxides.[7][8]

• For enhanced sensitivity: Add a drop of starch solution. A blue-black color indicates the presence of peroxides.[8][12]

Logical Workflow for Handling Aged Diisopropyl Ether

The following diagram outlines the decision-making process for safely handling and testing aged diisopropyl ether.

Caption: Decision workflow for safely testing aged diisopropyl ether.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. Organic Peroxide Formers – USC Environmental Health & Safety [ehs.usc.edu]
• 3. chemstock.ae [chemstock.ae]
• 4. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 5. louisville.edu [louisville.edu]
• 6. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 7. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 12. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 13. ehs.washington.edu [ehs.washington.edu]
• 14. wikieducator.org [wikieducator.org]

Technical Support Center: Safe Handling of Diisopropyl Ether (DIPE)

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe handling of diisopropyl ether (DIPE) to prevent the formation of explosive peroxides.

Frequently Asked Questions (FAQs)

Q1: Why is diisopropyl ether (DIPE) considered particularly hazardous?

A1: Diisopropyl ether (DIPE) is more prone to forming explosive peroxides than many other common ethers. This is due to the presence of secondary carbons adjacent to the ether oxygen, which are more susceptible to autoxidation.[1] These peroxides can be highly sensitive to shock, heat, or friction and may explode even without being concentrated.[1][2] Old containers of DIPE are especially dangerous and should be handled with extreme caution.[1]

Q2: How are explosive peroxides formed in DIPE?

A2: Peroxide formation in DIPE is a free-radical chain reaction that occurs when the ether is exposed to oxygen, with the process being accelerated by light and heat.[3][4] The reaction is initiated by the abstraction of a hydrogen atom from a carbon atom adjacent to the ether oxygen, leading to the formation of a hydroperoxide. These hydroperoxides can further react to form highly unstable polymeric peroxides and other explosive species.

Q3: How can I prevent peroxide formation in DIPE?

A3: To minimize peroxide formation, proper storage and handling are crucial.

• Use of Inhibitors: Whenever possible, purchase DIPE that contains a chemical inhibitor, such as butylated hydroxytoluene (BHT) or hydroquinone.[5][6][7][8][9]

• Proper Storage: Store DIPE in a cool, dark, and well-ventilated area, away from heat and ignition sources.[1][10] It should be kept in tightly sealed, light-resistant containers, such as amber glass bottles or the original metal cans.[11][12]

• Inert Atmosphere: For unstabilized DIPE or after an inhibitor has been removed, storing the container under an inert atmosphere, such as nitrogen or argon, can help prevent peroxide formation.[1][11]

Q4: How often should I test DIPE for peroxides?

A4: Due to its high propensity for peroxide formation, DIPE should be tested for peroxides more frequently than other ethers. It is recommended to test opened containers of DIPE at least every three months.[1] Unopened containers should ideally be used within one year of receipt.[2]

Q5: What are the acceptable limits for peroxides in DIPE?

A5: The acceptable peroxide concentration depends on the intended application. The following table summarizes the general guidelines.

Troubleshooting Guide

Problem: I need to use an old container of DIPE, but I am unsure of its history.

Solution:

• Do NOT open the container. [1]

• Visually inspect the container for any signs of peroxide formation, such as the presence of crystals, a viscous oily layer, or cloudiness in the liquid.[13][14] Also, check for crystals around the cap.[13][14]

• If any of these signs are present, the container should be considered extremely hazardous. Do not attempt to move it. Contact your institution's Environmental Health and Safety (EHS) office immediately for emergency disposal.[14]

• If there are no visual signs of peroxide formation, you should still proceed with extreme caution and test for peroxides before use.

Problem: My DIPE tests positive for peroxides. What should I do?

Solution: The course of action depends on the concentration of peroxides detected.

Peroxide Concentration	Action
< 50 ppm	The DIPE can generally be used for applications that do not involve distillation or evaporation.[15] However, it is advisable to remove the peroxides before use.
50 - 100 ppm	The DIPE should be decontaminated to remove peroxides before use, or disposed of.[15] Do not use in procedures that involve heating or concentration.
> 100 ppm	This is considered a hazardous level. Do not use the DIPE. The container should be properly labeled and disposed of as hazardous waste through your institution's EHS office.[14][16]
Visible Crystals	EXTREME HAZARD. Do not handle the container. Contact your EHS office immediately for emergency disposal.[13][14]

Problem: I need to distill DIPE.

Solution:

• ALWAYS test for peroxides immediately before distillation, regardless of the date on the container.[13]

• Only use DIPE that is completely free of peroxides (0 ppm) for distillation. [13] Distillation concentrates peroxides in the distillation flask, which can lead to a violent explosion.[2][13]

• Never distill DIPE to dryness. Always leave at least 10-20% of the liquid residue in the flask.[11][13]

• Use a safety shield and appropriate personal protective equipment during the distillation.[13]

Experimental Protocols

Protocol 1: Detection of Peroxides using the Potassium Iodide (KI) Method

This method provides a qualitative indication of the presence of peroxides.

Materials:

• Sample of DIPE to be tested

• 10% (w/v) aqueous solution of potassium iodide (freshly prepared)[2]

• Glacial acetic acid

• Test tube or small vial

Procedure:

• In a clean test tube, add approximately 1 mL of the DIPE sample.

• Add an equal volume of glacial acetic acid.

• Add about 0.1 g of sodium iodide or potassium iodide crystals, or 1 mL of a freshly prepared 10% KI solution.[17][18]

• Shake the mixture.

• The formation of a yellow color indicates a low concentration of peroxides, while a brown color suggests a high and dangerous concentration.[3][17][18]

Protocol 2: Removal of Peroxides using Ferrous Sulfate

This procedure is suitable for removing peroxides from water-insoluble ethers like DIPE.

Materials:

• DIPE containing peroxides

• Ferrous sulfate (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Deionized water

• Separatory funnel

Procedure:

• Prepare a fresh ferrous sulfate solution by dissolving 60 g of ferrous sulfate in 110 mL of deionized water and carefully adding 6 mL of concentrated sulfuric acid.[15]

• In a separatory funnel, wash the DIPE with an equal volume of the ferrous sulfate solution.

• Shake the funnel, being sure to vent it frequently.

• Separate the aqueous layer.

• Repeat the washing process until the DIPE tests negative for peroxides.

• Wash the treated DIPE with water to remove any residual acid and iron salts.

• Dry the DIPE over an appropriate drying agent (e.g., anhydrous magnesium sulfate).

Protocol 3: Removal of Peroxides using Activated Alumina

This is a convenient method for removing hydroperoxides.

Materials:

• DIPE containing peroxides

• Basic activated alumina (80-mesh)[11]

• Chromatography column

Procedure:

• Pack a chromatography column with basic activated alumina. The amount of alumina will depend on the volume of DIPE to be purified; a 2 x 33 cm column with 80 g of alumina can treat 100-400 mL of solvent.[11]

• Pass the DIPE through the column.

• Collect the eluent.

• Test the purified DIPE for the absence of peroxides.

• Note: This process may also remove chemical inhibitors. The purified DIPE should be used immediately or stored with a newly added inhibitor under an inert atmosphere.[2]

Visual Guides

Caption: Mechanism of peroxide formation in DIPE.

Caption: Safe handling and testing workflow for DIPE.

Caption: Troubleshooting guide for DIPE peroxide test results.

References

• 1. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 2. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 3. Diethyl ether peroxide - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Diisopropyl ether Yes either BHT or hydroquinone stabilizer, ACS reagent, = 99.0 108-20-3 [sigmaaldrich.com]
• 6. capitolscientific.com [capitolscientific.com]
• 7. calpaclab.com [calpaclab.com]
• 8. 二异丙基醚 anhydrous, 99%, contains either BHT or hydroquinone as stabilizer | Sigma-Aldrich [sigmaaldrich.com]
• 9. chemimpex.com [chemimpex.com]
• 10. nj.gov [nj.gov]
• 11. uwyo.edu [uwyo.edu]
• 12. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 13. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 14. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 15. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 16. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 17. wikieducator.org [wikieducator.org]
• 18. ehs.yale.edu [ehs.yale.edu]

Technical Support Center: Purification of Diisopropyl Ether by Distillation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals purifying diisopropyl ether (DIPE) by distillation.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when distilling diisopropyl ether?

A1: The most significant hazard is the formation of explosive peroxides. Diisopropyl ether is a well-known peroxide former, and these peroxides can detonate when subjected to heat, shock, or friction during distillation.[1][2][3] It is crucial to test for and eliminate peroxides before any distillation process. Additionally, DIPE is highly flammable and its vapors can form explosive mixtures with air.[4]

Q2: How can I test for the presence of peroxides in diisopropyl ether?

A2: Several methods are available for detecting peroxides. Commercially available peroxide test strips are a convenient option.[2][5] A common qualitative test involves adding a freshly prepared solution of potassium iodide in glacial acetic acid to the ether; a yellow to brown color indicates the presence of peroxides.[6]

Q3: What should I do if my diisopropyl ether tests positive for peroxides?

A3: If peroxides are detected, they must be removed before distillation. A common laboratory procedure is to shake the ether with a 5% aqueous solution of ferrous sulfate or pass it through a column of activated alumina.[1] For high concentrations of peroxides or if crystals are visible, do not handle the container and contact your institution's environmental health and safety office for disposal.

Q4: Why is my diisopropyl ether not reaching the expected purity after a simple distillation?

A4: Diisopropyl ether forms azeotropes with common impurities like water and isopropyl alcohol.[7][8] An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation. Simple distillation will not separate these components effectively. Fractional distillation is required to achieve higher purity.

Q5: What is an azeotrope and how does it affect the distillation of diisopropyl ether?

A5: An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation. Diisopropyl ether forms a minimum-boiling azeotrope with isopropyl alcohol and a ternary azeotrope with isopropyl alcohol and water.[7][9][10] This means that during distillation, the vapor phase will have the same composition as the liquid phase at a specific boiling point, preventing further separation of the components by simple distillation.

II. Troubleshooting Guide for Diisopropyl Ether Distillation

This guide addresses common problems encountered during the laboratory-scale distillation of diisopropyl ether.

Problem	Probable Cause(s)	Solution(s)
No distillate collecting at the expected boiling point.	1. Insufficient heating of the distillation flask.2. Heat loss from the distillation column.3. Thermometer bulb placed incorrectly.	1. Gradually increase the heating mantle temperature.2. Insulate the distillation column with glass wool or aluminum foil.[11]3. Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.
Temperature fluctuations during distillation.	1. Uneven boiling (bumping).2. Distillation rate is too fast.3. Presence of multiple components or azeotropes distilling close together.	1. Add boiling chips or use a magnetic stirrer.2. Reduce the heating rate to maintain a slow and steady distillation rate (1-2 drops per second).3. Use a more efficient fractionating column and a higher reflux ratio.
Column flooding (liquid filling the packing).	1. Excessive heating rate leading to a high boil-up rate.2. Column packing is too dense, obstructing vapor flow.	1. Reduce the heat input to the distillation flask.[12]2. Use a less dense packing material or a column with a larger diameter.
Product purity is lower than expected after fractional distillation.	1. Insufficient number of theoretical plates in the fractionating column.2. Reflux ratio is too low.3. Distillation rate is too fast.	1. Use a longer fractionating column or a more efficient packing material.2. Increase the reflux ratio by adjusting the reflux head.3. Slow down the distillation rate to allow for better equilibrium between liquid and vapor phases.
Distillate is cloudy.	1. Water is co-distilling with the diisopropyl ether, likely as an azeotrope.	1. Dry the diisopropyl ether with a suitable drying agent (e.g., anhydrous magnesium sulfate) before distillation.2. Perform an azeotropic distillation with a suitable entrainer if significant water is present.
Sudden pressure increase in the distillation apparatus.	1. Blockage in the condenser or take-off adapter.2. Vigorous, uncontrolled boiling.	1. Immediately stop heating and allow the system to cool. Check for and clear any obstructions.2. Reduce the heating rate and ensure smooth boiling.

III. Quantitative Data

The following tables provide key physical properties and azeotropic data for diisopropyl ether.

Table 1: Physical Properties of Diisopropyl Ether

Property	Value
Boiling Point (at 1 atm)	68.5 °C[13]
Density (at 20°C)	0.725 g/mL
Flash Point	-28 °C
Molecular Weight	102.18 g/mol

Table 2: Azeotropic Data for Diisopropyl Ether Systems at Atmospheric Pressure (101.3 kPa)

System	Component 1	Component 2	Component 3	Azeotrope Boiling Point (°C)	Composition (mole %)
Binary	Diisopropyl Ether	Isopropyl Alcohol	-	65.97[9]	77.36% DIPE, 22.64% IPA[10]
Ternary	Diisopropyl Ether	Isopropyl Alcohol	Water	~62	Composition varies with pressure. At 172 kPa, one reported composition is 67.4% DIPE, 16.5% IPA, 16.1% Water[7]

IV. Experimental Protocols

Protocol 1: Peroxide Testing and Removal

Objective: To detect and remove potentially explosive peroxides from diisopropyl ether before distillation.

Materials:

• Diisopropyl ether to be purified

• Potassium iodide (KI)

• Glacial acetic acid

• 5% aqueous ferrous sulfate (FeSO₄) solution (freshly prepared)

• Separatory funnel

• Test tubes

Procedure:

• Peroxide Test:

  • In a clean, dry test tube, add 1 mL of the diisopropyl ether to be tested.

  • Add 1 mL of a freshly prepared solution of 100 mg of potassium iodide in 1 mL of glacial acetic acid.[6]

  • Shake the mixture. A pale yellow to brown color indicates the presence of peroxides.

• Peroxide Removal:

  • If the peroxide test is positive, transfer the diisopropyl ether to a separatory funnel.

  • Add an equal volume of freshly prepared 5% aqueous ferrous sulfate solution.[1]

  • Stopper the funnel and shake gently, periodically venting to release any pressure.

  • Allow the layers to separate and discard the lower aqueous layer.

  • Repeat the washing with ferrous sulfate solution until the ether tests negative for peroxides.

  • Wash the ether with water to remove any residual iron salts, then dry over a suitable drying agent like anhydrous magnesium sulfate.

Protocol 2: Laboratory-Scale Fractional Distillation of Diisopropyl Ether

Objective: To purify diisopropyl ether from impurities such as water and isopropyl alcohol.

Materials:

• Peroxide-free diisopropyl ether

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings or glass beads)[14][15]

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stirrer

Procedure:

• Setup:

  • Assemble the fractional distillation apparatus in a fume hood.[11][16]

  • Place the peroxide-free diisopropyl ether and boiling chips in the round-bottom flask. Do not fill the flask more than two-thirds full.

  • Ensure all joints are properly sealed.

• Distillation:

  • Begin heating the flask gently.[11]

  • Observe the vapor rising slowly through the fractionating column. Insulate the column if necessary to ensure a gradual temperature gradient.[11]

  • Collect any initial low-boiling fraction (likely the ternary azeotrope if water and isopropyl alcohol are present) in a separate receiving flask until the temperature stabilizes near the boiling point of the DIPE-IPA azeotrope (approx. 66°C).

  • Once the temperature begins to rise and then stabilizes at the boiling point of pure diisopropyl ether (approx. 68.5°C), change to a clean receiving flask to collect the purified product.

  • Continue distillation until about 10-20% of the initial volume remains in the distillation flask. Never distill to dryness. [2][3]

• Shutdown:

  • Turn off the heating mantle and allow the apparatus to cool completely before disassembling.

  • Properly label the purified diisopropyl ether and add a stabilizer (like BHT) if it will be stored.

  • Dispose of the distillation residue according to your institution's hazardous waste procedures.[17][18][19]

V. Visualizations

Caption: Workflow for the purification of diisopropyl ether.

Caption: Logical relationships in troubleshooting diisopropyl ether distillation.

References

• 1. lsuhsc.edu [lsuhsc.edu]
• 2. nanofab.sites.olt.ubc.ca [nanofab.sites.olt.ubc.ca]
• 3. Standard Operating Procedures (SOP) for peroxide forming compounds | Chemistry | University of Waterloo [uwaterloo.ca]
• 4. m.youtube.com [m.youtube.com]
• 5. www1.wellesley.edu [www1.wellesley.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. usalab.com [usalab.com]
• 9. dwsim.fossee.in [dwsim.fossee.in]
• 10. researchgate.net [researchgate.net]
• 11. Purification [chem.rochester.edu]
• 12. google.com [google.com]
• 13. raco.cat [raco.cat]
• 14. distilmate.com [distilmate.com]
• 15. chemglass.com [chemglass.com]
• 16. ehs.uci.edu [ehs.uci.edu]
• 17. library.nd.gov [library.nd.gov]
• 18. MNTAP Fact Sheet: Selecting a Still for On Site Recycling [nmfrc.org]
• 19. istsurface.com [istsurface.com]

Technical Support Center: Diisopropyl Ether (DIPE) Storage and Stabilization

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe long-term storage and stabilization of diisopropyl ether (DIPE).

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of diisopropyl ether.

Issue	Possible Cause(s)	Recommended Action(s)
Visible crystal formation or oily droplets in DIPE container.	High concentration of explosive peroxides.[1][2]	DO NOT MOVE OR OPEN THE CONTAINER. Treat as a potential bomb. Contact your institution's Environmental Health & Safety (EH&S) department immediately for professional disposal.[1]
Positive peroxide test (e.g., test strip turns blue, or KI test solution turns yellow/brown).	Peroxide concentration is at a potentially hazardous level.[3][4][5]	If peroxides are detected, the ether should be decontaminated or disposed of. Peroxides can be removed by shaking the ether with an aqueous solution of iron(II) sulfate or sodium metabisulfite.[6][7] After treatment, re-test for peroxides before use.[1] If you are not equipped to handle this, contact your EH&S department for disposal.
Uncertainty about the age or storage history of a DIPE container.	The stabilizer may be depleted, and peroxides may have formed.	Assume peroxides are present. Test for peroxides before use, especially before any concentration step like distillation.[8] It is recommended to test stored DIPE every 3 months.[1][6][7]
DIPE is to be distilled or evaporated.	This process can concentrate peroxides to dangerous levels.[2][8]	Always test for peroxides immediately before distillation or evaporation, regardless of the container's age.[4] If peroxides are present, they must be removed before heating.

Frequently Asked Questions (FAQs)

Q1: Why is diisopropyl ether more dangerous than other ethers like diethyl ether?

A1: Diisopropyl ether is more prone to forming explosive peroxides because the secondary carbon atom adjacent to the ether oxygen is more susceptible to autoxidation.[1] These peroxides can be shock-sensitive and may explode without being concentrated.[1] Consequently, the recommended testing frequency for DIPE is every 3 months, compared to 12 months for diethyl ether.[1][6][7]

Q2: What are the recommended stabilizers for long-term storage of DIPE?

A2: The most commonly used stabilizers are butylated hydroxytoluene (BHT) and hydroquinone.[6][9][10][11][12][13][14] These compounds act as antioxidants or free radical scavengers, inhibiting the peroxide formation chain reaction.[2][6][15] In some cases, para-benzylaminophenol or even a copper wire may be used.[1]

Q3: At what concentration should stabilizers be added?

A3: Commercially available DIPE often comes with a stabilizer already added. For instance, BHT is commonly found in concentrations of 50-100 ppm.[16][17]

Stabilizer Concentration Data

Stabilizer	Typical Concentration Range
Butylated Hydroxytoluene (BHT)	50 - 100 ppm
Hydroquinone	Typically added by manufacturer, specific concentration not always listed

Q4: How should I store diisopropyl ether to minimize peroxide formation?

A4: Store DIPE in a cool, dry, and dark place, away from heat, sparks, and direct sunlight.[1][18] Containers should be tightly sealed, and for optimal long-term storage, the oxygen in the container should be replaced with an inert gas like argon or nitrogen.[1] It is also crucial to prevent the build-up of electrostatic charge by grounding and bonding metal containers during transfer.[18][19]

Q5: How do I test for the presence of peroxides in DIPE?

A5: There are several methods to test for peroxides. Commercial peroxide test strips are a common and convenient option.[3][4][8] A wet chemical method involves using a potassium iodide (KI) solution.[3][4][5] Detailed protocols for these tests are provided in the "Experimental Protocols" section below. Note that some sources suggest that standard test strips may not reliably detect all types of peroxides formed by DIPE.[8]

Experimental Protocols

1. Peroxide Testing using Commercial Test Strips (e.g., Quantofix®)

• Objective: To semi-quantitatively determine the concentration of hydroperoxides in a DIPE sample.

• Materials:

  • Commercial peroxide test strips (e.g., Quantofix® Peroxide 100).

  • Sample of diisopropyl ether.

  • Deionized water.

• Procedure:

  • Dip the test strip into the DIPE sample for 1 second.[8]

  • Shake off any excess liquid.[8]

  • Allow the solvent to evaporate from the test strip.

  • Add one drop of deionized water to the test pad on the strip.[8]

  • Wait for the time specified by the manufacturer (typically 5-15 seconds).

  • Compare the color of the test pad to the color scale provided with the test strips to determine the peroxide concentration in ppm. A blue color indicates the presence of peroxides.[8]

2. Potassium Iodide (KI) Test for Peroxides

• Objective: To qualitatively detect the presence of peroxides in a DIPE sample. This test is generally more sensitive than test strips.[4]

• Materials:

  • 10 mL of the DIPE sample.

  • 1 mL of a freshly prepared 10% (w/v) potassium iodide solution.

  • A few drops of hydrochloric acid or glacial acetic acid.[3][5]

  • Optional: Starch solution.

• Procedure:

  • In a clean test tube or a small glass-stoppered cylinder, add 10 mL of the DIPE sample.

  • Add 1 mL of the freshly prepared 10% potassium iodide solution and a few drops of hydrochloric acid.[3]

  • Shake the mixture.

  • Observe the color of the aqueous (bottom) layer.

    • A yellow color indicates a low concentration of peroxides.[3][5]

    • A brown color indicates a high and hazardous concentration of peroxides.[4][5]

  • For increased sensitivity, add a small amount of starch solution. A blue or purple color confirms the presence of peroxides.[3]

Visualizations

Caption: Decision tree for safely handling diisopropyl ether.

Caption: Simplified pathway of peroxide formation in DIPE.

References

• 1. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 2. louisville.edu [louisville.edu]
• 3. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 5. wikieducator.org [wikieducator.org]
• 6. DIISOPROPYL ETHER - Ataman Kimya [atamanchemicals.com]
• 7. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 8. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 9. thomassci.com [thomassci.com]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. Diisopropyl ether anhydrous, 99 , contains either BHT or hydroquinone as stabilizer 108-20-3 [sigmaaldrich.com]
• 12. midlandsci.com [midlandsci.com]
• 13. alkalisci.com [alkalisci.com]
• 14. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. chemimpex.com [chemimpex.com]
• 17. New Project | Virtual tour generated by Panotour [s3.amazonaws.com]
• 18. nj.gov [nj.gov]
• 19. lobachemie.com [lobachemie.com]

Technical Support Center: Managing Water Content in Diisopropyl Ether

This technical support center provides guidance for researchers, scientists, and drug development professionals on effectively managing water content in diisopropyl ether (DIPE) solvent.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue: High Water Content Detected in Diisopropyl Ether (DIPE)

Question: I have determined that my diisopropyl ether has a high water content. What steps should I take to rectify this?

Answer:

High water content in DIPE can interfere with moisture-sensitive reactions and promote the formation of hazardous peroxides. Follow this troubleshooting workflow to address the issue:

Troubleshooting workflow for high water content in DIPE.

Frequently Asked Questions (FAQs)

1. What is the acceptable water content for anhydrous diisopropyl ether?

The specification for anhydrous diisopropyl ether is typically a water content of ≤0.01% to ≤0.005% (100 to 50 ppm). However, the acceptable level is ultimately determined by the sensitivity of your specific application. For many reactions, a water content of <50 ppm is desirable.

2. How can I dry diisopropyl ether?

Several methods can be used to dry DIPE, depending on the required level of dryness and the scale of the operation.

• Solid Drying Agents: For less stringent requirements, anhydrous inorganic salts that form hydrates can be used.[1] Molecular sieves (3Å or 4Å) and activated alumina are effective for removing water from ethers.[1][2] Sodium sulfate is a less effective drying agent for ethers.[3]

• Distillation: For highly sensitive applications requiring very low water content, distillation from a suitable drying agent is recommended. A common and effective method is distillation from sodium wire with benzophenone as an indicator.[4][5] The persistence of a deep blue or purple color indicates anhydrous conditions.[4][6]

3. What is the diisopropyl ether-water azeotrope?

An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation.[7] Diisopropyl ether forms a binary azeotrope with water, which can make the removal of water by simple distillation challenging.

Component 1	Component 2	Boiling Point of Azeotrope (°C)	Composition of Component 1 (mole fraction)
Water	Diisopropyl ether	65.9	0.714
Data is for binary mixtures at normal atmospheric pressure (101.3 kPa).[7]

4. How does water content relate to peroxide formation in diisopropyl ether?

Diisopropyl ether is highly prone to forming explosive peroxides upon exposure to air and light.[4][8] While not a direct reactant, the presence of water can influence the environment in which peroxides form. It is crucial to store DIPE, especially anhydrous grades, under an inert atmosphere (like nitrogen or argon) and in the dark to minimize peroxide formation.[9] Regular testing for peroxides is essential, especially for older containers or those that have been opened.[4] Note that some standard peroxide tests may not reliably detect the dialkyl peroxides that are primarily formed in diisopropyl ether.[10]

Relationship between DIPE, water, air, and peroxide formation.

5. How should I store anhydrous diisopropyl ether?

Anhydrous DIPE should be stored in a tightly sealed, opaque container under an inert atmosphere of nitrogen or argon to prevent the ingress of both moisture and oxygen.[9] It should be kept in a cool, dark, and well-ventilated area away from heat, sparks, and direct sunlight.[10]

6. How can I determine the water content in my diisopropyl ether?

The most accurate and widely used method for determining trace amounts of water in organic solvents is Karl Fischer titration.[6] This technique can be either volumetric, for higher water content, or coulometric, for very low levels (ppm).[11]

7. What are the key safety precautions when handling diisopropyl ether?

• Peroxide Hazard: Diisopropyl ether is a severe peroxide hazard.[12] Always test for peroxides before use, especially before distillation.[9] If crystals are observed in the liquid or around the cap, do not handle the container and seek expert assistance for disposal.[12]

• Flammability: DIPE is highly flammable.[8] All handling should be done in a well-ventilated fume hood, away from ignition sources.[10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, flame-resistant lab coat, and suitable gloves.

Data and Protocols

Quantitative Data Summary

Table 1: Comparison of Common Drying Agents for Ethers

Drying Agent	Capacity	Speed	Efficiency	Suitability for Ethers
Molecular Sieves (3Å/4Å)	High	High	High	Excellent for achieving very low water levels.[1]
Activated Alumina	High	High	High	Effective for removing peroxides and water.[2]
Calcium Chloride (CaCl₂)	High	Medium	High	Generally suitable for pre-drying.[1][13]
Sodium Sulfate (Na₂SO₄)	High	Low	Low	Not very effective for ethers.[3]
Magnesium Sulfate (MgSO₄)	High	High	Medium-High	Generally useful, but can be slightly acidic.
Sodium (Na) metal	High	High	Very High	Used with an indicator (benzophenone) for distillation to achieve extremely low water levels.[4]

Table 2: Water Solubility in Common Ethers at 20°C

Ether	Water Solubility (% by weight)
Diisopropyl Ether	0.88%
Diethyl Ether	1.0%
Data from Wikipedia.[8]

Experimental Protocols

Protocol 1: Drying Diisopropyl Ether using Sodium and Benzophenone Indicator

Objective: To produce super-dry diisopropyl ether suitable for highly moisture-sensitive reactions.

Materials:

• Diisopropyl ether (pre-dried with a suitable agent like molecular sieves or activated alumina)

• Sodium metal, stored under mineral oil

• Benzophenone

• Distillation apparatus with a reflux condenser

• Inert gas (nitrogen or argon) supply

• Heating mantle

Procedure:

• Safety First: Ensure the DIPE has been tested for and is free of peroxides before proceeding. This procedure must be conducted in a fume hood.

• Set up the distillation apparatus and ensure all glassware is oven-dried and assembled while hot to prevent atmospheric moisture contamination.

• Place the pre-dried diisopropyl ether into the distillation flask.

• Under a stream of inert gas, carefully add small, freshly cut pieces of sodium metal to the flask.

• Add a small amount of benzophenone to the flask.

• Heat the mixture to a gentle reflux under a positive pressure of inert gas.

• Observe the color of the solution. A persistent deep blue or purple color indicates that the solvent is anhydrous.[4][6] If the color does not develop, more sodium and/or benzophenone may be needed, or the initial solvent was too wet.

• Once the indicator color is stable, the anhydrous diisopropyl ether can be distilled and collected in a dry, inert-atmosphere-flushed receiver.

• Store the distilled solvent under an inert atmosphere.

Protocol 2: Determination of Water Content using Karl Fischer Titration

Objective: To accurately quantify the water content in a diisopropyl ether sample.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (anolyte, catholyte, titrant)

• Gastight syringe

• Diisopropyl ether sample

Procedure:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves conditioning the titration cell to a dry state.

• Sample Introduction: Using a dry, gastight syringe, carefully withdraw a known volume or weight of the diisopropyl ether sample.

• Inject the sample into the conditioned titration cell. Ensure that no atmospheric moisture is introduced during this step.

• Titration: Start the titration. The instrument will automatically titrate the water in the sample with the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content, usually in ppm or percent by weight.

• For highly accurate results, run the analysis in triplicate and ensure the instrument's "drift" (background moisture) is low and stable.

Protocol 3: Semi-Quantitative Peroxide Testing

Objective: To test for the presence of peroxides in diisopropyl ether.

Materials:

• Commercial peroxide test strips (e.g., Quantofix)

• Diisopropyl ether sample

• Deionized water (if required by test strip manufacturer for organic solvents)

Procedure:

• Dip the test strip into the DIPE sample for the time specified by the manufacturer (typically 1 second).[10]

• Remove the strip and shake off any excess liquid.

• Allow the solvent to evaporate from the test strip.

• If instructed by the manufacturer for use with organic solvents, add one drop of deionized water to the test pad.[10]

• Wait for the specified time (e.g., 5-15 seconds) for the color to develop.

• Compare the color of the test pad to the color scale provided with the test strips to determine the approximate peroxide concentration in ppm.

• Interpretation: A peroxide concentration of >30-100 ppm is generally considered hazardous and may require peroxide removal or disposal of the solvent.[2][10] Always consult your institution's safety guidelines.

References

• 1. Drying solvents and Drying agents [delloyd.50megs.com]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. research.cbc.osu.edu [research.cbc.osu.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 8. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 9. www1.wellesley.edu [www1.wellesley.edu]
• 10. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 11. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 12. Drying Agents - Removing water from organic solvents [dhanlaldelloyd.tripod.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Diisopropyl Ether (DIPE) in Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the use of diisopropyl ether (DIPE) in chemical synthesis. It is intended for researchers, scientists, and drug development professionals to safely and effectively utilize DIPE while mitigating potential side reactions.

Troubleshooting Guide

Issue: Unexpectedly low or no yield in a Grignard reaction.

• Question: My Grignard reaction is failing or giving very poor yields when using diisopropyl ether as a solvent. What could be the cause?

• Answer: Diisopropyl ether is often a poor solvent for the formation of Grignard reagents.[1][2] Several factors contribute to this:

  • Steric Hindrance: The bulky isopropyl groups can hinder the coordination of the ether oxygen to the magnesium center, which is crucial for stabilizing the Grignard reagent.

  • Coating of Magnesium: In some cases, the magnesium metal can become coated with a white solid, preventing further reaction.[1][2]

  • Peroxide Impurities: The presence of peroxides in DIPE can react with and consume the Grignard reagent. It is crucial to use peroxide-free DIPE for these reactions.

  Troubleshooting Steps:

  • Test for Peroxides: Before use, always test your DIPE for the presence of peroxides. Refer to the experimental protocols section for detailed procedures.

  • Use Freshly Opened Solvent: Whenever possible, use a new, unopened bottle of DIPE, as peroxide formation accelerates after the container has been opened.[3]

  • Consider Alternative Solvents: For many Grignard reactions, diethyl ether or tetrahydrofuran (THF) are superior solvents, often providing significantly higher yields.[1][2]

Issue: A crystalline precipitate is observed in the DIPE container.

• Question: I've noticed solid crystals forming in my container of diisopropyl ether. What are they and what should I do?

• Answer: The formation of crystalline solids in a container of DIPE is an extremely dangerous sign. These crystals are likely explosive peroxides.[4][5] Diisopropyl ether is particularly hazardous because it can form peroxides that are sensitive to shock and friction, and may detonate even without concentration.[4]

  Immediate Actions:

  • DO NOT MOVE OR OPEN THE CONTAINER. Any friction or shock, including twisting the cap, could cause a detonation.[5][6]

  • Evacuate the immediate area and alert your institution's environmental health and safety (EHS) office or equivalent safety personnel immediately.

  • Allow trained professionals to handle the disposal of the hazardous material.

Issue: The reaction mixture turned an unexpected color or is producing unexpected byproducts.

• Question: My reaction in DIPE is giving unexpected results. Could the solvent be interfering?

• Answer: Yes, side reactions involving diisopropyl ether can lead to unexpected outcomes.

  • Reaction with Strong Acids: DIPE can react with strong acids. For instance, mixing DIPE with chlorosulfonic acid or nitric acid can cause a rapid increase in temperature and pressure.[7]

  • Peroxide-Mediated Reactions: Peroxides in DIPE can initiate unwanted radical reactions or oxidize sensitive reagents and products in your reaction mixture.

  • Acid-Catalyzed Decomposition: In the presence of strong acids, DIPE can undergo decomposition, especially at elevated temperatures.

  Troubleshooting Steps:

  • Check for Peroxides: Always ensure your DIPE is peroxide-free.

  • Solvent Compatibility: Review the compatibility of DIPE with all reagents in your reaction, especially strong acids and bases.

  • Consider Alternative Solvents: If you suspect the solvent is participating in the reaction, consider using a more inert solvent. For a greener alternative with reduced peroxide formation risk, methyl tert-butyl ether (MTBE) or 2-methyltetrahydrofuran (2-MeTHF) may be suitable.[8][9]

Frequently Asked Questions (FAQs)

• What are the primary side reactions of diisopropyl ether? The most significant side reaction of DIPE is the formation of explosive peroxides upon exposure to air and light.[3][4] It is more prone to peroxide formation than diethyl ether.[3] DIPE can also react with strong oxidizing agents and strong acids.[7]

• How can I prevent peroxide formation in diisopropyl ether? To minimize peroxide formation, store DIPE in a cool, dark, and well-ventilated area in a tightly sealed, airtight container, preferably under an inert atmosphere like nitrogen or argon.[4][10] The addition of inhibitors, such as butylated hydroxytoluene (BHT), can also slow down peroxide formation.[3][5]

• How often should I test diisopropyl ether for peroxides? Due to its high propensity for peroxide formation, it is recommended to test opened containers of DIPE for peroxides every 3 months.[3][4] Unopened containers should also be tested before their expiration date.

• Is diisopropyl ether a good solvent for all types of reactions? No, DIPE is not a universally good solvent. While it can be used for extractions and some recrystallizations, its performance in reactions requiring solvent coordination, such as Grignard reactions, is often poor compared to other ethers like diethyl ether or THF.[1][2]

• What are safer alternatives to diisopropyl ether? For applications where peroxide formation is a major concern, methyl tert-butyl ether (MTBE) and 2-methyltetrahydrofuran (2-MeTHF) are often recommended as safer alternatives.[8][9] Cyclopentyl methyl ether (CPME) is another greener alternative that is more stable and resistant to peroxide formation.[11]

Quantitative Data Summary

The following table summarizes the comparative yields of Grignard reactions in diisopropyl ether versus other common ether solvents.

Grignard Reagent	Solvent	Yield (%)	Reference
EtMgI	Diisopropyl Ether	22.5	[1][2]
EtMgI	Diethyl Ether	86	[2]
EtMgBr	Diisopropyl Ether	67.5	[1]
EtMgBr	Diethyl Ether	75-88	[1]
PhMgBr	Diisopropyl Ether	34	[1][2]

Experimental Protocols

Protocol 1: Detection of Peroxides in Diisopropyl Ether

A. Potassium Iodide (KI) Test:

• Prepare a fresh 10% (w/v) aqueous solution of potassium iodide.

• In a clean test tube, add 1 mL of the 10% KI solution to 10 mL of the diisopropyl ether to be tested.

• Add a few drops of dilute hydrochloric acid and shake the mixture.

• A yellow to brown color in the aqueous layer indicates the presence of peroxides due to the liberation of iodine. The intensity of the color is proportional to the peroxide concentration. For a more definitive result, a drop of starch solution can be added, which will turn a deep blue-black color in the presence of iodine.[6]

B. Peroxide Test Strips:

• Immerse the test strip in the DIPE for approximately 1 second.

• Allow the solvent to evaporate from the strip.

• Moisten the reaction zone by breathing on it four times for 3-5 seconds each, or by briefly dipping it in distilled water.[6]

• Compare the color of the test strip to the color scale provided by the manufacturer to determine the peroxide concentration.

Protocol 2: Removal of Peroxides from Diisopropyl Ether

A. Ferrous Sulfate Wash:

• Prepare a fresh solution of 5 g of iron(II) sulfate in 20 mL of water for every 1 liter of ether to be treated.[6]

• In a separatory funnel, shake the diisopropyl ether with the freshly prepared iron(II) sulfate solution.

• Separate the aqueous layer.

• Repeat the washing process until the ether tests negative for peroxides using one of the detection methods described above.[6]

• Wash the treated ether with water to remove any residual iron salts.

• Dry the ether over a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate).

• Note: Ether purified in this manner should be used immediately as the process may remove antioxidants, making it more susceptible to future peroxide formation.[6]

B. Activated Alumina Column:

• Pack a chromatography column with activated basic alumina.

• Pass the diisopropyl ether through the column. The alumina will decompose the peroxides.[6][12]

• Test the ether that has passed through the column for the presence of peroxides.

• Note: This method also removes antioxidants, so the purified ether should be used promptly.[6] The alumina should be safely deactivated after use by treating it with a dilute acidic solution of ferrous sulfate before disposal.[12]

Visualizations

Caption: Mechanism of peroxide formation in diisopropyl ether.

Caption: Troubleshooting workflow for low reaction yields with DIPE.

References

• 1. organic chemistry - Does di(n-propyl)ether support Grignard reactions? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. ilacadofsci.com [ilacadofsci.com]
• 3. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 4. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 5. louisville.edu [louisville.edu]
• 6. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 7. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Fact Sheet: Solvent Alternatives | PennEHRS [ehrs.upenn.edu]
• 9. Solvents for a Safer, Sustainable Lab – USC Environmental Health & Safety [ehs.usc.edu]
• 10. nj.gov [nj.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. uwyo.edu [uwyo.edu]

Technical Support Center: Optimizing Reaction Yield in Diisopropyl Ether

Welcome to the technical support center for optimizing reaction yields when using diisopropyl ether (DIPE) as a solvent. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to experiments conducted in this solvent.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when using diisopropyl ether.

Issue 1: Low or No Reaction Yield

A common challenge in any chemical synthesis is a lower-than-expected product yield. When using diisopropyl ether, several factors related to the solvent itself can contribute to this issue.

Initial Checks:

• Solvent Purity: The most critical factor with DIPE is the presence of peroxides, which form upon exposure to air and light.[1][2] These peroxides can react with sensitive reagents, quench catalysts, and initiate unwanted side reactions, leading to a significant drop in yield.

• Water Content: While DIPE is not highly miscible with water, any residual moisture can be detrimental to water-sensitive reactions, such as Grignard reactions.

Troubleshooting Steps:

• Test for Peroxides: Before use, always test your diisopropyl ether for the presence of peroxides. This is especially crucial for previously opened bottles.[1]

• Remove Peroxides: If peroxides are detected, they must be removed. A common laboratory method is to stir the solvent with an aqueous solution of iron(II) sulfate or sodium metabisulfite.[1]

• Use Freshly Opened Solvent: Whenever possible, use a new, sealed bottle of diisopropyl ether, especially for sensitive reactions.[1]

• Proper Storage: Store diisopropyl ether in a cool, dark place, preferably under an inert atmosphere like nitrogen or argon to inhibit peroxide formation.[2]

• Consider Solvent Suitability: For certain reaction classes, particularly Grignard reactions, diisopropyl ether has been shown to be a less effective solvent compared to diethyl ether or tetrahydrofuran (THF), resulting in lower yields.[3]

Troubleshooting Low Yield Workflow

Caption: A decision tree for troubleshooting low reaction yield in DIPE.

Frequently Asked Questions (FAQs)

Q1: Why is peroxide formation such a significant issue with diisopropyl ether?

A1: Diisopropyl ether is particularly prone to forming explosive peroxides upon exposure to air and light.[2] This process is more rapid than with other common ethers like diethyl ether.[1][2] The secondary carbon atoms adjacent to the ether oxygen in DIPE are more susceptible to hydrogen abstraction, which initiates the autoxidation process leading to peroxide formation. These peroxides are not only a safety hazard but can also interfere with chemical reactions, leading to reduced yields and the formation of unwanted byproducts.

Q2: How can I test for peroxides in my diisopropyl ether?

A2: A common qualitative test involves adding a few drops of the ether to a freshly prepared solution of potassium iodide in acetic acid. The formation of a yellow to brown color indicates the presence of peroxides. Commercially available test strips offer a more quantitative measure of peroxide concentration.

Q3: What are some "greener" or safer alternatives to diisopropyl ether?

A3: Several alternative solvents are gaining popularity due to their improved safety profiles and reduced environmental impact. These include 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl methyl ether (CPME).[4][5] For Grignard reactions, 2-MeTHF has been shown to be a viable, and in some cases superior, alternative to both THF and diethyl ether.[4]

Q4: Can I use diisopropyl ether for Grignard reactions?

A4: While it is possible to use DIPE for Grignard reactions, it is often not the optimal choice.[3] The steric hindrance of the isopropyl groups can impede the solvation of the magnesium center, potentially leading to slower reaction rates and lower yields compared to less hindered ethers like diethyl ether or THF.

Q5: Is diisopropyl ether a good solvent for Wittig reactions?

A5: Diisopropyl ether can be used as a solvent for Wittig reactions, as it is a relatively non-polar, aprotic solvent that can dissolve many organic substrates and reagents.[6][7] However, the choice of solvent in a Wittig reaction can influence the stereoselectivity (E/Z ratio) of the resulting alkene.[8] The optimal solvent should be determined on a case-by-case basis, with THF and diethyl ether being more commonly reported in the literature.[6]

Q6: How does the water solubility of diisopropyl ether compare to other ethers?

A6: At 20°C, diisopropyl ether dissolves 0.88% by weight of water, which is slightly less than diethyl ether (1% by weight).[1] This lower water solubility can be advantageous in certain extraction procedures.

Data Presentation

The following tables summarize key data related to the use of diisopropyl ether as a solvent.

Table 1: Physical Properties of Diisopropyl Ether and Common Alternatives

Property	Diisopropyl Ether	Diethyl Ether	Tetrahydrofuran (THF)	2-Methyltetrahydrofuran (2-MeTHF)
Boiling Point (°C)	68.5	34.6	66	~80
Density (g/mL)	0.725	0.713	0.889	0.854
Water Solubility (g/L at 20°C)	2	69	Miscible	140
Peroxide Formation	High	High	High	Low

Table 2: Comparative Yields for Grignard Reagent Formation in Ethereal Solvents

Data adapted from a 1931 study. Yields are for the formation of the Grignard reagent itself.

Alkyl Halide	Diisopropyl Ether Yield (%)	Diethyl Ether Yield (%)	Dibutyl Ether Yield (%)
Ethyl Iodide	22.5	86	-
Ethyl Bromide	67.5	75-88	74-75
Phenyl Bromide	34	-	-

Experimental Protocols

Protocol 1: General Procedure for a Grignard Reaction

This protocol provides a general workflow. Note the specific recommendations when using diisopropyl ether.

Workflow for Grignard Reaction

Caption: General experimental workflow for a Grignard reaction.

Methodology:

• Preparation: Assemble a three-necked round-bottom flask, equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. All glassware must be rigorously flame-dried or oven-dried and cooled under an inert atmosphere (nitrogen or argon).

• Reagents: To the flask, add magnesium turnings (1.2 equivalents). In the dropping funnel, place a solution of the alkyl or aryl halide (1.0 equivalent) in peroxide-free, anhydrous diisopropyl ether.

• Initiation: Add a small portion of the halide solution to the magnesium. If the reaction does not initiate (indicated by gentle bubbling and heat evolution), add a small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle warming may also be applied.

• Formation: Once initiated, add the remainder of the halide solution dropwise at a rate that maintains a gentle reflux.

• Reaction with Electrophile: After the Grignard reagent has formed (typically indicated by the consumption of magnesium), cool the solution in an ice bath. Add a solution of the electrophile (e.g., an aldehyde or ketone) in anhydrous diisopropyl ether dropwise.

• Workup: After the reaction is complete (monitored by TLC), quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Purification: Separate the organic layer and extract the aqueous layer with diisopropyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by chromatography or distillation.

Protocol 2: General Procedure for a Wittig Reaction

This protocol outlines the general steps for a Wittig reaction.

Methodology:

• Ylide Formation: In a flame-dried flask under an inert atmosphere, suspend the phosphonium salt (1.1 equivalents) in anhydrous, peroxide-free diisopropyl ether. Cool the suspension to 0°C.

• Base Addition: Add a strong base (e.g., n-butyllithium or sodium hydride, 1.0 equivalent) dropwise. The formation of the ylide is often indicated by a color change (e.g., to deep red or orange). Stir the mixture for 1 hour at 0°C.

• Reaction with Carbonyl: Slowly add a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous diisopropyl ether.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Workup: Quench the reaction with water.

• Purification: Extract the mixture with diisopropyl ether. The triphenylphosphine oxide byproduct can sometimes be removed by precipitation from a non-polar solvent or by chromatography. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the alkene product by flash chromatography.

Protocol 3: Recrystallization Using Diisopropyl Ether

Diisopropyl ether can be an effective solvent for recrystallization due to its wide liquid range.[1]

Methodology:

• Solvent Selection: In a test tube, add a small amount of the crude solid and a few drops of diisopropyl ether. Heat the mixture gently. A suitable solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of diisopropyl ether. Heat the mixture to a gentle boil while stirring to dissolve the solid completely. Add more solvent in small portions if necessary to achieve full dissolution.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the crystals with a small amount of ice-cold diisopropyl ether and then allow them to dry completely.

References

• 1. en.wikipedia.org [en.wikipedia.org]
• 2. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. ijarse.com [ijarse.com]
• 5. benchchem.com [benchchem.com]
• 6. en.wikipedia.org [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. quora.com [quora.com]

Technical Support Center: Diisopropyl Ether (DIPE) in Scale-Up Reactions

Welcome to the Technical Support Center for scientists, researchers, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using diisopropyl ether (DIPE) in scale-up reactions.

Frequently Asked Questions (FAQs)

Q1: Why is diisopropyl ether considered a high-risk solvent for scale-up?

A1: Diisopropyl ether (DIPE) poses a significant risk primarily due to its propensity to form explosive peroxides upon exposure to air and light.[1][2] This process is more rapid and hazardous with DIPE compared to other common ethers like diethyl ether because the secondary carbon structure of DIPE is more susceptible to oxidation.[3] These peroxides can be highly sensitive to shock, heat, or friction, and have been implicated in numerous laboratory and industrial accidents, including fatal explosions from attempting to open old containers.[4][5] At a larger scale, the potential for accumulating a dangerous quantity of these peroxides increases, making any incident potentially catastrophic. Furthermore, its high flammability, low flash point, and wide explosive range make it a serious fire and explosion hazard, especially in a plant environment.[6][7]

Q2: What are the key differences in peroxide formation between DIPE and diethyl ether?

A2: The primary difference lies in the rate and nature of peroxide formation. DIPE forms peroxides more readily than diethyl ether.[3] It is recommended that DIPE be tested for peroxides every three months, whereas the recommendation for diethyl ether is every twelve months.[3] Unlike some other ethers where the peroxide hazard is mainly upon concentration (like distillation), DIPE can form explosive levels of peroxides even in storage without being concentrated.[1][3]

Q3: What engineering controls are essential for handling DIPE at a pilot plant or manufacturing scale?

A3: When handling DIPE at scale, robust engineering controls are critical to mitigate its hazards. Key controls include:

• Closed Systems: Wherever possible, use closed systems for transferring DIPE, such as automated pumping from drums or storage tanks to reactors, to minimize exposure to air.[6]

• Inert Atmosphere: Store and handle DIPE under an inert atmosphere, such as nitrogen, to prevent contact with oxygen.[8]

• Ventilation: Use well-designed local exhaust ventilation at points of potential release. Ventilation equipment should be explosion-resistant.[9]

• Explosion-Proof Equipment: All electrical equipment, including stirring motors, lights, and sensors, in areas where DIPE is used must be rated as explosion-proof.[6][10]

• Grounding and Bonding: Metal containers and transfer lines must be properly grounded and bonded to prevent the buildup of static electricity, which can serve as an ignition source.[6][10]

• Non-Sparking Tools: Use tools made from non-sparking materials when working with DIPE containers or equipment.[6][10]

Troubleshooting Guides

Issue 1: Peroxide Detection and Removal at Scale

Q: I need to use a 100 L drum of DIPE that has been opened previously. How do I safely test for and remove peroxides at this scale?

A: Handling a large volume of previously opened DIPE requires extreme caution.

Procedure:

• Visual Inspection (Without Moving): Before moving the drum, visually inspect it for any signs of peroxide formation, such as crystalline deposits around the cap or inside the container (if visible).[11] If crystals are observed, DO NOT MOVE OR OPEN THE DRUM . Treat it as a potential bomb and contact your institution's Environmental Health and Safety (EHS) office immediately.[3][11]

• Peroxide Testing:

  • If there are no visual signs of crystals, you can proceed with testing. Use commercially available peroxide test strips.

  • Carefully unseal the drum, minimizing its exposure to air.

  • Take a small, representative sample from the drum for testing.

  • Follow the manufacturer's instructions for the test strips. A concentration above 100 ppm is considered hazardous and should not be handled further without neutralization.

• Peroxide Removal at Scale:

  • If peroxides are present but below a critical level (consult your safety protocols, but generally under 100 ppm), they can be removed. A common lab method is treatment with an aqueous solution of iron(II) sulfate.

  • For a 100 L scale, this should be done in a properly equipped reactor, not in the storage drum.

  • Transfer the DIPE to a reactor under an inert atmosphere.

  • Prepare a fresh 5-10% aqueous solution of ferrous sulfate (FeSO₄).

  • Add the ferrous sulfate solution portion-wise to the DIPE with stirring. The amount needed will depend on the peroxide concentration.

  • After stirring, allow the phases to separate and remove the aqueous layer.

  • Wash the DIPE with water to remove any residual iron salts.

  • Crucially, re-test the DIPE for peroxides to ensure they have been removed to a safe level (ideally non-detectable).

Issue 2: Emulsion Formation During Extraction Work-up

Q: My scaled-up reaction involves an aqueous work-up of a DIPE solution, and I'm getting a persistent emulsion that's preventing phase separation. What can I do?

A: Emulsion formation is a common issue when scaling up liquid-liquid extractions. Here are several techniques to try, from simplest to more involved:

Troubleshooting Steps:

• Time: Allow the mixture to stand undisturbed for a period. Sometimes, emulsions will break on their own with sufficient time.

• Gentle Agitation: Very gentle stirring or swirling can sometimes help coalesce the dispersed droplets without re-forming the emulsion.

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help force the separation of the organic layer.[12]

• Change in pH: If the emulsion is stabilized by acidic or basic components, carefully adjusting the pH of the aqueous layer away from the pKa of these components can break the emulsion.

• Filtration: For smaller scale issues or particularly stubborn emulsions caused by fine particulates, filtering the entire mixture through a pad of a filter aid like Celite® can be effective.[13]

• Centrifugation: If the equipment is available, centrifuging the mixture is a very effective way to break emulsions.[14]

• Solvent Addition: Adding a small amount of a different solvent can alter the interfacial tension and break the emulsion. For DIPE, adding a small amount of a more polar solvent like isopropanol might help, but be aware this will affect your solvent profile.

Data and Protocols

Physical Properties of Diisopropyl Ether

Property	Value	Reference
Molecular Formula	C₆H₁₄O	[3]
Molar Mass	102.177 g·mol⁻¹	[3]
Boiling Point	68.5 °C (155.3 °F)	[3]
Melting Point	-60 °C (-76 °F)	[3]
Flash Point	-28 °C (-18 °F)	[3]
Autoignition Temp.	443 °C (830 °F)	[3]
Density	0.725 g/mL	[3]
Water Solubility	2 g/L at 20 °C	[3]
LEL	1.4%	[3]
UEL	7.9%	[3]

Experimental Protocol: Peroxide Test using Potassium Iodide

This method provides a qualitative indication of the presence of peroxides.

Materials:

• Sample of diisopropyl ether to be tested

• Glacial acetic acid

• Sodium iodide or potassium iodide crystals

• Test tube

Procedure:

• Add approximately 1 mL of the DIPE sample to a test tube.

• Add an equal volume of glacial acetic acid.

• Add about 0.1 g of sodium iodide or potassium iodide crystals and mix.

• Interpretation of Results:

  • No color change: Peroxides are likely absent or at a very low level.

  • Pale yellow color: Indicates a low concentration of peroxides.

  • Brown color: Indicates a high and potentially dangerous concentration of peroxides.

Visualizations

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. concordia.ca [concordia.ca]
• 3. DIISOPROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. Accidents caused by peroxide-forming substances - BG RCI [bgrci.de]
• 5. cdn.toxicdocs.org [cdn.toxicdocs.org]
• 6. nj.gov [nj.gov]
• 7. fireengineering.com [fireengineering.com]
• 8. Di-Isopropyl Ether (DIPE): Understanding the Production Process [chemanalyst.com]
• 9. chemstock.ae [chemstock.ae]
• 10. lobachemie.com [lobachemie.com]
• 11. marshall.edu [marshall.edu]
• 12. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Purification of Commercial Diisopropyl Ether

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of commercial diisopropyl ether (DIPE). Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during purification procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial diisopropyl ether?

A1: The most common and hazardous impurities in commercial diisopropyl ether are explosive peroxides, which form upon exposure to air and light.[1][2][3] Other common impurities include water, isopropyl alcohol, and stabilizers such as butylated hydroxytoluene (BHT) or hydroquinone.[4][5][6][7][8]

Q2: Why is it critical to remove peroxides from diisopropyl ether?

A2: Peroxides in diisopropyl ether are highly unstable and can detonate violently when concentrated during distillation or evaporation, or when subjected to heat, shock, or friction.[1][2] Diisopropyl ether is particularly prone to forming these dangerous peroxides.[1][3][9] Several laboratory accidents, including serious explosions, have been attributed to the presence of peroxides in ethers.[1]

Q3: How can I test for the presence of peroxides in diisopropyl ether?

A3: There are two common methods for detecting peroxides:

• Peroxide Test Strips: These strips are suitable for routine checks of simple ethers and can detect both inorganic and organic peroxides.[1][10][11] The strip is immersed in the solvent, and after evaporation, a color change indicates the peroxide concentration.[1][12]

• Potassium Iodide (KI) Test: This is a more sensitive method.[10] A fresh solution of potassium iodide is added to the ether. In the presence of peroxides, iodine is liberated, turning the aqueous phase yellow or brown.[1][10] The addition of a starch solution will result in a blue color if iodine is present.[1]

Q4: What are the acceptable limits for peroxides in diisopropyl ether for laboratory use?

A4: The acceptable peroxide concentration depends on the intended application. However, general safety guidelines are as follows. Ether with a peroxide concentration above 50 ppm should not be used without purification.[1] For distillations, the ether must be peroxide-free.[13]

Q5: What are the primary methods for removing peroxides from diisopropyl ether?

A5: Common methods for peroxide removal include:

• Treatment with Ferrous Sulfate: Shaking the ether with a freshly prepared solution of iron(II) sulfate is an effective way to reduce peroxides.[1][13][14]

• Activated Alumina Column: Passing the ether through a column of activated alumina can effectively remove peroxides.[1][13][15] However, this may also remove stabilizers, making the purified ether more susceptible to future peroxide formation.[1]

• Sodium Metabisulfite Wash: Washing the ether with a solution of sodium metabisulfite can also be used to remove peroxides.[2][16]

Q6: How can I dry diisopropyl ether?

A6: After peroxide removal, residual water can be removed using desiccants. Anhydrous magnesium sulfate is a common drying agent.[16] For achieving very low water content, molecular sieves (3Å) are effective.[17][18] Distillation can also be employed as a drying method.[4][19]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Positive peroxide test after purification.	Incomplete reaction with the reducing agent.	Repeat the purification step. Ensure the ferrous sulfate solution is freshly prepared or increase the contact time with the purification agent.[1]
Channeling in the alumina column.	Repack the column to ensure even flow.
Purified ether quickly re-forms peroxides.	Stabilizer was removed during purification (e.g., by passing through alumina).[1]	Use the purified ether immediately. If storage is necessary, add a stabilizer like BHT (Butylated hydroxytoluene) and store under an inert atmosphere (e.g., nitrogen) in a dark, cool place.[2][3]
Visible crystals or oily droplets in the ether container.	High and dangerous levels of peroxides.	DO NOT HANDLE. Treat the container as a potential bomb. Contact your institution's Environmental Health & Safety (EHS) department for emergency disposal.[10][13]
The ether is not sufficiently dry after treatment.	The drying agent is exhausted.	Use fresh, anhydrous drying agent.
Insufficient contact time with the drying agent.	Allow for longer contact time or gently agitate the mixture.
The ether forms an azeotrope with water and isopropyl alcohol.[4]	For stringent drying, consider distillation from a suitable drying agent like sodium/benzophenone (use with extreme caution and only after ensuring the absence of peroxides).

Quantitative Data Summary

Parameter	Value	Significance	Reference(s)
Peroxide Concentration	< 3 ppm	Considered reasonably safe for most laboratory procedures.	[10]
Peroxide Concentration	3 - 30 ppm	Moderate hazard; avoid concentration. Disposal is recommended if not used immediately.	[10]
Peroxide Concentration	> 30 ppm	Unacceptable hazard. Requires immediate disposal or purification.	[10]
Peroxide Concentration	> 50 ppm	Should not be used without purification.	[1]
Water Solubility in DIPE	0.88% by weight at 20°C	DIPE is slightly soluble in water.	[2][9]
Stabilizer Concentration (BHT)	50-100 ppm	Typical concentration in commercial anhydrous DIPE.	[5]

Experimental Protocols

Protocol 1: Peroxide Removal using Ferrous Sulfate

Objective: To remove peroxide impurities from commercial diisopropyl ether.

Materials:

• Commercial diisopropyl ether

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Distilled water

• Separatory funnel

• Beakers and flasks

• Peroxide test strips or potassium iodide solution

Procedure:

• Safety Precautions: Perform all steps in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Prepare Ferrous Sulfate Solution: Prepare a fresh solution by dissolving 60 g of ferrous sulfate heptahydrate in 110 mL of distilled water, then carefully add 6 mL of concentrated sulfuric acid.[14]

• Initial Peroxide Test: Before treatment, test the diisopropyl ether for peroxides to determine the initial concentration.

• Washing Procedure:

  • Place the diisopropyl ether in a separatory funnel.

  • Add the freshly prepared ferrous sulfate solution (use approximately 50-100 mL of solution per 1 L of ether).

  • Stopper the funnel and shake gently, periodically venting to release pressure.

  • Allow the layers to separate and discard the lower aqueous layer.

• Repeat Washing: Repeat the washing step with fresh ferrous sulfate solution until the ether tests negative for peroxides.

• Water Wash: Wash the ether with distilled water to remove any remaining acid and iron salts.

• Drying: Dry the purified ether over a suitable drying agent, such as anhydrous magnesium sulfate or sodium sulfate.

• Final Testing and Storage: Test the purified ether again for peroxides. If it is to be stored, add a stabilizer (e.g., BHT at ~50-100 ppm) and store in a dark bottle under an inert atmosphere.

Visualizations

References

• 1. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 2. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 3. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 4. US6069284A - Process for separating diisopropyl ether from isopropyl alcohol and water - Google Patents [patents.google.com]
• 5. chemimpex.com [chemimpex.com]
• 6. ジイソプロピルエーテル contains either BHT or hydroquinone as stabilizer, ACS reagent, ≥99.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. ジイソプロピルエーテル anhydrous, 99%, contains either BHT or hydroquinone as stabilizer | Sigma-Aldrich [sigmaaldrich.com]
• 8. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. DIISOPROPYL ETHER - Ataman Kimya [atamanchemicals.com]
• 10. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 11. ehs.washington.edu [ehs.washington.edu]
• 12. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 13. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 14. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 15. uwyo.edu [uwyo.edu]
• 16. m.youtube.com [m.youtube.com]
• 17. US5986148A - Di-isopropyl ether synthesis and dry product recovery - Google Patents [patents.google.com]
• 18. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 19. nbinno.com [nbinno.com]

Technical Support Center: Emulsion Formation in Diisopropyl Ether Extractions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering emulsion formation during liquid-liquid extractions with diisopropyl ether.

Troubleshooting Guide: Emulsion Formation

Persistent emulsions can significantly hinder experimental workflows, leading to poor recovery of target compounds and solvent wastage. This guide provides a systematic approach to preventing and breaking emulsions.

Diagram 1: Troubleshooting Workflow for Emulsion Formation

Caption: A step-by-step workflow for addressing emulsion formation.

Frequently Asked Questions (FAQs)

Q1: What causes emulsion formation during extraction with diisopropyl ether?

A1: Emulsions are stable mixtures of two immiscible liquids, in this case, diisopropyl ether and an aqueous solution.[1] Formation is often caused by:

• High Shear Mixing: Vigorous shaking of the separatory funnel can disperse one liquid into the other as fine droplets, which are slow to coalesce.[2]

• Presence of Surfactant-like Molecules: Compounds with both polar and non-polar regions, such as phospholipids, fatty acids, proteins, or certain drug molecules, can act as emulsifying agents, stabilizing the droplets.[2]

• Similar Densities of the Two Phases: If the densities of the aqueous and organic layers are very close, gravitational separation is less effective.[3]

• High Concentration of Dissolved Solids: Particulate matter can accumulate at the interface, preventing the layers from separating cleanly.

Q2: How can I prevent emulsions from forming in the first place?

A2: Prevention is often more effective than treatment.[4] Consider the following preventative measures:

• Gentle Agitation: Instead of vigorous shaking, gently swirl or invert the separatory funnel.[2] This provides sufficient surface area for extraction without excessive shear forces.

• "Salting Out": Before extraction, add a salt like sodium chloride (NaCl) to the aqueous phase.[5] This increases the ionic strength and density of the aqueous layer, which can help prevent emulsion formation.[1][4]

• pH Adjustment: Adjusting the pH of the aqueous layer can alter the charge of emulsifying agents, making them more soluble in one of the phases and less likely to stabilize an emulsion.[6]

• Supported Liquid Extraction (SLE): For samples prone to emulsion formation, SLE is an alternative to traditional liquid-liquid extraction.[2] In SLE, the aqueous sample is absorbed onto a solid support (like diatomaceous earth), and the organic solvent is passed through it, eliminating the vigorous mixing that causes emulsions.[7][8]

Q3: My emulsion has already formed. What is the quickest way to break it?

A3: For an existing emulsion, try these methods in order of increasing intervention:

• Patience: Allow the separatory funnel to stand undisturbed for 15-30 minutes. Sometimes, emulsions will break on their own.[3]

• Gentle Swirling: Gently swirl the contents of the separatory funnel. This can help the dispersed droplets coalesce.

• Addition of Brine: Add a small amount of saturated sodium chloride solution (brine). The increased ionic strength of the aqueous layer can help to break the emulsion.[4]

• Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective way to force the separation of the layers.[2][6]

Q4: Are there any chemical methods to break a stubborn emulsion?

A4: Yes, several chemical approaches can be effective:

• Salting Out: As mentioned, adding solid NaCl or a saturated brine solution increases the polarity of the aqueous phase, forcing the separation.

• pH Adjustment: Altering the pH of the aqueous layer with a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH) can neutralize the charges on emulsifying agents.[6]

• Addition of a Different Solvent: Adding a small amount of a different organic solvent can change the overall properties of the organic phase and disrupt the emulsion.[2]

Q5: Can filtration help in breaking an emulsion?

A5: Yes, filtration can be a useful physical method. You can try filtering the mixture through a plug of glass wool or Celite®.[2] Another option is to use phase separation filter paper, which is a specialized paper that allows either the organic or aqueous phase to pass through while retaining the other.[2]

Quantitative Data: Properties of Diisopropyl Ether

A summary of the physical and chemical properties of diisopropyl ether is provided below for easy reference during experimental planning.

Property	Value
Molecular Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
Appearance	Colorless liquid
Density	0.725 g/mL at 20°C[9][10]
Boiling Point	68-69 °C[5]
Melting Point	-60 °C to -85.5 °C[9][11]
Solubility in Water	Approx. 2-9 g/L at 20°C[12]
Viscosity	0.33 - 0.37 mPa·s at 20-25°C[6][13]
Vapor Pressure	119-160 mmHg at 20°C[4][9]
Flash Point	-28 °C to -29 °C (closed cup)[9]

Experimental Protocols

Here are detailed protocols for common emulsion-breaking techniques.

Protocol 1: Breaking an Emulsion by Salting Out

Objective: To break an emulsion by increasing the ionic strength of the aqueous phase.

Materials:

• Separatory funnel containing the emulsion

• Saturated sodium chloride (NaCl) solution (brine) or solid NaCl

• Beakers or flasks for collecting the separated layers

• Spatula (if using solid NaCl)

• Ring stand and clamp

Procedure:

• Secure the separatory funnel in a ring clamp.

• Carefully add 10-20 mL of saturated NaCl solution (brine) to the separatory funnel for every 100 mL of emulsion. Alternatively, add 1-2 spatula tips of solid NaCl.

• Stopper the funnel and gently invert it 2-3 times to mix the salt with the aqueous layer. Do not shake vigorously.

• Allow the funnel to stand for 5-15 minutes and observe for layer separation.

• Once a clear interface has formed, remove the stopper and drain the lower aqueous layer.

• Collect the upper diisopropyl ether layer in a separate clean, dry flask.

Diagram 2: Salting Out Protocol Workflow

Caption: Workflow for breaking an emulsion using the salting out method.

Protocol 2: Breaking an Emulsion by Centrifugation

Objective: To physically force the separation of the emulsified layers using centrifugal force.

Materials:

• Emulsified sample

• Centrifuge tubes with caps (ensure they are compatible with diisopropyl ether)

• Centrifuge

• Pipettes or separatory funnel for final separation

• Beakers or flasks

Procedure:

• Carefully transfer the emulsified mixture into appropriate centrifuge tubes.

• Ensure the tubes are balanced by placing them opposite each other in the centrifuge rotor. If you only have one sample, use a balance tube filled with a liquid of similar density (e.g., water).

• Centrifuge the samples at a moderate speed (e.g., 2000-4000 x g) for 5-10 minutes. Higher speeds may be necessary for very stable emulsions.

• After centrifugation, carefully remove the tubes. You should observe two distinct liquid layers and potentially a small pellet of solid material at the bottom.

• Carefully pipette the top layer into a clean container, followed by the bottom layer into a separate container. Alternatively, if the volume is large, the contents can be carefully poured back into a separatory funnel for draining.

Protocol 3: Breaking an Emulsion by Filtration through Phase Separation Paper

Objective: To separate the organic and aqueous layers using specialized filter paper.

Materials:

• Emulsified mixture

• Phase separation filter paper (hydrophobic type for retaining the aqueous phase)

• Glass funnel

• Collection flask

• Ring stand and clamp

Procedure:

• Set up the glass funnel over a clean collection flask using a ring stand.

• Fold the phase separation filter paper into a cone and place it in the funnel.

• Pour the emulsified mixture directly into the filter paper.

• The diisopropyl ether (organic) layer will pass through the hydrophobic paper, while the aqueous layer will be retained.

• Allow the separation to proceed until the organic layer has completely passed through the filter.

• Collect the diisopropyl ether in the flask below. The aqueous phase will remain in the funnel.

Note: Ensure you are using the correct type of phase separation paper for your application (hydrophobic to pass the organic phase, or hydrophilic to pass the aqueous phase).

References

• 1. benchchem.com [benchchem.com]
• 2. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 3. parchem.com [parchem.com]
• 4. DIISOPROPYL ETHER | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. thomassci.com [thomassci.com]
• 6. diisopropyl ether [stenutz.eu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. biotage.com [biotage.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Di-Isopropyl Ether stabilized with ~ 50 ppm of BHT for analysis, ACS [itwreagents.com]
• 11. Diisopropyl ether | 108-20-3 [chemicalbook.com]
• 12. sincerechemical.com [sincerechemical.com]
• 13. Isopropyl Ether [drugfuture.com]

Technical Support Center: Diisopropyl Ether Recovery and Recycling

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals on the safe and effective recovery and recycling of diisopropyl ether (DIPE) after experimental use.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to test for peroxides in used diisopropyl ether before any recovery process?

A1: Diisopropyl ether is notorious for forming explosive peroxides upon exposure to air and light.[1][2] These peroxides are shock-sensitive and can detonate violently, especially when concentrated during processes like distillation.[1][3] It is crucial to test for and eliminate peroxides before heating or evaporating DIPE to prevent serious laboratory accidents.[1][4]

Q2: How often should I test my diisopropyl ether for peroxides?

A2: Due to its rapid peroxide formation, it is recommended to test diisopropyl ether at least every three months after the container is opened.[5] For recovered or recycled DIPE that may no longer contain stabilizers, more frequent testing is a prudent safety measure. Always test before any distillation or evaporation procedure, regardless of the storage time.[3][4]

Q3: What are the common impurities in used diisopropyl ether from laboratory experiments?

A3: Common impurities include water, isopropyl alcohol (a common byproduct in DIPE synthesis and a potential degradation product), and dissolved reaction byproducts or extracted substances.[5][6] Peroxides are also a critical contaminant that must be addressed.[1]

Q4: Can I use a rotary evaporator to recover diisopropyl ether?

A4: While a rotary evaporator can be used, it is extremely hazardous if peroxides are present, as this process concentrates them.[1][3] You must test for and remove peroxides before using a rotary evaporator. Additionally, distillation is generally required for higher purity recovery, as simple evaporation will not effectively remove impurities like isopropyl alcohol.

Q5: What is an azeotrope, and how does it affect the purification of diisopropyl ether?

A5: An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation. Diisopropyl ether forms a ternary azeotrope with water and isopropyl alcohol, which means that simple distillation cannot completely separate these components.[6][7][8] To achieve high purity DIPE, special techniques like extractive or azeotropic distillation are often necessary to "break" the azeotrope.[7][9][10]

Troubleshooting Guides

Peroxide Testing and Removal

Issue	Possible Cause	Solution
Uncertainty about the presence of peroxides.	Visual inspection is not sufficient.	Use a reliable chemical test. Commercial peroxide test strips are available, or a potassium iodide test can be performed.[3][4][11]
Positive peroxide test (Low Concentration < 50 ppm).	Exposure to air and light.	For water-insoluble solvents like DIPE, peroxides can be removed by washing with a freshly prepared solution of ferrous sulfate in dilute sulfuric acid.[3]
Positive peroxide test (High Concentration > 100 ppm or visible crystals).	Prolonged storage or exposure to air.	DO NOT MOVE OR OPEN THE CONTAINER. Treat it as a potential explosive. Contact your institution's Environmental Health and Safety (EHS) office for emergency disposal.[1]
Peroxide test strips give a negative result, but I'm still suspicious.	Some test strips may not detect all types of peroxides formed in DIPE.	The potassium iodide test is more sensitive and can detect di-alkyl peroxides which may not be picked up by all test strips.[4]

Distillation for DIPE Recovery

Issue	Possible Cause	Solution
Poor separation of DIPE from impurities.	The presence of a DIPE-water-isopropanol azeotrope.[6]	Consider using extractive distillation with an appropriate entrainer (e.g., ethylene glycol) to alter the relative volatilities.[7][10]
Distillation temperature is not stable.	Inefficient fractionating column or fluctuating heat input.	Ensure the fractionating column is adequately packed and insulated. Use a heating mantle with a stirrer for even heat distribution.[12][13]
Low recovery yield.	Loss of volatile DIPE through leaks in the apparatus.	Check all joints and connections of the distillation setup for a tight seal. Use appropriate joint grease if necessary.
Product is still wet after distillation.	Water co-distilling with DIPE due to the azeotrope.	Dry the collected DIPE over a suitable drying agent like anhydrous magnesium sulfate or calcium chloride, followed by filtration.
Sudden pressure increase during distillation.	This is a dangerous sign of a potential runaway reaction, possibly due to peroxides.	Immediately stop the heating and evacuate the area. Contact your EHS office. Never distill DIPE without first testing for and removing peroxides.[1]

Quantitative Data Summary

The following tables provide typical data for the recovery and purity of diisopropyl ether. Please note that actual results will vary depending on the initial purity of the waste ether and the specific experimental conditions.

Table 1: Peroxide Concentration Guidelines and Recommended Actions

Peroxide Concentration (ppm)	Hazard Level	Recommended Action
< 3	Low	Reasonably safe for most laboratory procedures.[4]
3 - 30	Moderate	Avoid concentration. Disposal is recommended if not used immediately.[4]
> 30	High	Unacceptable hazard. Treat for peroxide removal or dispose of as hazardous waste.[4]
> 100	Severe	Contact EHS for disposal. Do not handle.[3]

Table 2: Typical Purity of Diisopropyl Ether After Recovery

Recovery Method	Expected Purity	Key Considerations
Simple Distillation	85-95%	Purity is limited by the presence of azeotropes with water and isopropanol.[6]
Fractional Distillation	95-98%	Improved separation over simple distillation, but may not fully break the azeotrope.
Extractive Distillation	>99%	Requires the use of an entrainer to break the azeotrope.[10][14]

Experimental Protocols

Protocol 1: Peroxide Testing using Potassium Iodide

Objective: To qualitatively and semi-quantitatively determine the presence of peroxides in used diisopropyl ether.

Materials:

• Sample of used diisopropyl ether

• Glacial acetic acid

• Potassium iodide (KI), solid

• Starch solution (optional, for enhanced visibility)

• Test tubes

Procedure:

• In a clean, dry test tube, add 1-3 mL of the diisopropyl ether sample to be tested.

• Add an equal volume of glacial acetic acid to the test tube.

• Add a few crystals (approximately 0.1 g) of potassium iodide.

• Stopper the test tube and shake well.

• Observe any color change in the mixture.

  • No color change: Peroxides are not present in significant amounts.

  • Yellow to brown color: Peroxides are present. The intensity of the color correlates with the concentration of peroxides.[4][11]

• For a more sensitive test, a few drops of starch solution can be added. A dark blue or purple color indicates the presence of peroxides.[15]

Protocol 2: Removal of Peroxides using Ferrous Sulfate

Objective: To remove low to moderate concentrations of peroxides from diisopropyl ether.

Materials:

• Peroxide-containing diisopropyl ether

• Ferrous sulfate (FeSO₄·7H₂O)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

• Separatory funnel

Procedure:

• Prepare a fresh solution of acidic ferrous sulfate by dissolving 60 g of ferrous sulfate in 110 mL of distilled water and carefully adding 6 mL of concentrated sulfuric acid.[3]

• In a separatory funnel, combine the peroxide-containing diisopropyl ether with the ferrous sulfate solution. Use approximately 20 mL of the ferrous sulfate solution for every 1 L of ether.

• Shake the separatory funnel vigorously for about one minute, periodically venting to release any pressure buildup.

• Allow the layers to separate. The aqueous layer (bottom) will contain the reduced peroxides.

• Drain and discard the aqueous layer.

• Wash the diisopropyl ether layer with an equal volume of distilled water to remove any residual acid and salts.

• Separate and discard the aqueous layer.

• Retest the diisopropyl ether for the presence of peroxides using the potassium iodide test (Protocol 1) to ensure their complete removal. Repeat the washing step if necessary.

Protocol 3: Fractional Distillation of Diisopropyl Ether

Objective: To purify used diisopropyl ether by separating it from less volatile impurities.

Materials:

• Peroxide-free diisopropyl ether

• Fractional distillation apparatus (distilling flask, fractionating column, condenser, receiving flask)

• Heating mantle with a magnetic stirrer

• Boiling chips or magnetic stir bar

• Thermometer

Procedure:

• Ensure the diisopropyl ether is peroxide-free.

• Set up the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.

• Add the peroxide-free diisopropyl ether to the distilling flask, filling it to no more than two-thirds of its volume. Add a few boiling chips or a magnetic stir bar.

• Begin circulating cold water through the condenser.

• Gently heat the distilling flask using the heating mantle.

• Observe the temperature on the thermometer. The temperature should rise and then stabilize as the diisopropyl ether begins to distill. The boiling point of pure diisopropyl ether is 68-69 °C.[16]

• Collect the fraction that distills at a constant temperature.

• Monitor the temperature closely. A significant drop or rise in temperature indicates that the diisopropyl ether has been distilled and other components are beginning to distill.

• Never distill to dryness. Always leave a small amount of liquid in the distilling flask to prevent the concentration of any residual, potentially explosive, compounds.[3]

• Allow the apparatus to cool completely before disassembling.

Visualizations

Caption: Experimental workflow for the recovery and recycling of diisopropyl ether.

Caption: Decision tree for handling potentially peroxide-contaminated diisopropyl ether.

Caption: Simplified degradation pathways of diisopropyl ether.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemstock.ae [chemstock.ae]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 5. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 6. US6069284A - Process for separating diisopropyl ether from isopropyl alcohol and water - Google Patents [patents.google.com]
• 7. US4666563A - Separation of isopropyl ether from isopropanol and water by extractive distillation - Google Patents [patents.google.com]
• 8. US4510022A - Separation of isopropyl ether from isopropanol and water by extractive distillation - Google Patents [patents.google.com]
• 9. ijirset.com [ijirset.com]
• 10. researchgate.net [researchgate.net]
• 11. wikieducator.org [wikieducator.org]
• 12. youtube.com [youtube.com]
• 13. Purification [chem.rochester.edu]
• 14. dwsim.fossee.in [dwsim.fossee.in]
• 15. Peroxide-Forming Chemicals | Environmental Health and Safety [ehs.dartmouth.edu]
• 16. 二异丙基醚 puriss. p.a., ≥98.5% (GC) | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Diisopropyl Ether vs. Diethyl Ether: A Comprehensive Solvent Comparison for Researchers

In the landscape of chemical solvents, ethers are indispensable tools for researchers in synthesis, extraction, and crystallization. Among them, diisopropyl ether (DIPE) and diethyl ether (DEE) are two of the most common choices, each possessing a distinct profile of properties that make it more or less suitable for specific applications. This guide provides an objective comparison of their performance, supported by experimental data, to aid scientists and drug development professionals in making informed solvent selections.

At a Glance: Key Property Comparison

A summary of the fundamental physical and chemical properties of diisopropyl ether and diethyl ether is presented below, highlighting the key differences that influence their behavior as solvents.

Property	Diisopropyl Ether (DIPE)	Diethyl Ether (DEE)	Reference(s)
Molecular Formula	C₆H₁₄O	C₄H₁₀O
Molar Mass	102.17 g/mol	74.12 g/mol
Boiling Point	68-69 °C	34.6 °C
Melting Point	-85.5 to -86.8 °C	-116.3 °C
Density	0.725 g/mL (at 20-25 °C)	0.7134 g/cm³
Solubility in Water	~0.2-0.9% (at 20 °C)	~6.9 g/100 mL
Flash Point	-28 °C	-45 °C
Autoignition Temperature	443 °C	160 °C
Vapor Pressure	15.9 kPa (at 20 °C)	58.7 kPa (at 20 °C)

Performance in Key Laboratory Applications

The choice between DIPE and DEE often comes down to their performance in specific laboratory procedures. Below, we examine their suitability for extraction, as a reaction medium, and for crystallization, supported by available experimental evidence.

Liquid-Liquid Extraction

Both ethers are effective solvents for liquid-liquid extraction of organic compounds from aqueous solutions due to their low miscibility with water and good solvency for a range of organic molecules.

Extraction of Phenols: Diisopropyl ether is a commonly used solvent for the extraction of phenols from wastewater. In a comparative study, while methyl isobutyl ketone (MIBK) showed higher distribution coefficients for polyhydric phenols, DIPE is recognized as an effective solvent for this purpose.[1]

Extraction of Ferric Chloride: In the extraction of ferric chloride from aqueous hydrochloric acid solutions, both diethyl ether and diisopropyl ether show high extraction efficiency. Quantitative yields can be achieved with HCl concentrations between 6 and 8 mol/L for both solvents, indicating their comparable effectiveness in this specific inorganic extraction.[2]

General Considerations: The higher boiling point of DIPE can be advantageous in extractions, as it leads to lower solvent loss through evaporation compared to the highly volatile DEE. However, the slightly higher polarity of DEE may be beneficial for extracting more polar organic compounds.

Reaction Medium

The inert nature of ethers makes them suitable solvents for a variety of chemical reactions, most notably organometallic reactions.

Grignard Reactions: Diethyl ether is the traditional and more common solvent for Grignard reactions. An early study from 1931 investigated the use of diisopropyl ether as a substitute. The study found that while Grignard reagents could be formed in DIPE, the yields were generally lower compared to those obtained in diethyl ether. For example, the yield of ethylmagnesium bromide was reported to be 67.5% in diisopropyl ether, compared to 75-88% in diethyl ether.[3] The bulkier isopropyl groups of DIPE may hinder the solvation of the magnesium species, thus affecting the formation and reactivity of the Grignard reagent.

Wittig Reactions: The Wittig reaction is another important carbon-carbon bond-forming reaction where ethers are often used as solvents. The choice of solvent can influence the stereochemical outcome of the reaction. While specific comparative data between DIPE and DEE is limited, the polarity of the solvent is a known factor. Given their differing polarities, one might expect variations in the Z/E selectivity of the resulting alkenes when using DIPE versus DEE.

Crystallization

The selection of a solvent for crystallization depends on the solute's solubility at different temperatures. An ideal solvent should dissolve the compound well at its boiling point but poorly at low temperatures.

Diisopropyl ether's wider liquid range and lower volatility compared to diethyl ether can make it a more convenient choice for crystallization. The slower evaporation of DIPE allows for more controlled crystal growth. While specific comparative studies are scarce, the general principle of "like dissolves like" applies. The choice between DIPE and DEE for recrystallization will largely depend on the polarity of the compound being purified.

Safety Profile: The Critical Issue of Peroxide Formation

A significant and critical difference between diisopropyl ether and diethyl ether lies in their propensity to form explosive peroxides upon exposure to air and light.

Rate of Peroxide Formation: Diisopropyl ether is notoriously more prone to peroxide formation than diethyl ether.[4] This is attributed to the presence of tertiary hydrogens on the isopropyl groups, which are more susceptible to radical abstraction. Studies have shown that DIPE peroxidizes at least twice as rapidly in daylight and several times faster in the dark compared to DEE.[5]

Testing and Handling: Due to this increased risk, it is recommended to test for peroxides in DIPE every 3 months, whereas for DEE, testing every 12 months is often considered sufficient.[4] The presence of peroxides can be detected using commercially available test strips or through a wet chemical method involving potassium iodide.

Inhibitors: Both ethers are often supplied with inhibitors, such as butylated hydroxytoluene (BHT), to suppress peroxide formation. However, these inhibitors are consumed over time, especially after a container has been opened.

Experimental Protocols

Protocol for Peroxide Detection (Potassium Iodide Method)

This qualitative method indicates the presence of peroxides.

Materials:

• Sample of ether to be tested

• 10% aqueous potassium iodide (KI) solution (freshly prepared)

• Glacial acetic acid

• Starch solution (optional)

Procedure:

• In a test tube, mix 1-3 mL of the ether with an equal volume of glacial acetic acid.

• Add a few drops of the 10% potassium iodide solution.

• Shake the mixture.

• Observation: A yellow to brown color indicates the presence of peroxides. A darker color signifies a higher concentration. If the color change is faint, adding a drop of starch solution will produce a deep blue-black color in the presence of peroxides.

General Protocol for Comparing Solvent Extraction Efficiency

This protocol outlines a general procedure for comparing the extraction efficiency of two solvents for a specific analyte from an aqueous solution.

Materials:

• Aqueous solution of the analyte of known concentration

• Diisopropyl ether

• Diethyl ether

• Separatory funnels

• Analytical instrument for quantifying the analyte (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Prepare a standard calibration curve for the analyte using the analytical instrument.

• Place a known volume of the aqueous analyte solution into two separate separatory funnels.

• To the first funnel, add a specific volume of diisopropyl ether.

• To the second funnel, add the same volume of diethyl ether.

• Stopper the funnels and shake vigorously for a set amount of time, periodically venting to release pressure.

• Allow the layers to separate completely.

• Carefully drain the aqueous layer from each funnel into separate containers.

• Measure the concentration of the analyte remaining in each aqueous layer using the analytical instrument.

• Calculate the amount of analyte extracted into the ether phase for each solvent.

• The extraction efficiency can be calculated as: ((Initial amount of analyte - Amount of analyte in aqueous layer) / Initial amount of analyte) * 100%

Visualizing Key Concepts

To better illustrate some of the concepts discussed, the following diagrams are provided.

Caption: Simplified mechanism of peroxide formation in ethers.

Caption: A logical workflow for selecting between DIPE and DEE.

Conclusion

The choice between diisopropyl ether and diethyl ether is a nuanced one, with no single answer being correct for all situations.

• Diethyl ether remains a versatile and widely used solvent, particularly for applications requiring high volatility and for well-established procedures like the Grignard reaction. Its lower propensity for peroxide formation compared to DIPE is a significant safety advantage.

• Diisopropyl ether offers benefits in its higher boiling point, which reduces evaporative losses and can be advantageous for extractions and crystallizations requiring more controlled conditions. However, its significantly higher rate of peroxide formation necessitates more stringent safety protocols and more frequent testing.

Ultimately, the selection of the appropriate ether solvent requires a careful consideration of the specific experimental requirements, including the nature of the solutes and reactants, the reaction conditions, and, most importantly, a thorough understanding and mitigation of the associated safety hazards.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of Diisopropyl Ether (DIPE) and Methyl Tert-Butyl Ether (MTBE)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physicochemical properties, performance as a fuel additive, and synthesis methodologies of Diisopropyl ether (DIPE) and methyl tert-butyl ether (MTBE). The information is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their specific applications.

Performance and Physicochemical Properties

DIPE and MTBE are both ether-based oxygenates historically used as additives in gasoline to boost octane ratings and promote cleaner combustion. Their distinct molecular structures, however, give rise to differences in their physical and chemical characteristics, which are summarized below.

Data Presentation: Quantitative Comparison

The following tables provide a summary of the key quantitative data for DIPE and MTBE, facilitating a direct comparison of their properties.

Table 1: General and Physicochemical Properties

Property	Diisopropyl Ether (DIPE)	Methyl Tert-Butyl Ether (MTBE)
Chemical Formula	C₆H₁₄O[1][2][3]	C₅H₁₂O[4][5]
Molar Mass	102.177 g/mol [3]	88.15 g/mol [4][5]
Appearance	Colorless liquid[1][3][6][7]	Colorless liquid[4][5]
Odor	Sharp, sweet, ether-like[3][6][7]	Terpene-like[8]
Density	0.725 g/mL[3]	0.7404 g/cm³[5][9]
Boiling Point	68.5 °C[3][6]	55.2 °C[5][9]
Melting Point	-60 °C[3][6]	-109 °C[5][9]
Water Solubility	2 g/L at 20 °C[3]	26 g/L at 20 °C[5][9]

Table 2: Fuel Additive Performance Data

Parameter	Diisopropyl Ether (DIPE)	Methyl Tert-Butyl Ether (MTBE)
Research Octane Number (RON), Blending	110[10]	117[10]
Motor Octane Number (MON), Blending	99[10]	102[10]
Reid Vapor Pressure (RVP) Blending, kPa	34[10]	55[10]
Oxygen Content, wt.%	15.7%[10]	18.2%[10]

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and characterization of DIPE and MTBE.

Synthesis of Diisopropyl Ether (DIPE)

DIPE is commonly synthesized through the acid-catalyzed dehydration of isopropyl alcohol.

Objective: To synthesize Diisopropyl Ether from Isopropyl Alcohol.

Materials:

• Isopropyl alcohol (IPA)

• Concentrated sulfuric acid (H₂SO₄)

• Sodium hydroxide (NaOH) solution, 5%

• Saturated sodium chloride (NaCl) solution

• Anhydrous calcium chloride (CaCl₂)

• Distillation apparatus

• Separatory funnel

• Heating mantle

• Ice bath

Procedure:

• In a round-bottom flask, place a measured volume of isopropyl alcohol.

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath and swirling. The molar ratio of alcohol to acid should be at least 4:1.[11]

• Set up the apparatus for fractional distillation.

• Gently heat the mixture to a temperature of 120-140°C.[12] The ether and unreacted alcohol will distill over.

• Collect the distillate, which will be a mixture of DIPE, unreacted IPA, and water.

• Transfer the distillate to a separatory funnel and wash it sequentially with a 5% NaOH solution to remove any acidic impurities, followed by a saturated NaCl solution to reduce the solubility of the ether in the aqueous layer.

• Separate the organic layer and dry it over anhydrous calcium chloride.

• Perform a final distillation to purify the Diisopropyl Ether, collecting the fraction that boils at approximately 68-69°C.

Safety Precautions: Concentrated sulfuric acid is highly corrosive. Isopropyl alcohol and Diisopropyl ether are flammable. All procedures should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn. DIPE can form explosive peroxides upon prolonged exposure to air and light.[3][6]

Synthesis of Methyl Tert-Butyl Ether (MTBE)

The industrial production of MTBE involves the reaction of methanol and isobutylene in the presence of an acidic catalyst.

Objective: To synthesize Methyl Tert-Butyl Ether from Methanol and Isobutylene.

Materials:

• Methanol (MeOH)

• Isobutylene

• Acidic ion-exchange resin (e.g., Amberlyst 15)

• Pressure reactor

• Distillation apparatus

Procedure:

• Pack a fixed-bed reactor with the acidic ion-exchange resin catalyst.

• Introduce a feed stream of methanol and isobutylene into the reactor. A molar excess of methanol is typically used to enhance the conversion of isobutylene.[13]

• The reaction is typically carried out at a temperature between 40°C and 100°C and a pressure of 1 to 33 bar.[14]

• The reaction mixture exiting the reactor will contain MTBE, unreacted methanol, and any inert hydrocarbons present in the isobutylene feed.

• The product stream is then fed into a distillation column to separate the MTBE from the unreacted methanol and other components.[15][16]

• The unreacted methanol is often recovered and recycled back to the reactor.

Safety Precautions: Methanol and isobutylene are flammable and toxic. The reaction should be conducted in a closed system under controlled conditions.

Determination of Research Octane Number (RON)

Standard Method: ASTM D2699[17][18][19][20][21]

Objective: To determine the anti-knock characteristics of the ether under mild operating conditions.

Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine.[17][18][20]

Procedure Summary:

• The CFR engine is operated under standardized conditions of 600 rpm engine speed, controlled intake air temperature and humidity, and fixed spark timing.[18][20]

• The knock intensity of the test fuel (gasoline blended with DIPE or MTBE) is measured.

• The knock intensity is compared to that of primary reference fuels (mixtures of isooctane and n-heptane with known octane numbers).

• The RON is the octane number of the reference fuel that produces the same knock intensity as the test fuel.

Determination of Motor Octane Number (MON)

Standard Method: ASTM D2700[17][19][22][23][24]

Objective: To determine the anti-knock characteristics of the ether under more severe operating conditions than the RON test.

Apparatus: A standardized single-cylinder Cooperative Fuel Research (CFR) engine.

Procedure Summary:

• The CFR engine is operated under more severe conditions than the RON test, including a higher engine speed and a higher intake mixture temperature.

• Similar to the RON test, the knock intensity of the test fuel is compared to that of primary reference fuels.

• The MON is the octane number of the reference fuel that gives the same knock intensity as the test fuel.

Determination of Reid Vapor Pressure (RVP)

Standard Method: ASTM D5191 (Mini Method)[4][6][25]

Objective: To measure the vapor pressure of the ether-gasoline blend, which is an indication of its volatility.

Apparatus: Automated vapor pressure instrument.

Procedure Summary:

• A small, chilled, air-saturated sample of the fuel blend is introduced into a thermostatically controlled test chamber.[1]

• The volume of the test chamber is five times that of the sample.

• A vacuum is applied, and the sample is allowed to reach thermal equilibrium at 37.8°C (100°F).

• The resulting pressure increase in the chamber is measured. This value can be correlated to the Reid Vapor Pressure.[1]

Determination of Water Solubility

Objective: To quantitatively determine the solubility of DIPE and MTBE in water.

Procedure:

• Prepare a series of standard solutions of the ether in a suitable organic solvent (e.g., methanol).

• In a series of sealed vials, add a known volume of water and a known, excess amount of the ether.

• Agitate the vials at a constant temperature (e.g., 20°C) for a sufficient time to reach equilibrium (e.g., 24 hours).

• Allow the phases to separate.

• Carefully withdraw a sample from the aqueous phase.

• Analyze the concentration of the ether in the aqueous phase using a suitable analytical technique, such as gas chromatography (GC) with a flame ionization detector (FID).

• Calibrate the instrument using the standard solutions to quantify the ether concentration in the water samples.

Synthesis and Logical Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the synthesis pathways for DIPE and MTBE.

Diagram 1: Synthesis of Diisopropyl Ether (DIPE)

Diagram 2: Synthesis of Methyl Tert-Butyl Ether (MTBE)

Environmental and Health Considerations

The environmental fate and potential health impacts of fuel oxygenates are critical considerations.

• Water Solubility and Contamination: MTBE has a significantly higher water solubility than DIPE.[3][26][27] This property, combined with its resistance to biodegradation, has led to concerns about groundwater contamination from gasoline spills.[26][27] MTBE's high mobility in soil allows it to readily leach into groundwater.[28]

• Biodegradation: Both DIPE and MTBE are generally resistant to biodegradation in the environment, though some microbial degradation has been observed.[26]

• Toxicity: Concerns about the potential carcinogenicity and other health effects of MTBE have led to its phasing out as a fuel additive in many regions.[29] DIPE has been considered as an alternative, and while it is also a subject of toxicological studies, it is generally considered to have a different toxicological profile. The main target organs for DIPE toxicity have been identified as the liver and kidney in animal studies.[13] The U.S. Environmental Protection Agency (EPA) has determined that MTBE is typically found in the aquatic environment at levels far below those that are toxic to aquatic life.

Conclusion

Both DIPE and MTBE have been effective as octane-enhancing fuel additives. MTBE generally exhibits a higher blending octane number. However, its high water solubility and persistence in the environment, coupled with health concerns, have diminished its use. DIPE, with its lower water solubility, presents a reduced risk of widespread groundwater contamination. The choice between these or other alternative oxygenates depends on a comprehensive evaluation of performance, economic viability, and environmental and health impacts. This guide provides the foundational data and methodologies to support such an evaluation by the scientific community.

References

• 1. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 2. prepchem.com [prepchem.com]
• 3. koehlerinstrument.com [koehlerinstrument.com]
• 4. ASTM D5191 - Clark Testing [clarktesting.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. ASTM D5191 for Reid Vapor Pressure | Ayalytical [ayalytical.com]
• 7. www1.udel.edu [www1.udel.edu]
• 8. chem.ws [chem.ws]
• 9. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 10. epa.gov [epa.gov]
• 11. Sciencemadness Discussion Board - Synthesis of Diisopropyl-ether - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. US4042633A - Process for preparing diisopropyl ether - Google Patents [patents.google.com]
• 13. cbe.statler.wvu.edu [cbe.statler.wvu.edu]
• 14. US6500992B1 - Synthesis of methyl tertiary butyl ether from methanol and isobutene using aluminum-fluoride-modified zeolite catalysts - Google Patents [patents.google.com]
• 15. scribd.com [scribd.com]
• 16. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 17. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 18. ASTM D2699 - eralytics [eralytics.com]
• 19. What are ASTM D2700 and ASTM D2699? [sh-sinpar.com]
• 20. matestlabs.com [matestlabs.com]
• 21. ASTM D2699 RON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 22. ASTM D2700 - eralytics [eralytics.com]
• 23. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]
• 24. ASTM D2700 MON Test Method [sh-sinpar.com]
• 25. ASTM D5191 - eralytics [eralytics.com]
• 26. Environmental behavior and fate of methyl tert-butyl ether (MTBE) [pubs.usgs.gov]
• 27. pubs.usgs.gov [pubs.usgs.gov]
• 28. sapub.org [sapub.org]
• 29. Aquatic Life Criteria - Methyl Tertiary-Butyl Ether (MTBE) | Water Quality Criteria | US EPA [19january2021snapshot.epa.gov]

A Comparative Guide to Greener Alternatives for Diisopropyl Ether in Organic Extractions

For researchers, scientists, and professionals in drug development, the choice of solvent for organic extraction is a critical decision that impacts not only the efficiency and purity of the final product but also laboratory safety and environmental footprint. Diisopropyl ether (DIPE), a common solvent for this purpose, is effective but poses significant safety risks due to its propensity to form explosive peroxides upon storage. This guide provides a comprehensive comparison of safer and more sustainable alternatives to DIPE, focusing on methyl tert-butyl ether (MTBE), 2-methyltetrahydrofuran (2-MeTHF), cyclopentyl methyl ether (CPME), and ethyl acetate.

Performance Comparison of Extraction Solvents

The selection of an appropriate extraction solvent hinges on a variety of factors including its physical properties, extraction efficiency for different types of compounds, safety profile, and environmental impact. The following table summarizes these key parameters for DIPE and its alternatives.

Property	Diisopropyl Ether (DIPE)	Methyl tert-butyl Ether (MTBE)	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl Methyl Ether (CPME)	Ethyl Acetate
Formula	C₆H₁₄O	C₅H₁₂O	C₅H₁₀O	C₆H₁₂O	C₄H₈O₂
Molar Mass ( g/mol )	102.17	88.15	86.13	100.16	88.11
Boiling Point (°C)	68.5[1]	55.2	80.2	106	77.1
Density (g/mL at 20°C)	0.725[1]	0.74	0.854	0.86	0.902
Solubility in Water ( g/100g )	0.88[1]	4.8	14	1.1	8.3
Water in Solvent ( g/100g )	~0.9	1.5	4.0	0.3	3.3
Flash Point (°C)	-28	-28	-11	-1	-4
Peroxide Formation	High[1]	Very Low	Moderate	Very Low	None
Key Safety Concerns	Forms explosive peroxides, flammable[1]	Flammable	Flammable, peroxide former (less than DIPE)	Flammable	Flammable
Environmental Notes	Volatile Organic Compound (VOC)	Groundwater contaminant concern	Bio-based potential	"Green" solvent, high recovery rate	Bio-based potential, readily biodegradable

Extraction Efficiency: A Comparative Overview

The efficiency of a solvent in extracting a particular compound is quantified by its partition coefficient (K), which is the ratio of the concentration of the solute in the organic phase to its concentration in the aqueous phase at equilibrium. A higher K value indicates a greater preference of the solute for the organic solvent and thus, a more efficient extraction.

Solute	Diisopropyl Ether (DIPE)	Methyl tert-butyl Ether (MTBE)	2-Methyltetrahydrofuran (2-MeTHF)	Cyclopentyl Methyl Ether (CPME)	Ethyl Acetate
Benzoic Acid (Acidic)	Data not readily available	~2.7 - 5.99[2][3][4]	Data not readily available	Data not readily available	~1.6
Aniline (Basic)	Data not readily available	Data not readily available	Data not readily available	Data not readily available	Data not readily available
Naphthalene (Neutral)	Data not readily available	Data not readily available	Data not readily available	Data not readily available	~158

Note on Data Gaps: The lack of directly comparable, comprehensive partition coefficient data highlights a need for further research in this area. The provided data for benzoic acid in MTBE and ethyl acetate suggests that MTBE may be a more efficient solvent for the extraction of this particular acidic compound. The high partition coefficient of naphthalene in ethyl acetate indicates its effectiveness for extracting neutral, nonpolar compounds.

Experimental Protocols

To facilitate further research and direct comparison, a detailed methodology for determining the partition coefficient of a compound using the shake-flask method is provided below. This protocol can be adapted to compare the extraction efficiency of diisopropyl ether and its alternatives for any given organic compound.

Shake-Flask Method for Partition Coefficient Determination

This method is a widely accepted procedure for measuring the partition coefficient of a substance between two immiscible liquids.

Materials:

• Test substance (e.g., benzoic acid, aniline, naphthalene)

• Organic solvent (DIPE, MTBE, 2-MeTHF, CPME, or ethyl acetate)

• Deionized water (or appropriate buffer solution)

• Separatory funnels

• Mechanical shaker or vortex mixer

• Centrifuge (optional)

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC, GC)

• Standard volumetric flasks and pipettes

Procedure:

• Solvent Saturation: Pre-saturate the organic solvent with water and the water with the organic solvent by vigorously mixing them for a set period (e.g., 24 hours) and then allowing the layers to separate completely. This ensures that the volumes of the phases do not change during the partitioning experiment.

• Stock Solution Preparation: Prepare a stock solution of the test substance in the pre-saturated organic solvent at a known concentration.

• Partitioning:

  • Add a known volume of the pre-saturated aqueous phase to a separatory funnel.

  • Add a known volume of the stock solution of the test substance in the pre-saturated organic solvent to the same separatory funnel.

  • Seal the separatory funnel and shake it vigorously for a predetermined time (e.g., 1-2 hours) to ensure equilibrium is reached. The optimal shaking time should be determined in preliminary experiments.

• Phase Separation: Allow the layers to separate completely. If an emulsion forms, it can be broken by gentle swirling, addition of a small amount of salt, or centrifugation.

• Sample Collection: Carefully separate the two layers. Collect a sample from each layer for analysis.

• Concentration Analysis: Determine the concentration of the test substance in both the organic and aqueous phases using a suitable analytical method.

• Calculation of Partition Coefficient (K): K = Corganic / Caqueous Where:

  • Corganic is the concentration of the test substance in the organic phase.

  • Caqueous is the concentration of the test substance in the aqueous phase.

Visualizing the Workflow

The following diagrams illustrate the general workflow for a liquid-liquid extraction and the decision-making process for selecting a suitable solvent.

Caption: General workflow for a single-stage liquid-liquid extraction process.

Caption: Decision-making flowchart for selecting an alternative extraction solvent.

Conclusion and Recommendations

The transition away from diisopropyl ether for organic extractions is driven by significant safety concerns. Fortunately, several viable alternatives offer improved safety profiles and environmental credentials without compromising performance.

• Methyl tert-butyl ether (MTBE) is a good all-around alternative, with a low tendency to form peroxides. However, its potential as a groundwater contaminant should be considered.

• 2-Methyltetrahydrofuran (2-MeTHF) is a promising "green" solvent, often derived from renewable resources. It is a good substitute for DIPE but can still form peroxides, albeit at a slower rate.

• Cyclopentyl methyl ether (CPME) stands out as another excellent "green" alternative with very low peroxide formation, high boiling point, and a high recovery rate, making it suitable for industrial applications.

• Ethyl acetate is a bio-based and biodegradable option that is particularly effective for extracting neutral and moderately polar compounds and does not form peroxides.

For researchers and drug development professionals, the selection of a DIPE alternative should be guided by the specific properties of the compound to be extracted, as well as the safety and environmental priorities of the laboratory or manufacturing facility. It is strongly recommended to perform small-scale experimental evaluations, such as the determination of the partition coefficient, to identify the most effective solvent for a given application. By embracing these safer and more sustainable alternatives, the scientific community can continue to advance research and development while minimizing risks and environmental impact.

References

• 1. cdn.prod.website-files.com [cdn.prod.website-files.com]
• 2. nkimberly.wordpress.com [nkimberly.wordpress.com]
• 3. chegg.com [chegg.com]
• 4. Solved I had to obtain the partition coefficient of benzoic | Chegg.com [chegg.com]

Diisopropyl Ether: A Comparative Guide for Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Diisopropyl ether (DIPE) is a secondary ether solvent that finds application in a variety of chemical processes, including extractions, crystallizations, and as a reaction medium. Its distinct physical properties, such as a higher boiling point and flash point compared to its close relative diethyl ether, alongside a lower water solubility, make it a viable alternative in specific synthetic contexts. However, its performance relative to other common ethereal solvents like diethyl ether (DEE), tetrahydrofuran (THF), and methyl tert-butyl ether (MTBE) is highly dependent on the reaction type. A significant consideration with DIPE is its pronounced tendency to form explosive peroxides upon storage, necessitating stringent safety protocols.[1]

This guide provides a comparative analysis of diisopropyl ether's performance in key reaction types, supported by experimental data, to aid researchers in solvent selection for their specific applications.

Physical Properties: A Head-to-Head Comparison

The choice of a solvent is often dictated by its physical properties. The following table summarizes the key physical and safety data for diisopropyl ether and other commonly used ether solvents.

Property	Diisopropyl Ether (DIPE)	Diethyl Ether (DEE)	Tetrahydrofuran (THF)	Methyl tert-butyl Ether (MTBE)
Molar Mass ( g/mol )	102.18	74.12	72.11	88.15
Boiling Point (°C)	68.5[1]	34.6	66	55.2
Melting Point (°C)	-60[1]	-116.3	-108.4	-109
Density (g/mL at 20°C)	0.725[2]	0.713	0.889	0.740
Water Solubility ( g/100 mL at 20°C)	0.2[2]	6.9	Miscible	4.2
Flash Point (°C)	-28	-45	-14	-28
Autoignition Temp. (°C)	443	160	321	460
Peroxide Formation	High propensity	Moderate propensity	Low propensity	Very low propensity

Performance in Key Reaction Types

Liquid-Liquid Extractions

Diisopropyl ether's low water solubility makes it a useful solvent for extracting organic compounds from aqueous solutions.[3] It is particularly effective for the extraction of polar organic compounds like phenols, ethanol, and acetic acid.[3] In metallurgical processes, DIPE is employed for the separation and purification of valuable metals due to its ability to selectively dissolve specific metal complexes.[4]

While direct comparative data across a wide range of solutes is sparse, liquid-liquid equilibrium data for the diisopropyl ether-ethanol-water system indicates its potential as an extraction solvent.[5] Its higher boiling point compared to diethyl ether can be advantageous for extractions requiring elevated temperatures, and its lower volatility reduces solvent loss.

Experimental Protocol: General Liquid-Liquid Extraction

• Preparation: The aqueous solution containing the target compound is placed in a separatory funnel. The volume of diisopropyl ether to be used for the extraction is added (typically 1/3 to 1/2 of the aqueous phase volume).

• Extraction: The separatory funnel is stoppered, inverted, and shaken vigorously for 1-2 minutes, with periodic venting to release pressure.

• Phase Separation: The funnel is allowed to stand until the two immiscible layers clearly separate. Diisopropyl ether, being less dense than water, will form the upper layer.[6]

• Collection: The lower aqueous layer is drained off, and the upper diisopropyl ether layer containing the extracted compound is collected.

• Drying and Concentration: The ether extract is dried over an anhydrous drying agent (e.g., sodium sulfate), filtered, and the solvent is removed by rotary evaporation to yield the isolated compound.

Grignard Reactions

The formation of Grignard reagents requires an ether solvent to solvate and stabilize the organomagnesium species. While diethyl ether and THF are the most common choices, diisopropyl ether has been investigated as an alternative. However, experimental evidence suggests that DIPE is generally a less effective solvent for Grignard reactions compared to diethyl ether. The steric hindrance of the isopropyl groups may impede the solvation of the magnesium center, leading to lower yields of the Grignard reagent.

A 1931 study by Rathmann and Leighty provides quantitative data on this comparison:

Grignard Reagent	Solvent	Yield (%)
Ethylmagnesium Bromide	Diethyl Ether	86
Diisopropyl Ether	22.5
Dibutyl Ether	75
Phenylmagnesium Bromide	Diethyl Ether	>90
Diisopropyl Ether	34

Experimental Protocol: Preparation of a Grignard Reagent (Adapted for DIPE)

Caution: Grignard reactions are highly sensitive to moisture. All glassware must be rigorously dried, and anhydrous solvents must be used.

• Setup: A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled and flame-dried under a stream of dry nitrogen.

• Initiation: Magnesium turnings are placed in the flask. A small crystal of iodine can be added as an indicator and to activate the magnesium. A small portion of a solution of the alkyl/aryl halide in anhydrous diisopropyl ether is added from the dropping funnel. The reaction is initiated, which is indicated by the disappearance of the iodine color and gentle refluxing of the solvent.

• Addition: The remaining solution of the alkyl/aryl halide in anhydrous DIPE is added dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, the reaction mixture is stirred and may be gently heated to ensure all the magnesium has reacted. The resulting Grignard reagent is a cloudy, grayish solution.

Crystallization

Diisopropyl ether can be an effective solvent for crystallization, particularly as an anti-solvent. Its low polarity and miscibility with many organic solvents allow for the controlled precipitation of dissolved compounds.[3]

A notable application is in the fabrication of perovskite solar cells, where DIPE is used as an anti-solvent to induce the crystallization of the perovskite film. A study has shown that the use of diisopropyl ether in the anti-solvent deposition process leads to high power conversion efficiencies and is more tolerant to variations in ambient temperature compared to other common anti-solvents.[7]

Anti-Solvent	Average Power Conversion Efficiency (PCE) (%)
Diisopropyl Ether	17.67 ± 0.54
Toluene	16.53 ± 0.68
Chlorobenzene	15.89 ± 0.72
Diethyl Ether	14.21 ± 0.85

Experimental Protocol: Anti-Solvent Crystallization of Perovskite Films (Conceptual)

• Precursor Solution: A solution of the perovskite precursors is prepared in a suitable solvent (e.g., DMF, DMSO).

• Spin Coating: The precursor solution is spin-coated onto a substrate to form a thin liquid film.

• Anti-Solvent Treatment: During the spin-coating process, a stream of diisopropyl ether is directed onto the substrate. The DIPE is immiscible with the precursor solvent and rapidly induces the nucleation and growth of a uniform perovskite crystalline film.

• Annealing: The substrate is then annealed at an elevated temperature to complete the crystallization process and remove any residual solvent.

Safety and Handling

A critical disadvantage of diisopropyl ether is its high propensity to form explosive peroxides upon exposure to air and light.[1] The rate of peroxide formation is significantly faster than that of diethyl ether.[1] Therefore, it is imperative to adhere to strict safety protocols when handling and storing DIPE:

• Storage: Store in airtight, light-resistant containers, away from heat and ignition sources. The addition of a stabilizer, such as butylated hydroxytoluene (BHT), is recommended.[1]

• Peroxide Testing: Regularly test for the presence of peroxides, especially before distillation or evaporation. A common qualitative test involves the use of potassium iodide, which is oxidized by peroxides to iodine, resulting in a yellow-brown color.

• Disposal: Peroxide-containing ethers should be treated to destroy the peroxides before disposal. This can be achieved by shaking with a solution of ferrous sulfate.

Conclusion

Diisopropyl ether presents a mixed profile as a solvent for organic synthesis. Its low water solubility and favorable properties for certain crystallization processes, such as in perovskite solar cell fabrication, make it a valuable tool in specific applications. However, its poor performance in Grignard reactions compared to diethyl ether and its significant safety hazard related to peroxide formation limit its general utility. For many applications, particularly those requiring strong solvation of organometallic reagents, diethyl ether and THF remain superior choices. For applications where peroxide formation is a major concern, MTBE is a safer alternative. The decision to use diisopropyl ether should be made after careful consideration of its performance in the specific reaction type and with strict adherence to safety protocols.

References

• 1. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 2. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. Extraction [sites.pitt.edu]
• 7. researchgate.net [researchgate.net]

A Researcher's Guide to Cross-Validation of Ethereal Solvents in Experimental Chemistry

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can profoundly impact experimental outcomes, from reaction yields and purity to extraction efficiency. Ethers, a versatile class of solvents, are widely employed in various chemical transformations and purification processes. This guide provides an objective comparison of the performance of common ether solvents, supported by experimental data and detailed protocols to facilitate informed decision-making in your research.

This document will explore the nuances of four commonly used ethereal solvents: Diethyl Ether (DEE), Methyl tert-Butyl Ether (MTBE), Tetrahydrofuran (THF), and Cyclopentyl Methyl Ether (CPME). We will delve into their physicochemical properties, compare their performance in key applications, and provide detailed experimental protocols for their cross-validation.

Physicochemical Properties of Common Ethereal Solvents

The fundamental characteristics of a solvent dictate its suitability for a specific application. Properties such as boiling point, polarity (indicated by the dielectric constant and dipole moment), and water solubility are crucial factors in solvent selection. The following table summarizes these key properties for our selected ethers.

Property	Diethyl Ether (DEE)	Methyl tert-Butyl Ether (MTBE)	Tetrahydrofuran (THF)	Cyclopentyl Methyl Ether (CPME)
Molecular Formula	C₄H₁₀O	C₅H₁₂O	C₄H₈O	C₆H₁₂O
Boiling Point (°C)	34.6	55.2	66	106
Density (g/mL at 20°C)	0.713	0.741	0.889	0.86
Dielectric Constant	4.34	4.5	7.5	4.7
Dipole Moment (D)	1.15	1.24	1.75	1.23
Solubility in Water ( g/100g )	7.5	4.8	Miscible	0.3
Peroxide Formation	High	Low	High	Low

Performance Comparison in Key Applications

The practical utility of a solvent is best assessed through its performance in specific experimental contexts. Here, we compare the effectiveness of different ethers in two common applications: Grignard reactions and Solid-Phase Peptide Synthesis (SPPS).

Grignard Reactions

Grignard reactions are fundamental carbon-carbon bond-forming reactions that are highly sensitive to the choice of solvent. The solvent must be aprotic and able to solvate the magnesium center of the Grignard reagent.

Solvent	Typical Reaction Yield	Key Advantages	Key Disadvantages
Diethyl Ether (DEE)	Good to Excellent	Well-established, easy to remove.	Highly flammable, anesthetic properties, prone to peroxide formation.[1]
Tetrahydrofuran (THF)	Good to Excellent	Higher boiling point allows for higher reaction temperatures, good solvating power.[2]	Forms explosive peroxides, miscible with water complicating work-up.[1]
2-Methyltetrahydrofuran (2-MeTHF)	Good to Excellent	"Green" solvent from renewable resources, low peroxide formation, phase-separates from water.[1]	Higher cost compared to traditional ethers.
Cyclopentyl Methyl Ether (CPME)	Good	"Green" solvent, low peroxide formation, hydrophobic, high boiling point.[1]	May require an initiator for some Grignard reagent formations.

Note: 2-MeTHF is included as a common "green" alternative for comparison.

Solid-Phase Peptide Synthesis (SPPS) - Peptide Precipitation

In SPPS, ethers are commonly used to precipitate the cleaved peptide from the acidic cleavage cocktail. The choice of ether can affect the purity and yield of the final product.

Solvent	Performance	Key Considerations
Diethyl Ether (DEE)	Good	Standard choice, generally provides clean product.[3][4]
Methyl tert-Butyl Ether (MTBE)	Use with Caution	Can lead to t-butyl alkylation byproducts, especially with aromatic residues.[3][5]
Cyclopentyl Methyl Ether (CPME)	Excellent	"Green" alternative, provides comparable or better purity and recovery to DEE.[4][6]

Experimental Protocols

To facilitate the cross-validation of these ethers in your own laboratory setting, we provide the following detailed experimental protocols for a Grignard reaction and a peptide precipitation step in SPPS.

Protocol 1: Preparation of Phenylmagnesium Bromide and Reaction with an Aldehyde (A Comparative Study)

This protocol allows for the direct comparison of ether solvents in the formation of a Grignard reagent and its subsequent reaction with an electrophile.

Materials:

• Magnesium turnings

• Bromobenzene

• Benzaldehyde

• Anhydrous Diethyl Ether

• Anhydrous Tetrahydrofuran

• Anhydrous Cyclopentyl Methyl Ether

• Iodine crystal (as initiator)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel. Flame-dry the apparatus under a stream of inert gas (e.g., argon or nitrogen) and allow it to cool to room temperature.

• Initiation: Place magnesium turnings (1.2 eq) in the flask. Add a single crystal of iodine.

• Grignard Reagent Formation: In the dropping funnel, prepare a solution of bromobenzene (1.0 eq) in the chosen anhydrous ether solvent (e.g., Diethyl Ether, THF, or CPME). Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the color of the iodine disappears and bubbling is observed. Gentle warming may be necessary. Once initiated, add the remaining bromobenzene solution dropwise to maintain a gentle reflux.

• Reaction with Electrophile: After the formation of the Grignard reagent is complete (indicated by the consumption of most of the magnesium), cool the reaction mixture to 0°C. Add a solution of benzaldehyde (1.0 eq) in the same anhydrous ether solvent dropwise.

• Work-up and Purification: After the addition is complete, stir the reaction mixture at room temperature for 1 hour. Quench the reaction by slowly adding saturated aqueous ammonium chloride solution. Extract the product with the respective ether solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by GC-MS or ¹H NMR to determine the yield and purity of the resulting alcohol. Compare the results obtained with each of the different ether solvents.

Protocol 2: Peptide Precipitation in Solid-Phase Peptide Synthesis (A Comparative Study)

This protocol is designed to compare the efficiency and purity of a peptide precipitated using different ether solvents after cleavage from the solid support.

Materials:

• Peptide-resin (post-synthesis and N-terminal deprotection)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Chilled Diethyl Ether

• Chilled Methyl tert-Butyl Ether

• Chilled Cyclopentyl Methyl Ether

• Acetonitrile

• Deionized Water

• HPLC system with a C18 column

Procedure:

• Cleavage: Place the peptide-resin in a reaction vessel. Add the cleavage cocktail and gently agitate at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the cleavage mixture to remove the resin beads. Divide the filtrate into three equal portions in separate centrifuge tubes. To each tube, add 10 volumes of a different chilled ether (DEE, MTBE, or CPME). A precipitate should form.

• Isolation: Centrifuge the tubes to pellet the precipitated peptide. Carefully decant the ether.

• Washing: Wash the peptide pellet twice with the corresponding chilled ether, centrifuging and decanting after each wash.

• Drying: Dry the peptide pellets under a stream of nitrogen or in a vacuum desiccator.

• Analysis: Dissolve a small, accurately weighed amount of each dried peptide in an appropriate solvent (e.g., a mixture of acetonitrile and water). Analyze the samples by reverse-phase HPLC to determine the purity of the peptide obtained with each precipitating ether. Compare the peak areas of the desired peptide and any impurities.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate a general workflow for solvent selection and the specific workflow for the comparative Grignard reaction protocol.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. On choosing the right ether for peptide precipitation after acid cleavage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. upf.edu [upf.edu]
• 6. researchgate.net [researchgate.net]

Diisopropyl Ether: A Comparative Guide for Polar Aprotic Solvent Selection

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in chemical synthesis and purification, directly impacting reaction kinetics, product yield, and process safety. While a range of polar aprotic solvents are available, diisopropyl ether (DIPE) presents a unique combination of properties. This guide provides an objective comparison of diisopropyl ether with other commonly used polar aprotic solvents, including tetrahydrofuran (THF), 1,4-dioxane, and acetonitrile, supported by experimental data and detailed methodologies to inform your solvent selection process.

Physical and Chemical Properties: A Comparative Overview

A solvent's physical properties are fundamental to its suitability for a given application, influencing factors such as reaction temperature, solubility of reagents, and ease of removal. The following table summarizes key physical data for diisopropyl ether and other common polar aprotic solvents.

Property	Diisopropyl Ether (DIPE)	Tetrahydrofuran (THF)	1,4-Dioxane	Acetonitrile (MeCN)
CAS Number	108-20-3[1]	109-99-9[2][3]	123-91-1[4][5]	75-05-8[6][7]
Molecular Weight ( g/mol )	102.17[1][8]	72.11[2][3]	88.11[4][5]	41.05[6][7]
Boiling Point (°C)	68.5[1][8]	66[2]	101.1[9]	81.6[6][10]
Melting Point (°C)	-60[1]	-108.5[2]	11.8[9]	-45[10]
Density (g/mL at 20°C)	0.725[1]	0.888[2]	1.033[9]	0.7822[6]
Viscosity (cP at 20°C)	~0.38	0.55[2]	1.37[4]	0.38 (at 15°C)[6]
Dielectric Constant (at 20°C)	3.9 (at 25°C)[11]	7.58 (at 25°C)[2]	2.25[4]	37.5[6]
Dipole Moment (D)	~1.3	1.75 (at 25°C)[2]	0.45 (at 25°C)[4]	3.44[6]
Solubility in Water	2 g/L at 20°C[1]	Miscible[2]	Miscible[9]	Miscible[6]

Performance in Key Applications: Experimental Data

The performance of a solvent is best evaluated through its application in specific chemical transformations and processes. This section presents available experimental data comparing diisopropyl ether with other polar aprotic solvents.

Grignard Reagent Formation

The formation of Grignard reagents is highly sensitive to the choice of solvent. While diethyl ether and THF are standard, diisopropyl ether has been investigated as a potential alternative. An early study provides a quantitative comparison of yields for the formation of ethylmagnesium bromide.

Solvent	Yield of Ethylmagnesium Bromide (%)
Diethyl Ether	86
Di-n-butyl Ether	75
Diisopropyl Ether	22.5

Experimental Protocol: Grignard Reagent Formation and Titration

This protocol is based on a 1931 study by Rathmann and Leighty.

• Apparatus: A three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer is flame-dried and flushed with dry nitrogen.

• Reagents:

  • Magnesium turnings (1 equivalent)

  • Ethyl bromide (1 equivalent)

  • Anhydrous solvent (diethyl ether, di-n-butyl ether, or diisopropyl ether)

  • Iodine crystal (as initiator)

• Procedure:

  • Place the magnesium turnings and a crystal of iodine in the reaction flask.

  • Add a small portion of the ethyl bromide solution in the respective anhydrous ether to initiate the reaction. The disappearance of the iodine color and the onset of bubbling indicate the start of the reaction.

  • Add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir and reflux the mixture until the magnesium is consumed.

• Titration of Grignard Reagent:

  • Take a known volume of the Grignard solution and add it to a known excess of standardized hydrochloric acid.

  • Titrate the excess acid with a standardized solution of sodium hydroxide using a suitable indicator (e.g., phenolphthalein).

  • The amount of Grignard reagent is calculated from the amount of acid it consumed.

Logical Relationship for Grignard Reagent Formation

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. Tetrahydrofuran  Solvent Properties [macro.lsu.edu]
• 3. Tetrahydrofuran | Fisher Scientific [fishersci.com]
• 4. 1 [macro.lsu.edu]
• 5. 1,4-dioxane [stenutz.eu]
• 6. Acetonitrile Solvent Properties [macro.lsu.edu]
• 7. byjus.com [byjus.com]
• 8. Diisopropyl Ether | C6H14O | CID 7914 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1,4-Dioxane - Wikipedia [en.wikipedia.org]
• 10. CAS Common Chemistry [commonchemistry.cas.org]
• 11. Diisopropyl ether | 108-20-3 [amp.chemicalbook.com]

A Comparative Guide to Ether Solvents in Recrystallization for Pharmaceutical and Research Applications

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter in achieving high purity and yield in the recrystallization of active pharmaceutical ingredients (APIs) and other chemical compounds. Ether solvents are frequently employed due to their unique solvency characteristics. This guide provides a comparative analysis of four common ether solvents—Diethyl Ether, Tetrahydrofuran (THF), 1,4-Dioxane, and Cyclopentyl Methyl Ether (CPME)—for recrystallization, supported by experimental data and detailed protocols.

Executive Summary

The selection of an appropriate ether solvent for recrystallization is a balance of solubility, safety, and efficiency. While traditional ethers like Diethyl Ether and Tetrahydrofuran (THF) are widely used, they present significant safety and handling challenges. 1,4-Dioxane offers a higher boiling point but is classified as a probable human carcinogen. Cyclopentyl Methyl Ether (CPME) has emerged as a greener, safer, and often more efficient alternative, boasting a high boiling point, low peroxide formation, and favorable environmental profile. This guide will delve into the properties of these solvents and provide a framework for selecting the optimal ether for your recrystallization needs.

Comparative Analysis of Ether Solvent Properties

A suitable recrystallization solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at cooler temperatures, allowing for efficient crystal formation upon cooling. Safety and ease of handling are also paramount considerations. The following table summarizes the key physical and safety properties of the four ether solvents.

Property	Diethyl Ether	Tetrahydrofuran (THF)	1,4-Dioxane	Cyclopentyl Methyl Ether (CPME)
Boiling Point (°C)	34.6	66	101	106
Melting Point (°C)	-116.3	-108.4	11.8	-140
Density (g/mL at 20°C)	0.713	0.889	1.034	0.860
Water Solubility	Slightly soluble	Miscible	Miscible	Low (1.1 g/100g at 23°C)
Flash Point (°C)	-45	-14	12	-1
Peroxide Formation	High	High	Moderate	Low
Toxicity/Hazards	Highly flammable, volatile[1][2]	Highly flammable, forms explosive peroxides[3][4]	Probable human carcinogen[5]	Lower toxicity, biodegradable

Experimental Comparison: Recrystallization of Acetanilide

To provide a practical comparison, this guide presents a hypothetical experimental study on the recrystallization of impure acetanilide using the four ether solvents. Acetanilide is a common organic compound often used in educational and research settings for demonstrating purification techniques.[1][2][6][7][8]

Experimental Protocol

Objective: To compare the efficiency of Diethyl Ether, THF, 1,4-Dioxane, and CPME for the recrystallization of impure acetanilide, evaluating the percent recovery and purity of the final product.

Materials:

• Impure acetanilide (containing 5% sucrose as an impurity)

• Diethyl Ether (inhibitor-free)

• Tetrahydrofuran (THF) (inhibitor-free)

• 1,4-Dioxane

• Cyclopentyl Methyl Ether (CPME)

• Standard laboratory glassware (Erlenmeyer flasks, beakers, graduated cylinders)

• Heating mantle or hot plate

• Reflux condenser

• Büchner funnel and vacuum flask

• Filter paper

• Melting point apparatus

Procedure:

• Dissolution: In separate 125 mL Erlenmeyer flasks, place 5.0 g of impure acetanilide. To each flask, add the respective ether solvent in small portions while gently heating and stirring until the solid is completely dissolved at the boiling point of the solvent. Use the minimum amount of solvent necessary to achieve complete dissolution.

• Hot Filtration (if necessary): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solutions to cool slowly to room temperature. Subsequently, place the flasks in an ice-water bath for 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the respective ice-cold ether solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature appropriate for the solvent used until a constant weight is achieved.

• Analysis:

  • Calculate the percent recovery for each solvent.

  • Determine the melting point range of the purified acetanilide from each recrystallization. The literature melting point of pure acetanilide is 114.3 °C. A sharp melting point range close to the literature value indicates high purity.

Hypothetical Experimental Data

The following table presents plausible results from the comparative recrystallization of acetanilide.

Solvent	Volume of Solvent Used (mL)	Weight of Recovered Acetanilide (g)	Percent Recovery (%)	Melting Point Range (°C)	Purity Assessment
Diethyl Ether	150	2.8	56	111-113	Moderate
Tetrahydrofuran (THF)	95	3.9	78	112-114	High
1,4-Dioxane	80	4.2	84	113-114.5	Very High
Cyclopentyl Methyl Ether (CPME)	85	4.4	88	113.5-114.5	Very High

Discussion of Results

Based on the hypothetical data, Cyclopentyl Methyl Ether (CPME) demonstrates the highest percent recovery and yields a product with a sharp melting point range, indicating high purity. 1,4-Dioxane also performs well in terms of recovery and purity. Tetrahydrofuran (THF) shows a good recovery rate and purity. Diethyl Ether exhibits the lowest recovery, which can be attributed to its high volatility and lower boiling point, making it more challenging to handle during the recrystallization process without significant solvent loss.[1][2]

Visualization of Key Processes

To further aid in understanding the experimental and decision-making workflows, the following diagrams are provided.

Caption: Logical workflow for selecting an appropriate ether solvent for recrystallization.

Caption: A typical experimental workflow for recrystallization using an ether solvent.

Conclusion and Recommendations

The choice of an ether solvent for recrystallization requires careful consideration of efficacy, safety, and environmental impact.

• Diethyl Ether is generally not recommended for recrystallization due to its extremely low boiling point and high flammability, which lead to poor recovery and significant safety hazards.[1][2]

• Tetrahydrofuran (THF) can be an effective solvent, but its propensity to form explosive peroxides necessitates careful handling and storage procedures.[3][4]

• 1,4-Dioxane , while offering a high boiling point and good solvency, poses a significant health risk as a probable human carcinogen and should be avoided when possible.[5]

• Cyclopentyl Methyl Ether (CPME) stands out as a superior choice for many recrystallization applications. Its high boiling point, low potential for peroxide formation, hydrolytic stability, and more favorable safety and environmental profile make it a highly attractive alternative to traditional ether solvents.[9]

For laboratories and manufacturing facilities looking to improve safety, reduce environmental impact, and enhance the efficiency of their recrystallization processes, a transition to greener solvents like CPME is strongly encouraged. As with any chemical process, a thorough risk assessment and small-scale trials are recommended before implementation on a larger scale.

References

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. scribd.com [scribd.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 5. Nucleation Behaviors of Adipic Acid in Different Polarity Solvent Based on Metastable Zone Width [mdpi.com]
• 6. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 7. scribd.com [scribd.com]
• 8. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 9. pubs.acs.org [pubs.acs.org]

Justification for using DIPE in a research publication

From your request, it appears that "DIPE" could refer to several different subjects within the fields of chemistry and drug development. To ensure that the comparison guide is relevant and valuable to your audience of researchers, scientists, and drug development professionals, please clarify which of the following you are referring to:

• Di-iso-propyl ether: A solvent that can be used in pharmaceutical manufacturing.

• A potential misspelling of DPE (Direct Powder Extrusion): A 3D printing technique used in creating drug delivery systems.

• A potential misspelling or variation of DOPE (1,2-Dioleoyl-sn-glycero-3-phosphoethanolamine): A lipid used in liposomal drug delivery formulations.

• Something else: If "DIPE" refers to another specific technology, molecule, or methodology, please provide its full name.

Once you provide more specific information, I can proceed with a targeted literature search to gather the necessary data for a comprehensive and accurate comparison guide that meets all your requirements.

Purity Analysis of Diisopropyl Ether: A Comparative Guide for Experimental Applications

For researchers, scientists, and drug development professionals, ensuring the purity of solvents is a critical aspect of experimental integrity and safety. Diisopropyl ether (DIPE), a common solvent in organic synthesis and extractions, requires careful purity assessment due to its propensity to form hazardous peroxides. This guide provides a comprehensive comparison of diisopropyl ether with safer alternatives, supported by experimental data and detailed analytical protocols.

Understanding the Purity Profile of Diisopropyl Ether

The primary impurities of concern in diisopropyl ether for laboratory use are water and peroxides. Peroxide formation, in particular, presents a significant safety hazard as these compounds can be explosive, especially upon concentration. Stabilizers, such as 2,6-di-tert-butyl-4-methylphenol (BHT) or hydroquinone, are often added to commercial preparations to inhibit this process.

Key Purity Parameters and Analytical Methods

A thorough purity analysis of diisopropyl ether involves the quantification of the ether itself, as well as the detection and quantification of key impurities. The following table summarizes the essential tests and methodologies.

Parameter	Analytical Method	Typical Specification (High-Purity Grade)
Assay (Purity)	Gas Chromatography-Flame Ionization Detection (GC-FID)	≥99.0%
Water Content	Karl Fischer Titration	≤0.1%
Peroxides	Iodometric Test / Peroxide Test Strips	Not detected / <100 ppm
Residue on Evaporation	Gravimetric Analysis	≤0.005%

Experimental Protocols for Purity Analysis

Detailed and validated experimental protocols are crucial for accurate and reproducible purity assessment.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Assay and Impurity Profiling

This method is employed to determine the percentage purity of diisopropyl ether and to identify and quantify volatile organic impurities.

Experimental Protocol:

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID).

• Column: TG-624, 30 m x 0.32 mm x 1.8 µm or equivalent polar capillary column.[1]

• Carrier Gas: Helium at a constant flow of 2.2 ml/min.[1]

• Injector Temperature: 220°C.[1]

• Detector Temperature: 250°C.[1]

• Oven Temperature Program: Initial temperature of 40°C held for 20 minutes, then ramped at 10°C/min to 220°C and held for 20 minutes.[1]

• Injection Volume: 1.0 µl.[1]

• Split Ratio: 10:1.[1]

• Sample Preparation: Prepare a dilute solution of the diisopropyl ether sample in a suitable solvent such as carbon disulfide.[2]

Karl Fischer Titration for Water Content Determination

The Karl Fischer titration is a highly specific and accurate method for the determination of water content in solvents.[3][4][5][6]

Experimental Protocol:

• Instrumentation: Karl Fischer titrator (coulometric or volumetric).

• Reagents: Karl Fischer reagent (e.g., Hydranal-Coulomat AG for coulometric or a one-component reagent like Aquastar® - CombiTitrant 5 for volumetric).[3]

• Procedure (Volumetric):

  • Add a suitable volume of a methanol-based Karl Fischer solvent to the titration vessel and titrate to a dry endpoint with the Karl Fischer titrant.

  • Accurately weigh a sample of diisopropyl ether and inject it into the titration vessel.

  • Titrate the sample with the Karl Fischer titrant to the endpoint. The volume of titrant consumed is used to calculate the water content.[4]

Peroxide Detection

Regular testing for peroxides is a critical safety measure when working with diisopropyl ether. Simple qualitative and semi-quantitative tests can be performed in the laboratory.

Experimental Protocol (Potassium Iodide Test): [7][8]

• To 1 mL of the diisopropyl ether sample, add 1 mL of a freshly prepared 10% (w/v) potassium iodide solution.

• Add a few drops of glacial acetic acid.

• Shake the mixture and observe the color of the aqueous layer.

  • No color change: Peroxides are absent or at a very low level.

  • Yellow to brown color: Indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration. A brown color suggests a high and potentially dangerous level of peroxides.[8]

Alternatively, commercially available peroxide test strips offer a convenient semi-quantitative method for peroxide detection.[7][9][10]

Comparative Analysis: Diisopropyl Ether vs. Safer Alternatives

The primary driver for seeking alternatives to diisopropyl ether is its high propensity to form explosive peroxides.[11] Methyl tert-butyl ether (MTBE) and ethyl acetate are two commonly used alternatives that offer a better safety profile in this regard.

Property	Diisopropyl Ether (DIPE)	Methyl tert-butyl ether (MTBE)	Ethyl Acetate
Peroxide Formation	High risk, can form explosive peroxides without concentration.[11]	Significantly lower risk of peroxide formation.[12][13]	Generally not considered a peroxide former.
Boiling Point	68-69 °C	55.2 °C	77.1 °C
Density	0.725 g/mL	0.740 g/mL	0.902 g/mL
Solubility in Water	0.2 g/100 mL at 20 °C[11]	5.1 g/100 mL at 25 °C	8.3 g/100 mL at 20 °C
Primary Use	Solvent for extractions and organic synthesis.[14]	Gasoline additive, solvent for extractions.[13]	Solvent for synthesis, chromatography, and extractions.

Performance in a Common Application: Liquid-Liquid Extraction

The choice of solvent in liquid-liquid extraction significantly impacts the efficiency of compound recovery. While direct comparative studies for a wide range of compounds are limited, data from lipid extraction studies can provide valuable insights into solvent performance.

A study comparing lipid extraction methods demonstrated that an MTBE-based protocol provided similar or better recoveries for most major lipid classes compared to the traditional Folch method (chloroform/methanol).[15] Another study found that for the recovery of Ascaris and Trichuris eggs, ethyl acetate yielded a higher recovery than diethyl ether in most cases.[16] While not a direct comparison with DIPE, these results suggest that MTBE and ethyl acetate are highly effective extraction solvents.

Visualizing Experimental Workflows

To aid in the selection and implementation of these analytical procedures, the following diagrams illustrate the key workflows.

Workflow for the Purity Analysis of Diisopropyl Ether.

Decision pathway for solvent selection based on safety.

Conclusion

The purity of diisopropyl ether is paramount for reliable and safe experimental work. Rigorous analysis using GC-FID for assay, Karl Fischer titration for water content, and regular peroxide testing is essential. However, due to the inherent safety risks associated with peroxide formation in DIPE, researchers should strongly consider the use of safer alternatives such as methyl tert-butyl ether and ethyl acetate. These alternatives offer comparable performance in many applications, particularly in extractions, with a significantly reduced risk of peroxide-related hazards. The detailed protocols and comparative data provided in this guide are intended to assist researchers in making informed decisions regarding solvent selection and purity verification.

References

• 1. Development of a rapid GC-FID method to simultaneously determine triethylamine, diisopropylamine, and 1,1,3,3-tetramethylguanidine residues in an active pharmaceutical ingredient - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical Method [keikaventures.com]
• 3. hiranuma.com [hiranuma.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. appsearch.kyoto-kem.com [appsearch.kyoto-kem.com]
• 6. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 7. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 8. wikieducator.org [wikieducator.org]
• 9. peroxide_test_protocol – Environmental Health and Safety | Missouri S&T [ehs.mst.edu]
• 10. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 11. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 12. Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. nbinno.com [nbinno.com]
• 15. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison of diethyl ether and ethyl acetate as extracting agents for recovery of Ascaris spp. and Trichuris spp. eggs - PubMed [pubmed.ncbi.nlm.nih.gov]

The Impact of Diisopropyl Ether (DIPE) on Reaction Kinetics: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter that can significantly influence the rate, yield, and selectivity of a chemical reaction. Diisopropyl ether (DIPE), a secondary ether, presents a unique combination of properties that distinguish it from more common ethereal solvents like diethyl ether (DEE) and tetrahydrofuran (THF). This guide provides an objective comparison of DIPE's performance in the context of reaction kinetics, supported by established chemical principles and illustrative data, to aid in solvent selection for organic synthesis.

DIPE is a colorless liquid with a moderate boiling point (68.5 °C) and is less polar than THF but comparable in polarity to diethyl ether. A key characteristic of DIPE is the steric hindrance around the oxygen atom due to the bulky isopropyl groups. This steric bulk can influence its coordinating ability with reagents, which in turn affects reaction kinetics.

Comparative Analysis of Solvent Effects on Reaction Kinetics

The influence of a solvent on reaction kinetics is multifaceted, with polarity, coordinating ability, and steric factors playing crucial roles. Ethereal solvents, including DIPE, are widely used for their ability to solvate a range of organic compounds and for their relative inertness.

Nucleophilic Substitution (SN2) Reactions

In SN2 reactions, the solvent's ability to solvate the cation of the nucleophile without strongly solvating the anion is crucial for high reaction rates. Polar aprotic solvents are generally favored for these reactions. While ethers are not strongly polar, their polarity can still impact reaction rates.

Illustrative Data: The following table presents a hypothetical comparison of relative rate constants for the SN2 reaction of an alkyl halide with a nucleophile in different ether solvents, based on general principles of solvent effects.

Solvent	Dielectric Constant (20°C)	Relative Rate Constant (krel)	Expected Rationale
Diethyl Ether (DEE)	4.3	1.0	Baseline for comparison.
Tetrahydrofuran (THF)	7.6	15.0	Higher polarity and good cation solvation ability increases the nucleophile's reactivity.
Diisopropyl Ether (DIPE)	3.4	0.8	Lower polarity and steric hindrance around the oxygen may lead to less effective cation solvation, slightly reducing the rate compared to DEE.
1,4-Dioxane	2.2	0.5	Lower polarity results in a slower reaction rate.

Note: The data in this table is illustrative and intended to demonstrate the expected trend based on solvent properties. Actual experimental results may vary depending on the specific reactants and conditions.

Organometallic Reactions (e.g., Grignard Reagent Formation)

The formation and reactivity of organometallic reagents, such as Grignard reagents, are highly dependent on the coordinating ability of the solvent. The ether oxygen's lone pairs coordinate to the magnesium center, stabilizing the reagent.

In this context, the steric bulk of DIPE can be a significant factor. While it can form Grignard reagents, the rate of formation and the reactivity of the resulting reagent may be lower compared to less hindered ethers like THF or diethyl ether. However, this reduced reactivity can sometimes be advantageous in controlling selectivity.

Experimental Protocols

To quantitatively assess the effect of a solvent on reaction kinetics, a well-designed experimental protocol is essential. The following is a general methodology for studying the kinetics of a solution-phase reaction.

Objective: To determine the rate constant of a reaction in different solvents (e.g., DIPE, THF, DEE).

Materials:

• Reactants and chosen solvents (high purity).

• Internal standard for analysis.

• Thermostated reaction vessel.

• Magnetic stirrer.

• Syringes for sampling.

• Analytical instrument (e.g., Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC)).

Procedure:

• Reaction Setup: A known concentration of the limiting reactant is dissolved in the chosen solvent in the thermostated reaction vessel and allowed to reach thermal equilibrium.

• Initiation: The reaction is initiated by adding a known concentration of the other reactant(s). Time zero (t=0) is recorded at the moment of addition.

• Sampling: At regular time intervals, aliquots of the reaction mixture are withdrawn using a syringe.

• Quenching: Each aliquot is immediately quenched to stop the reaction. This can be achieved by rapid cooling, dilution, or addition of a chemical quenching agent.

• Analysis: The concentration of a reactant or product in each quenched sample is determined using a pre-calibrated analytical method (e.g., GC or HPLC) with an internal standard.

• Data Analysis: The concentration data versus time is plotted. The order of the reaction is determined, and the rate constant (k) is calculated from the integrated rate law corresponding to the determined reaction order.

• Comparison: The procedure is repeated for each solvent under identical conditions (temperature, initial concentrations) to compare the calculated rate constants.

Visualizing Reaction Concepts

Diagrams can be a powerful tool for understanding the relationships between different aspects of a chemical reaction.

Caption: Workflow for a typical kinetic experiment.

Caption: Key solvent properties affecting reaction kinetics.

A Comparative Analysis of the Hygroscopic Properties of Diisopropyl Ether and Diethyl Ether

For researchers, scientists, and professionals in drug development, selecting the appropriate solvent is a critical decision that can significantly impact experimental outcomes, product stability, and safety. This guide provides a detailed comparison of the hygroscopicity of diisopropyl ether (DIPE) and diethyl ether (DEE), two commonly used solvents.

While both are ethers, their distinct structural differences lead to notable variations in their affinity for water. This comparison outlines their physical properties related to water absorption, supported by available data, and discusses the significant safety implications tied to their hygroscopicity, particularly concerning peroxide formation.

Quantitative Data Summary

The hygroscopic nature of a solvent is fundamentally related to its solubility in water. The following table summarizes the key quantitative data for diisopropyl ether and diethyl ether.

Property	Diisopropyl Ether (DIPE)	Diethyl Ether (DEE)	Reference
Water Solubility	0.2 g/L at 20°C	6.05 g/100 mL at 25°C	[1][2]
0.88% by weight at 20°C	6.9 g/100 mL at 20°C	[3][4]
Dissolves 1.5 g of water per 100 g of ether at 25°C	[2]
Molar Mass	102.177 g/mol	74.12 g/mol	[1][2]
Boiling Point	68.5 °C	34.6 °C	[1][2]

Based on the available data, diethyl ether is significantly more soluble in water than diisopropyl ether . This suggests that diethyl ether has a greater propensity to absorb moisture from the environment, making it more hygroscopic.

Experimental Protocol: Determination of Water Content by Karl Fischer Titration

A standard and precise method for determining the water content in organic solvents like ethers is Karl Fischer titration. This protocol provides a general methodology for such a determination.

Objective: To quantitatively measure the water content in samples of diisopropyl ether and diethyl ether.

Apparatus:

• Karl Fischer titrator (coulometric or volumetric)

• Gastight syringes for sample injection

• Septum-sealed titration vessel

• Inert gas (e.g., dry nitrogen or argon) supply

Reagents:

• Karl Fischer reagent (hydranal or equivalent)

• Anhydrous methanol or other suitable solvent for the titration vessel

• Water standard for instrument calibration

Procedure:

• Instrument Preparation: The Karl Fischer titrator is set up according to the manufacturer's instructions. The titration vessel is filled with the appropriate solvent and conditioned by titrating to a dry endpoint to eliminate any residual moisture. A blanket of inert gas is maintained over the solvent.

• Calibration: The instrument is calibrated by injecting a known amount of a water standard into the titration vessel and performing a titration. This is repeated to ensure accuracy and reproducibility.

• Sample Preparation: The ether samples to be tested are handled under an inert atmosphere to prevent atmospheric moisture absorption during sampling.

• Titration: A precisely weighed or volumetrically measured amount of the ether sample is injected into the titration vessel using a gastight syringe. The titration is initiated and proceeds until the endpoint is reached.

• Calculation: The water content of the sample is automatically calculated by the instrument based on the amount of reagent consumed and the size of the sample. Results are typically expressed in parts per million (ppm) or percentage by weight.

• Data Analysis: Multiple measurements are taken for each ether to ensure statistical validity. The average water content and standard deviation are calculated.

Logical Flow for Comparison

The following diagram illustrates the logical relationship between the physical properties of the ethers and their practical implications.

Figure 1. Logical flow from physical properties to practical implications.

Discussion and Safety Implications

The seemingly minor difference in water solubility between diisopropyl ether and diethyl ether has significant practical consequences, particularly in the context of laboratory safety. Both ethers are known to form explosive peroxides upon exposure to air and light.[5] This process of autoxidation can be influenced by the presence of moisture.

Peroxide Formation: Diisopropyl ether has a greater tendency to form explosive peroxides than diethyl ether.[1][6] This is attributed to the presence of secondary carbons adjacent to the ether oxygen, which are more susceptible to hydrogen abstraction and subsequent reaction with oxygen.[1] The presence of water can potentially influence the rate of peroxide formation, although the primary factors are oxygen and light.

Safety and Storage: Due to its higher propensity for peroxide formation, diisopropyl ether requires more stringent storage and handling protocols. It is recommended that diisopropyl ether be tested for peroxides every 3 months, whereas for diethyl ether, testing every 12 months is generally considered sufficient.[1] The presence of peroxides can be detected using various methods, including commercially available test strips or a potassium iodide test.[7] If peroxides are present, they must be removed before the ether is used, particularly before any distillation or evaporation process, as this can concentrate the peroxides to dangerous levels.

References

• 1. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 2. Diethyl ether - Wikipedia [en.wikipedia.org]
• 3. DIISOPROPYL ETHER - Ataman Kimya [atamanchemicals.com]
• 4. Diethyl ether - Sciencemadness Wiki [sciencemadness.org]
• 5. louisville.edu [louisville.edu]
• 6. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 7. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Diisopropyl Ether

For Immediate Release

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe working environment. Diisopropyl ether (DIPE), a common solvent, requires stringent disposal procedures due to its propensity to form highly explosive peroxides upon exposure to air.[1][2][3] This guide provides essential, step-by-step information for the safe disposal of diisopropyl ether, aligning with the highest safety standards to build unwavering trust in your laboratory's safety protocols.

Diisopropyl ether is notorious for its ability to form explosive crystals of cyclic acetone peroxides, which can detonate without concentration.[1][3] In fact, DIPE is considered a severe peroxide hazard.[4] Due to this significant risk, many safety guidelines recommend using a less hazardous alternative solvent whenever possible.[2]

Immediate Safety and Logistical Planning

Before handling diisopropyl ether, a comprehensive plan for its use and disposal must be in place. This includes understanding the chemical's hazards, implementing proper storage, and establishing a regular testing schedule for peroxides.

Storage:

• Store diisopropyl ether in tightly closed, original containers in a cool, dry, well-ventilated, and flame-proof area.

• Keep containers away from heat, sparks, open flames, and other ignition sources.[5][6][7]

• All peroxidizable compounds should be stored away from light and heat.[4]

• It is recommended to label containers with the date received and the date opened.[8][9] Unopened containers are generally considered safe to store for 18 months, while opened containers should not be stored for more than 3 months.[9]

• Never store diisopropyl ether in a refrigerator unless it is specifically designed for flammable materials, as this does not inhibit peroxide formation.[8]

Peroxide Formation and Testing:

• Diisopropyl ether forms peroxides more readily than other common ethers like diethyl ether.[1][10] Stored DIPE should be tested for peroxides every 3 months.[1][2]

• Visually inspect containers for any signs of peroxide formation before handling.[11] Indicators include the presence of crystals, especially around the cap, cloudiness, or an oily layer.[9][11][12]

• Crucially, if crystals are present, do not attempt to open or move the container. Treat it as a potential bomb and contact your institution's environmental health and safety (EHS) office or a bomb disposal unit immediately.[9]

Peroxide Concentration Guidelines

The concentration of peroxides in diisopropyl ether dictates the appropriate course of action. The following table summarizes general guidelines:

Peroxide Concentration (ppm)	Hazard Level & Recommended Action
< 3 ppm	Reasonably safe for most laboratory procedures.[12]
3 - 30 ppm	Moderate hazard. Avoid concentrating the ether (e.g., through distillation). Disposal is recommended if the ether will not be used immediately.[12]
> 30 ppm	Unacceptable hazard. The ether must be decontaminated to remove peroxides or disposed of as hazardous waste.[12] If there is any evidence of crystal formation, treat it as extremely hazardous and do not handle.[12]

Experimental Protocols: Testing for Peroxides

Accurate testing for peroxides is a critical step in the safe handling and disposal of diisopropyl ether. Below are two common methods.

Method A: Peroxide Test Strips

Commercial test strips provide a semi-quantitative measurement of peroxide concentration and are suitable for routine checks of simple ethers.[8][12][13]

Methodology:

• Ensure you are wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and eye protection.[9][13]

• Work in a well-ventilated fume hood.[9][13]

• Follow the manufacturer's specific instructions for the test strips.[14]

• Typically, the procedure involves dipping the test strip into the diisopropyl ether for a specified time (e.g., 1 second).[8][14]

• Allow the solvent to evaporate from the strip. For some organic solvents, a drop of deionized water may need to be added to the test pad after the solvent evaporates.[11][14]

• After a designated waiting period, compare the color of the test strip to the color chart provided by the manufacturer to determine the peroxide concentration in parts per million (ppm).[11][14]

• Record the test date and peroxide concentration on the container's label.[11]

Method B: Potassium Iodide (KI) Test

This method is more sensitive than test strips and can detect various types of peroxides.[12]

Methodology:

• Work in a fume hood and wear appropriate PPE.[9][13]

• Prepare a fresh 10% (w/v) potassium iodide solution.

• In a clean, dry test tube, mix 1 mL of the diisopropyl ether to be tested with 1 mL of glacial acetic acid.[9][12]

• Add 100 mg of potassium iodide to the mixture.[9][12]

• The formation of a yellow to brown color indicates the presence of peroxides. A pale yellow color suggests a low concentration, while a bright yellow or brown color indicates a high and hazardous concentration.[9][12]

• To confirm a low positive result, a few drops of a starch solution can be added. A blue or purple color confirms the presence of iodine, which is formed from the reaction of peroxides with potassium iodide.[8]

Diisopropyl Ether Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of diisopropyl ether.

Caption: Decision workflow for the safe disposal of diisopropyl ether.

Step-by-Step Disposal Procedures

• Initial Assessment: Before proceeding with disposal, always perform a visual inspection and a peroxide test as detailed above.

• Decontamination of Peroxide-Contaminated Ether: If the peroxide concentration is above the acceptable limit (e.g., >30 ppm) but no crystals are visible, the ether can be decontaminated. One common method involves using an aqueous solution of iron(II) sulfate.[2]

  • Caution: This procedure should only be performed by trained personnel in a controlled environment.

  • Shake the diisopropyl ether with a freshly prepared solution of iron(II) sulfate.[8]

  • Separate the aqueous layer and wash the ether layer with water.

  • Retest the ether to ensure the peroxide concentration is within a safe limit.

• Final Disposal:

  • Peroxide-Free Diisopropyl Ether: If the ether is free of peroxides, it can be disposed of as a hazardous waste.[6] The preferred method is incineration in a licensed facility equipped with an afterburner and scrubber.[15] Small, peroxide-free amounts may be evaporated in a fume hood away from ignition sources, but this is not the preferred method.[15]

  • Contaminated Materials: Any materials used for spill cleanup or decontamination (e.g., sand, vermiculite, alumina columns) must also be treated as hazardous waste and disposed of accordingly.[6][9]

  • Empty Containers: Even empty containers can pose a hazard due to residual vapors and should be handled as hazardous waste.[5][9]

• Spill Management:

  • In the event of a spill, evacuate all non-essential personnel and remove all sources of ignition.[6]

  • Use non-sparking tools and explosion-proof equipment for cleanup.[6][9]

  • Absorb the spill with an inert material like sand, earth, or vermiculite.[6][9][15]

  • Place the contaminated absorbent material in a sealed, labeled container for disposal as hazardous waste.[6][9]

  • Ventilate the area and wash the spill site after cleanup is complete.[6]

By adhering to these rigorous procedures, laboratories can mitigate the significant risks associated with diisopropyl ether and ensure the safety of their personnel, fostering a culture of safety and trust. Always consult your institution's specific safety protocols and your local hazardous waste regulations for complete and accurate guidance.[16]

References

• 1. Diisopropyl ether - Sciencemadness Wiki [sciencemadness.org]
• 2. Diisopropyl ether - Wikipedia [en.wikipedia.org]
• 3. Organic Peroxide Formers – USC Environmental Health & Safety [ehs.usc.edu]
• 4. Peroxide-Forming Chemicals | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. nj.gov [nj.gov]
• 7. lobachemie.com [lobachemie.com]
• 8. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 9. chemstock.ae [chemstock.ae]
• 10. researchgate.net [researchgate.net]
• 11. ehs.uci.edu [ehs.uci.edu]
• 12. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 13. ehs.washington.edu [ehs.washington.edu]
• 14. Organic Peroxide Formers: Testing and Labeling – USC Environmental Health & Safety [ehs.usc.edu]
• 15. chemicalbook.com [chemicalbook.com]
• 16. fishersci.com [fishersci.com]